4-Fluoro-2-methyl-1-(methylsulfonyl)benzene

• CAS: 828270-62-8

Core Science & Biosynthesis

Synthesis and characterization of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene

An In-depth Technical Guide to the Synthesis and Characterization of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene

Abstract

This technical guide provides a comprehensive overview of a reliable and efficient laboratory-scale synthesis of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene, a key intermediate in the development of various pharmaceutical and agrochemical agents. The document details a robust two-step synthetic pathway, commencing with the S-methylation of 4-fluoro-3-methylbenzenethiol, followed by the selective oxidation of the resulting thioether intermediate. We will delve into the mechanistic rationale behind the chosen methodologies, provide detailed, step-by-step experimental protocols, and present a full characterization of the final product using modern analytical techniques. This guide is intended for researchers, chemists, and professionals in the field of drug development seeking practical, field-proven insights into the synthesis of this important building block.

Introduction and Strategic Overview

4-Fluoro-2-methyl-1-(methylsulfonyl)benzene is an aromatic sulfone that incorporates several key structural features—a fluorine atom, a methyl group, and a methylsulfonyl group—which are prevalent in biologically active molecules. The sulfone moiety, in particular, is a versatile functional group known for its metabolic stability and ability to act as a hydrogen bond acceptor, often enhancing the pharmacokinetic profile of drug candidates.

The synthesis of this target molecule is most effectively approached via a two-step sequence that leverages common and high-yielding transformations in organic chemistry. This strategy is predicated on the initial formation of a thioether (sulfide) intermediate, which is subsequently oxidized to the desired sulfone. This approach is advantageous due to the commercial availability of the starting materials and the generally clean and efficient nature of the reactions involved.

Below is a graphical representation of the overall synthetic workflow.

Caption: Overall synthetic workflow for 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene.

Mechanistic Considerations and Rationale

Step 1: Synthesis of 4-Fluoro-2-methyl-1-(methylthio)benzene via Thiolate Alkylation

The first step involves the formation of a thioether through a nucleophilic substitution reaction. This transformation is analogous to the well-known Williamson ether synthesis.[1][2] Thiols are more acidic than their alcohol counterparts and can be readily deprotonated by a suitable base to form a highly nucleophilic thiolate anion.[3]

Caption: Key transformations in the S-methylation step.

The choice of base is critical. While strong bases like sodium hydride (NaH) are highly effective, offering irreversible deprotonation, more moderate bases such as sodium hydroxide (NaOH) or potassium carbonate (K₂CO₃) can also be employed, often in a polar aprotic solvent like dimethylformamide (DMF) or acetone. The resulting thiolate then acts as a potent nucleophile, attacking the electrophilic methyl iodide in a classic SN2 reaction to form the thioether with high efficiency.[3]

Step 2: Oxidation of Thioether to Sulfone

The oxidation of thioethers to sulfones is a fundamental transformation in organic synthesis.[4] This process typically proceeds in a stepwise manner, with the initial oxidation yielding a sulfoxide, which is then further oxidized to the sulfone.

Thioether → Sulfoxide → Sulfone

A variety of oxidizing agents can accomplish this transformation.[5] While potent oxidants like potassium permanganate (KMnO₄) are effective, they can sometimes lead to over-oxidation or side reactions. Hydrogen peroxide (H₂O₂), particularly in an acidic medium like acetic acid, is an excellent choice for this conversion.[6][7] It is an inexpensive, environmentally benign ("green") oxidant, with water being the only byproduct.[5]

The reaction mechanism involves the nucleophilic sulfur atom of the thioether attacking the electrophilic oxygen of the protonated hydrogen peroxide (or a related activated species). This process is repeated to convert the intermediate sulfoxide to the final sulfone. Controlling the reaction temperature is crucial to ensure the reaction goes to completion without runaway exothermic events.

Detailed Experimental Protocols

Safety Precaution: All operations should be performed in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times.

Part A: Synthesis of 4-Fluoro-2-methyl-1-(methylthio)benzene

Reagents & Materials	Molar Mass ( g/mol )	Amount	Moles (mmol)
4-Fluoro-3-methylbenzenethiol	142.20	5.00 g	35.16
Sodium Hydride (60% in mineral oil)	24.00 (as NaH)	1.55 g	38.68 (1.1 eq)
Methyl Iodide	141.94	2.43 mL (5.55 g)	39.08 (1.1 eq)
Anhydrous Tetrahydrofuran (THF)	-	100 mL	-
Saturated NH₄Cl solution	-	50 mL	-
Diethyl Ether	-	150 mL	-
Brine (Saturated NaCl solution)	-	50 mL	-
Anhydrous Magnesium Sulfate (MgSO₄)	-	-	-

Procedure:

• To a dry 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a nitrogen inlet, and a dropping funnel, add sodium hydride (1.55 g, 60% dispersion in mineral oil).

• Wash the sodium hydride with anhydrous hexanes (2 x 10 mL) to remove the mineral oil, decanting the hexanes carefully under a stream of nitrogen.

• Add anhydrous THF (50 mL) to the flask and cool the suspension to 0 °C in an ice bath.

• Dissolve 4-fluoro-3-methylbenzenethiol (5.00 g, 35.16 mmol) in anhydrous THF (50 mL) and add it dropwise to the stirred NaH suspension over 20 minutes. Allow the mixture to stir at 0 °C for an additional 30 minutes after the addition is complete.

• Add methyl iodide (2.43 mL, 39.08 mmol) dropwise to the reaction mixture at 0 °C.

• After the addition, remove the ice bath and allow the reaction to warm to room temperature. Stir for 3 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, carefully cool the flask back to 0 °C and quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride (NH₄Cl) solution (50 mL).

• Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine (50 mL), dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the crude thioether as an oil. This product is often of sufficient purity for the next step.

Part B: Synthesis of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene

Reagents & Materials	Molar Mass ( g/mol )	Amount	Moles (mmol)
4-Fluoro-2-methyl-1-(methylthio)benzene	156.23	~5.49 g (crude)	~35.16
Glacial Acetic Acid	-	70 mL	-
Hydrogen Peroxide (30% w/w aq.)	34.01	8.0 mL	~78.8 (2.2 eq)
Ice Water	-	200 mL	-
Saturated Sodium Bicarbonate (NaHCO₃)	-	As needed	-
Ethyl Acetate	-	150 mL	-
Brine (Saturated NaCl solution)	-	50 mL	-
Anhydrous Sodium Sulfate (Na₂SO₄)	-	-	-

Procedure:

• Place the crude 4-fluoro-2-methyl-1-(methylthio)benzene from Part A into a 250 mL round-bottom flask with a magnetic stir bar.

• Add glacial acetic acid (70 mL) and stir until the thioether is fully dissolved.

• Cool the solution to 0-5 °C in an ice-water bath.

• Slowly add 30% hydrogen peroxide (8.0 mL) dropwise, ensuring the internal temperature does not exceed 15 °C.

• After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature overnight (approx. 16 hours).

• Pour the reaction mixture slowly into a beaker containing 200 mL of ice water with vigorous stirring. A white precipitate should form.

• Continue stirring for 30 minutes, then collect the solid product by vacuum filtration.

• Wash the solid with cold water until the filtrate is neutral (check with pH paper).

• For further purification, the crude solid can be recrystallized from a suitable solvent system such as ethanol/water or isopropyl alcohol to afford 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene as a white crystalline solid.

Characterization of the Final Product

Thorough characterization is essential to confirm the identity, structure, and purity of the synthesized 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene. The expected data from key analytical techniques are summarized below.

Technique	Expected Observations
¹H NMR	Aromatic protons (3H) will appear as multiplets or doublets of doublets in the δ 7.0-8.0 ppm region. The aromatic methyl group (-CH₃) will be a singlet around δ 2.3-2.6 ppm. The sulfonyl methyl group (-SO₂CH₃) will be a sharp singlet further downfield, around δ 3.0-3.3 ppm.
¹³C NMR	Expect 8 distinct signals corresponding to the 8 carbon atoms in the molecule. Key signals include the sulfonyl methyl carbon (~44 ppm), the aromatic methyl carbon (~21 ppm), and the aromatic carbons, with the carbon attached to the fluorine showing a characteristic large C-F coupling constant.
¹⁹F NMR	A single resonance is expected for the fluorine atom, appearing as a singlet in the typical range for an aryl fluoride.
IR Spectroscopy	Strong, characteristic absorption bands for the sulfonyl (S=O) group will be present at approximately 1320-1350 cm⁻¹ (asymmetric stretch) and 1140-1160 cm⁻¹ (symmetric stretch). A C-F stretching band will be observed around 1200-1250 cm⁻¹. Aromatic C-H stretching will appear above 3000 cm⁻¹.
Mass Spectrometry	The mass spectrum will show a molecular ion peak [M]⁺ corresponding to the molecular weight of the compound (C₈H₉FO₂S = 188.22 g/mol ).[8] Common fragmentation patterns may include the loss of the methylsulfonyl group or the methyl group.

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Spectroscopic Data for 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene: A Comprehensive Technical Guide

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene, a compound of interest in contemporary chemical research and drug development. This document is intended for researchers, scientists, and professionals in the field, offering both theoretical predictions and practical methodologies for its structural elucidation and characterization.

Introduction

4-Fluoro-2-methyl-1-(methylsulfonyl)benzene (CAS No: 828270-62-8; Molecular Formula: C₈H₉FO₂S; Molecular Weight: 188.22 g/mol ) is a substituted aromatic sulfone.[1][2] The presence of a fluorine atom, a methyl group, and a methylsulfonyl group on the benzene ring imparts specific physicochemical properties that are of interest in medicinal chemistry and materials science. Accurate spectroscopic characterization is paramount for confirming its molecular structure, assessing purity, and understanding its electronic and chemical behavior. This guide will detail the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for this compound, grounded in established spectroscopic principles.

Molecular Structure and Spectroscopic Overview

A clear understanding of the molecular structure is fundamental to interpreting its spectroscopic data. The following diagram illustrates the structure of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene and the numbering of the atoms.

Caption: Molecular structure of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a molecule. For 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene, both ¹H and ¹³C NMR will provide critical structural information.

Experimental Protocol: NMR Spectroscopy

A standardized protocol for acquiring high-quality NMR spectra is crucial for accurate data interpretation.

Methodology:

• Sample Preparation: Dissolve approximately 10-20 mg of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene in 0.5-0.7 mL of a suitable deuterated solvent, such as Chloroform-d (CDCl₃) or Dimethyl sulfoxide-d₆ (DMSO-d₆).[3][4] The choice of solvent can influence chemical shifts.[5]

• Internal Standard: Add a small amount of Tetramethylsilane (TMS) as an internal standard for chemical shift referencing (δ = 0.00 ppm).[6]

• ¹H NMR Acquisition:

  • Acquire a one-dimensional proton spectrum.

  • Typical parameters include a 30-45° pulse angle, an acquisition time of 2-4 seconds, and a relaxation delay of 1-5 seconds.[3]

• ¹³C NMR Acquisition:

  • Acquire a one-dimensional carbon spectrum with proton decoupling.

  • Typical parameters include a 30-45° pulse angle, an acquisition time of 1-2 seconds, and a relaxation delay of 2-5 seconds.[3]

  • Due to the presence of fluorine, C-F coupling will be observed, which can be further investigated with fluorine decoupling experiments.[7]

¹H NMR Spectroscopy: Predicted Data and Interpretation

The proton NMR spectrum is expected to show distinct signals for the aromatic protons and the two methyl groups. The electron-withdrawing nature of the methylsulfonyl and fluoro groups will significantly influence the chemical shifts of the aromatic protons, causing them to appear downfield.

Proton Designation	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constants (J, Hz)	Integration
Ar-H (H6)	~7.8-8.0	d	JH-H ≈ 8	1H
Ar-H (H5)	~7.2-7.4	dd	JH-H ≈ 8, JH-F ≈ 4	1H
Ar-H (H3)	~7.1-7.3	d	JH-F ≈ 9	1H
-SO₂CH₃	~3.1-3.3	s	-	3H
Ar-CH₃	~2.5-2.7	s	-	3H

Interpretation:

• The aromatic protons are expected in the range of δ 7.1-8.0 ppm. The proton ortho to the strongly electron-withdrawing sulfonyl group (H6) will be the most deshielded. The other two aromatic protons will show coupling to the fluorine atom in addition to proton-proton coupling.

• The methylsulfonyl protons (-SO₂CH₃) will appear as a singlet, significantly downfield due to the deshielding effect of the adjacent sulfonyl group.

• The aromatic methyl protons (Ar-CH₃) will also be a singlet, at a more upfield position compared to the methylsulfonyl protons.

¹³C NMR Spectroscopy: Predicted Data and Interpretation

The proton-decoupled ¹³C NMR spectrum is expected to display eight distinct signals, corresponding to the eight carbon atoms in the molecule. The presence of fluorine will introduce C-F couplings, which can be complex to interpret without fluorine decoupling.[7]

Carbon Designation	Predicted Chemical Shift (δ, ppm)	Multiplicity (due to C-F coupling)	Coupling Constant (J, Hz)
C4 (C-F)	~160-165	d	¹JC-F ≈ 240-250
C1 (C-SO₂)	~138-142	d	³JC-F ≈ 3-5
C2 (C-CH₃)	~135-140	d	³JC-F ≈ 3-5
C6	~128-132	s	-
C5	~118-122	d	²JC-F ≈ 20-25
C3	~115-120	d	²JC-F ≈ 20-25
-SO₂CH₃	~40-45	s	-
Ar-CH₃	~18-22	s	-

Interpretation:

• The carbon attached to fluorine (C4) will be significantly downfield and will appear as a doublet with a large one-bond C-F coupling constant.[7]

• The other aromatic carbons will also exhibit coupling to the fluorine atom over two or three bonds, resulting in smaller doublet splittings. The carbons directly attached to the electron-withdrawing sulfonyl group (C1) and the methyl group (C2) will be downfield.

• The methyl carbons will appear as singlets in the upfield region of the spectrum.

Infrared (IR) Spectroscopy

IR spectroscopy is a valuable tool for identifying the functional groups present in a molecule. The IR spectrum of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene is expected to show characteristic absorption bands for the sulfonyl, aromatic, and C-F bonds.

Experimental Protocol: IR Spectroscopy

Methodology:

• Sample Preparation: For solid samples, the Attenuated Total Reflectance (ATR) method is commonly used. Place a small amount of the solid sample directly on the ATR crystal.[3] Alternatively, the KBr pellet method can be employed, where a small amount of the sample is mixed with dry KBr powder and pressed into a thin pellet.[3]

• Data Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹.

Predicted IR Data and Interpretation

Vibrational Mode	Expected Wavenumber (cm⁻¹)	Intensity
Aromatic C-H Stretch	3100-3000	Medium-Weak
Aliphatic C-H Stretch	3000-2850	Medium-Weak
S=O Asymmetric Stretch	1350-1300	Strong
S=O Symmetric Stretch	1160-1120	Strong
Aromatic C=C Stretch	1600-1450	Medium
C-F Stretch	1250-1000	Strong
C-S Stretch	800-600	Medium

Interpretation:

• The most prominent peaks in the spectrum will be the strong absorptions for the asymmetric and symmetric stretching vibrations of the S=O bonds in the methylsulfonyl group.[8]

• A strong band corresponding to the C-F stretch is also expected.

• The aromatic C-H and C=C stretching vibrations will be present in their characteristic regions.[9]

• The aliphatic C-H stretching from the two methyl groups will be observed just below 3000 cm⁻¹.[9]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its identification.

Experimental Protocol: Mass Spectrometry

Methodology:

• Ionization: Electrospray ionization (ESI) or gas chromatography-mass spectrometry (GC-MS) with electron ionization (EI) can be used.[3][10]

• Analysis: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) is recommended for accurate mass determination.[3]

Predicted Mass Spectrum and Interpretation

• Molecular Ion Peak (M⁺): The mass spectrum should show a clear molecular ion peak at m/z = 188.22, corresponding to the molecular weight of the compound. High-resolution mass spectrometry should confirm the elemental composition of C₈H₉FO₂S.

• Isotope Peaks: The presence of sulfur will result in a small M+2 peak due to the natural abundance of the ³⁴S isotope.

• Fragmentation Pattern: Common fragmentation pathways may include the loss of a methyl radical (•CH₃) from the sulfonyl group to give a fragment at m/z = 173, or the loss of the entire methylsulfonyl group (•SO₂CH₃) to give a fragment at m/z = 109. Further fragmentation of the aromatic ring is also possible.

Caption: Plausible fragmentation pathway for 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene in mass spectrometry.

Conclusion

The spectroscopic techniques of NMR, IR, and mass spectrometry provide a powerful and complementary suite of tools for the comprehensive characterization of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene. This guide has outlined the expected spectroscopic data based on established chemical principles and data from analogous structures. Researchers working with this compound can use this information to guide their experimental work, interpret their results, and ultimately confirm the identity and purity of their samples. The provided protocols offer a starting point for obtaining high-quality data, which is the foundation of sound scientific investigation.

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1H NMR and 13C NMR analysis of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene

An In-depth Technical Guide to the ¹H and ¹³C NMR Analysis of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene. As a molecule of interest in medicinal chemistry and materials science, a thorough understanding of its structural characterization is paramount. This document offers a detailed interpretation of its NMR data, underpinned by fundamental principles of chemical shifts, spin-spin coupling, and the influence of substituents on the benzene ring. We will explore the causal relationships behind the observed spectral features, providing a robust framework for researchers in the field.

Introduction

4-Fluoro-2-methyl-1-(methylsulfonyl)benzene is a substituted aromatic compound with the chemical formula C₈H₉FO₂S[1][2][3]. Its structure, featuring a fluorine atom, a methyl group, and a methylsulfonyl group attached to a benzene ring, presents a rich case for NMR spectroscopic analysis. The strategic placement of these functional groups leads to a distinct and interpretable set of signals in both ¹H and ¹³C NMR spectra. This guide will dissect these spectra, offering predictive analysis and detailed explanations of the underlying quantum mechanical phenomena.

The accurate interpretation of NMR spectra is a cornerstone of modern chemical analysis, providing unambiguous structural elucidation and insights into the electronic environment of nuclei. For drug development professionals, confirming the structure and purity of such compounds is a critical step in the pipeline. For researchers and scientists, a deep understanding of the NMR properties of this molecule can inform the design of new compounds with tailored electronic and steric properties.

Experimental Protocol: NMR Data Acquisition

A standardized protocol is essential for obtaining high-quality, reproducible NMR data. The following outlines a typical procedure for the analysis of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene.

Sample Preparation

• Solvent Selection: Deuterated chloroform (CDCl₃) is a common and suitable solvent for this compound due to its excellent dissolving power for many organic molecules and its relatively simple residual solvent signal[4]. Other potential solvents include deuterated dimethyl sulfoxide (DMSO-d₆) or acetone-d₆, depending on the sample's solubility and the desired temperature range for the experiment[4]. A comprehensive list of NMR solvents and their properties is available from various suppliers[5].

• Concentration: A sample concentration of 5-10 mg in 0.5-0.7 mL of deuterated solvent is typically sufficient for routine ¹H and ¹³C NMR analysis on modern spectrometers[6].

• Internal Standard: Tetramethylsilane (TMS) is often added as an internal standard for referencing the chemical shift scale to 0 ppm. However, for many modern spectrometers, the residual solvent peak can be used as a secondary reference[7]. For CDCl₃, the residual proton peak is at approximately 7.26 ppm, and the carbon peak is at 77.16 ppm[5].

Spectrometer Setup and Data Acquisition

• Instrumentation: Data should be acquired on a high-resolution NMR spectrometer, typically operating at a proton frequency of 400 MHz or higher to ensure adequate signal dispersion.

• ¹H NMR Acquisition Parameters:

  • Pulse Sequence: A standard single-pulse experiment is sufficient.

  • Spectral Width: A spectral width of approximately 12-15 ppm is adequate to cover the expected chemical shift range.

  • Acquisition Time: Typically 2-4 seconds.

  • Relaxation Delay: A relaxation delay of 1-5 seconds is recommended to allow for full relaxation of the protons.

  • Number of Scans: 8 to 16 scans are usually sufficient to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition Parameters:

  • Pulse Sequence: A proton-decoupled pulse sequence (e.g., zgpg30) is used to simplify the spectrum by removing ¹H-¹³C coupling and to benefit from the Nuclear Overhauser Effect (NOE).

  • Spectral Width: A spectral width of approximately 200-220 ppm is necessary.

  • Acquisition Time: Typically 1-2 seconds.

  • Relaxation Delay: A relaxation delay of 2 seconds is a good starting point.

  • Number of Scans: Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 128 to 1024) is required to obtain a satisfactory signal-to-noise ratio.

¹H NMR Spectral Analysis

The ¹H NMR spectrum of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene is expected to show distinct signals for the aromatic protons and the two methyl groups. The chemical shifts and coupling patterns are influenced by the electronic effects of the substituents.

Predicted Chemical Shifts and Multiplicities

The substituents on the benzene ring—fluoro, methyl, and methylsulfonyl—exert both inductive and resonance effects, which dictate the chemical shifts of the aromatic protons.

• -F (Fluoro group): Electronegative, exerting a -I (inductive withdrawal) and +M (mesomeric donation) effect. The +M effect dominates, leading to shielding (upfield shift) at the ortho and para positions.

• -CH₃ (Methyl group): Weakly electron-donating through hyperconjugation (+I effect), causing slight shielding at the ortho and para positions.

• -SO₂CH₃ (Methylsulfonyl group): Strongly electron-withdrawing (-I and -M effects), causing significant deshielding (downfield shift), particularly at the ortho and para positions.

Based on these effects, we can predict the relative chemical shifts of the three aromatic protons (H-3, H-5, and H-6).

Molecular Structure and Proton Numbering

Caption: IUPAC numbering of the benzene ring protons.

• H-6: This proton is ortho to the strongly electron-withdrawing methylsulfonyl group and will therefore be the most deshielded, appearing furthest downfield. It will be split by H-5 (ortho coupling) and H-F (meta coupling).

• H-3: This proton is ortho to the methyl group and meta to both the fluoro and methylsulfonyl groups. It will be moderately deshielded and will be split by H-F (ortho coupling) and H-5 (meta coupling).

• H-5: This proton is ortho to the fluoro group and meta to the methyl and methylsulfonyl groups. It will be the most shielded of the aromatic protons and will be split by H-6 (ortho coupling), H-3 (meta coupling), and H-F (meta coupling).

• -CH₃ (aromatic): The methyl group attached to the ring will appear as a singlet, slightly downfield from typical alkyl protons due to the aromatic ring current.

• -SO₂CH₃: The methyl group of the methylsulfonyl substituent will also be a singlet, shifted further downfield due to the strong deshielding effect of the sulfonyl group.

Coupling Constants (J-values)

The spin-spin coupling between protons and between protons and fluorine provides valuable structural information.

• Ortho coupling (³JHH): Typically 7-10 Hz.

• Meta coupling (⁴JHH): Typically 2-3 Hz.

• Proton-Fluorine coupling: These couplings are transmitted through bonds and are often observed over multiple bonds[8][9].

  • Ortho coupling (³JHF): ~8-10 Hz.

  • Meta coupling (⁴JHF): ~4-7 Hz[10].

  • Para coupling (⁵JHF): ~2-3 Hz.

Summary of Predicted ¹H NMR Data

Proton	Predicted Chemical Shift (ppm)	Multiplicity	Coupling Constants (Hz)
H-6	~7.8 - 8.0	dd	³J(H6-H5) ≈ 8-9, ⁴J(H6-F) ≈ 4-5
H-3	~7.2 - 7.4	d	³J(H3-F) ≈ 8-9
H-5	~7.0 - 7.2	ddd	³J(H5-H6) ≈ 8-9, ⁴J(H5-H3) ≈ 2-3, ⁴J(H5-F) ≈ 6-7
Ar-CH₃	~2.3 - 2.5	s	-
-SO₂CH₃	~3.0 - 3.2	s	-

¹H NMR Splitting Pattern Workflow

Caption: Key spin-spin couplings influencing the aromatic proton signals.

¹³C NMR Spectral Analysis

The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule. With proton decoupling, each unique carbon atom will appear as a single line, except for those coupled to fluorine.

Predicted Chemical Shifts

The chemical shifts of the carbon atoms are influenced by the same substituent effects as the protons.

• C-1 (ipso-SO₂CH₃): This carbon is attached to the strongly electron-withdrawing sulfonyl group and will be significantly deshielded.

• C-4 (ipso-F): This carbon is attached to the electronegative fluorine atom. It will show a large downfield shift and a large one-bond C-F coupling constant (¹JC-F)[11].

• C-2 (ipso-CH₃): This carbon is attached to the methyl group and will be deshielded relative to an unsubstituted benzene carbon.

• C-6: Ortho to the sulfonyl group, this carbon will be deshielded.

• C-3 and C-5: These carbons are influenced by a combination of the substituents. Their precise chemical shifts can be predicted using incremental substituent effect calculations, but C-5 is expected to be more shielded than C-3 due to the ortho-fluoro and meta-methyl/sulfonyl effects.

• -CH₃ (aromatic): The methyl carbon will appear in the typical alkyl region.

• -SO₂CH₃: The methylsulfonyl carbon will be deshielded due to the adjacent sulfonyl group.

Carbon-Fluorine Coupling

A key feature of the ¹³C NMR spectrum will be the presence of C-F coupling[12][13].

• ¹JC-F (C-4): This one-bond coupling is typically very large, in the range of 240-260 Hz[11]. The signal for C-4 will therefore appear as a doublet.

• ²JC-F (C-3 and C-5): Two-bond couplings are also significant, typically around 20-25 Hz[10]. The signals for C-3 and C-5 will be doublets.

• ³JC-F (C-2 and C-6): Three-bond couplings are smaller, around 5-10 Hz[14]. The signals for C-2 and C-6 will appear as doublets.

• ⁴JC-F (C-1): Four-bond coupling is generally small, around 1-3 Hz, and may not always be resolved[14].

Summary of Predicted ¹³C NMR Data

Carbon	Predicted Chemical Shift (ppm)	Multiplicity (due to ¹⁹F)	Coupling Constant (Hz)
C-4	~160 - 165	d	¹JC-F ≈ 250
C-1	~140 - 145	d (small)	⁴JC-F ≈ 1-3
C-2	~135 - 140	d	³JC-F ≈ 5-8
C-6	~128 - 132	d	³JC-F ≈ 7-10
C-3	~118 - 122	d	²JC-F ≈ 20-25
C-5	~115 - 118	d	²JC-F ≈ 20-25
-SO₂CH₃	~40 - 45	s	-
Ar-CH₃	~18 - 22	s	-

¹³C-NMR C-F Coupling Pathway

Caption: Visualization of through-bond carbon-fluorine couplings.

Conclusion

The ¹H and ¹³C NMR spectra of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene are highly informative, providing a clear structural fingerprint of the molecule. The interplay of the electronic effects of the fluoro, methyl, and methylsulfonyl substituents results in a well-resolved and predictable pattern of chemical shifts and coupling constants. The presence of fluorine introduces characteristic splitting patterns in both the proton and carbon spectra, which serve as powerful diagnostic tools for structural confirmation. This in-depth guide provides the foundational knowledge for researchers to confidently interpret the NMR data of this and structurally related compounds, facilitating advancements in drug discovery and materials science.

References

• Govindaraju, V., Young, K., & Maudsley, A. A. (2000). Proton NMR chemical shifts and coupling constants for brain metabolites. NMR in Biomedicine, 13(3), 129–153. [Link]

• ACD/Labs. (2008, April 24). How do I know if my unknown contains a fluorine atom(s)? … Part 2. [Link]

• Bernhard, M., Consylman, A. J., & Predecki, A. H. (2023). CHARACTERIZATION OF SIX BOND CARBON-FLUORINE COUPLING IN 4-FLUOROCHALCONES. Journal of Undergraduate Chemistry Research, 22(4), 99. [Link]

• Lichter, R. L., & Wasylishen, R. E. (1974). Fluoropyridines. Carbon-13 chemical shifts and carbon-fluorine coupling constants. Journal of the American Chemical Society, 96(3), 987–989. [Link]

• Emsley, J. W., & Mooney, E. F. (1976). Fluorine coupling constants. Progress in Nuclear Magnetic Resonance Spectroscopy, 10, 83–756. [Link]

• PubChem. (n.d.). 1-Fluoro-4-(methylsulphonyl)benzene. Retrieved January 17, 2026, from [Link]

• Oakwood Chemical. (n.d.). 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene. Retrieved January 17, 2026, from [Link]

• Fulmer, G. R., Miller, A. J. M., Sherden, N. H., Gottlieb, H. E., Nudelman, A., Stoltz, B. M., Bercaw, J. E., & Goldberg, K. I. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. [Link]

• Pretsch, E., Bühlmann, P., & Affolter, C. (2000). Structure Determination of Organic Compounds. Springer. [Link]

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• 14. westmont.edu [westmont.edu]

An In-depth Technical Guide to 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene (CAS 828270-62-8)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical entity registered under CAS number 828270-62-8, systematically named 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene. While this specific compound is available commercially as a research chemical, it is noteworthy that as of the date of this publication, it has not been extensively featured in peer-reviewed scientific literature or patents. Consequently, this guide will delve into its known properties, a plausible synthetic route based on established methodologies for analogous structures, and its potential applications in the fields of medicinal chemistry and materials science, inferred from the well-documented roles of its constituent functional groups.

Core Chemical and Physical Properties

4-Fluoro-2-methyl-1-(methylsulfonyl)benzene is a substituted aromatic compound. Its structure is characterized by a benzene ring functionalized with a fluorine atom, a methyl group, and a methylsulfonyl group. These functional groups are anticipated to significantly influence its physicochemical properties and reactivity.

Property	Value	Source
CAS Number	828270-62-8	[1][2]
Systematic Name	4-Fluoro-2-methyl-1-(methylsulfonyl)benzene	[1][2]
Molecular Formula	C₈H₉FO₂S	[1][2]
Molecular Weight	188.22 g/mol	[1]
Appearance	White to off-white solid (typical)	Inferred from supplier data
Solubility	Expected to be soluble in a range of organic solvents such as dichloromethane, ethyl acetate, and acetone. Limited solubility in water is anticipated.	Chemical structure analysis
Purity	Typically >95% (as offered by commercial suppliers)	[1]

The presence of the electron-withdrawing methylsulfonyl group and the fluorine atom is expected to render the aromatic ring electron-deficient. This electronic nature plays a crucial role in its potential chemical transformations and biological interactions.

Plausible Synthesis Methodology

Diagram of a Potential Synthetic Workflow:

Caption: Hypothetical one-step synthesis of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene.

Experimental Protocol:

• Reaction Setup: To a dry, inert atmosphere (e.g., nitrogen or argon) reaction vessel equipped with a magnetic stirrer and a cooling bath, add a suitable solvent such as dichloromethane.

• Addition of Starting Material and Catalyst: Add 1-fluoro-3-methylbenzene to the solvent. Cool the mixture to 0-5 °C. Carefully add a Lewis acid catalyst, such as anhydrous aluminum trichloride, in portions while maintaining the temperature.

• Addition of Sulfonylating Agent: Slowly add methanesulfonic anhydride to the reaction mixture, ensuring the temperature does not exceed 10 °C.

• Reaction Monitoring: Allow the reaction to stir at a controlled temperature (e.g., room temperature) and monitor its progress by a suitable analytical technique, such as Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Work-up: Upon completion, quench the reaction by carefully adding it to a mixture of ice and water.

• Extraction: Separate the organic layer and extract the aqueous layer with the reaction solvent (e.g., dichloromethane).

• Purification: Combine the organic layers, wash with brine, dry over an anhydrous salt (e.g., sodium sulfate), and concentrate under reduced pressure. The crude product can be further purified by column chromatography on silica gel or by recrystallization to yield pure 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene.

Potential Applications in Research and Drug Discovery

The structural motifs present in 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene are of significant interest in medicinal chemistry.

The Role of the Sulfonyl Group:

The sulfonyl group is a key functional group in a multitude of therapeutic agents[4]. Its inclusion in drug candidates can:

• Enhance Metabolic Stability: By blocking sites susceptible to metabolic degradation, the sulfonyl group can increase the half-life of a drug molecule.

• Improve Pharmacokinetic Properties: It can modulate solubility and cell permeability, thereby improving bioavailability.

• Act as a Bioisostere: The sulfonyl group can serve as a bioisosteric replacement for other functional groups like carbonyls or phosphates, potentially maintaining or improving biological activity.

The Significance of Fluorine in Medicinal Chemistry:

The introduction of fluorine into drug candidates is a widely used strategy to optimize their pharmacological profiles[5][6]. The benefits of fluorination can include:

• Increased Metabolic Stability: The high strength of the carbon-fluorine bond can prevent metabolic oxidation at that position.

• Modulation of Physicochemical Properties: Fluorine can alter the lipophilicity and pKa of a molecule, which can in turn affect its absorption, distribution, metabolism, and excretion (ADME) properties.

• Enhanced Binding Affinity: The electronegativity of fluorine can lead to favorable interactions with biological targets, thereby increasing potency.

Given these properties, 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene could serve as a valuable building block for the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors, anti-inflammatory agents, or compounds targeting metabolic disorders.

Safety and Handling

Based on available Safety Data Sheet (SDS) information, 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene should be handled with care in a laboratory setting.

• General Handling: Use in a well-ventilated area, preferably in a fume hood. Avoid inhalation of dust and contact with skin and eyes.

• Personal Protective Equipment (PPE): Wear appropriate protective clothing, including a lab coat, safety glasses, and chemical-resistant gloves.

• Fire and Explosion Hazards: The fire-fighting measures will depend on the surrounding environment. Use extinguishing media appropriate for the surrounding fire.

• First Aid Measures:

  • In case of skin contact: Wash off with soap and plenty of water.

  • In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes.

  • If inhaled: Move the person into fresh air.

  • If swallowed: Rinse mouth with water.

It is imperative to consult the most up-to-date Safety Data Sheet from the supplier before handling this chemical.

Commercial Suppliers

4-Fluoro-2-methyl-1-(methylsulfonyl)benzene is available from several chemical suppliers that specialize in research chemicals. These include, but are not limited to:

• AK Scientific

• Oakwood Chemical[2]

• Santa Cruz Biotechnology[1]

It is advisable to request a certificate of analysis from the supplier to verify the purity and identity of the compound.

Conclusion

4-Fluoro-2-methyl-1-(methylsulfonyl)benzene (CAS 828270-62-8) represents a chemical entity with significant, yet largely unexplored, potential in the realms of synthetic and medicinal chemistry. While direct research on this compound is scarce, its structural components—a fluorinated benzene ring and a methylsulfonyl group—are hallmarks of modern drug design. This guide has provided a comprehensive overview of its known properties, a scientifically sound, albeit hypothetical, synthetic pathway, and a well-reasoned projection of its potential applications. It is hoped that this technical guide will serve as a valuable resource for researchers and professionals in drug development, encouraging the exploration of this and related molecules in the quest for novel therapeutic agents and advanced materials.

References

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• 2. 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene [oakwoodchemical.com]
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• 4. Fluorine in medicinal chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A practical microwave method for the synthesis of fluoromethy 4-methylbenzenesulfonate in tert-amyl alcohol - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Reactivity and Stability of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene (CAS No. 828270-62-8), a key building block in modern medicinal chemistry. The document delves into the molecule's structural attributes, reactivity, and stability, with a particular focus on its role in nucleophilic aromatic substitution (SNAr) reactions. Authored for researchers and drug development professionals, this guide synthesizes theoretical principles with practical insights, offering detailed experimental protocols and exploring the compound's application in the synthesis of complex pharmaceutical agents, such as kinase inhibitors. By elucidating the chemical behavior of this versatile reagent, this guide aims to empower scientists in the rational design and efficient execution of synthetic strategies for novel therapeutics.

Introduction: The Strategic Importance of Fluorinated Aryl Sulfones in Medicinal Chemistry

The introduction of fluorine into organic molecules is a cornerstone of modern drug design, capable of profoundly influencing a compound's metabolic stability, lipophilicity, and binding affinity to biological targets.[1] When combined with a sulfonyl group, a powerful electron-withdrawing moiety, the resulting fluorinated aryl sulfone scaffold becomes a highly valuable and versatile intermediate in pharmaceutical synthesis.

4-Fluoro-2-methyl-1-(methylsulfonyl)benzene stands out as a particularly strategic reagent. Its structure features a fluorine atom positioned para to the strongly deactivating methylsulfonyl group. This arrangement maximally activates the aromatic ring for nucleophilic aromatic substitution (SNAr), making the fluorine atom an excellent leaving group. The additional methyl group provides steric and electronic differentiation, allowing for precise control in complex synthetic routes. This guide will explore the fundamental principles governing the reactivity and stability of this compound, providing the technical foundation necessary for its effective utilization in drug discovery and development.

Physicochemical and Structural Properties

A thorough understanding of the physical and structural properties of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene is essential for its effective handling, storage, and application in synthesis.

Property	Value	Source
CAS Number	828270-62-8	[2]
Molecular Formula	C₈H₉FO₂S	[2]
Molecular Weight	188.22 g/mol	[2]
Appearance	White to off-white solid	Vendor Data
Melting Point	95-97 °C	[3]

The key to the reactivity of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene lies in its electronic structure. The potent electron-withdrawing nature of the methylsulfonyl group (-SO₂CH₃) significantly reduces the electron density of the benzene ring, particularly at the ortho and para positions. This electron deficiency renders the carbon atom bonded to the fluorine highly electrophilic and susceptible to attack by nucleophiles.

Synthesis of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene

The preparation of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene can be achieved through a multi-step sequence starting from commercially available materials. A representative synthetic route is outlined below.

Synthetic Pathway

A common approach involves the sulfonation of a substituted toluene, followed by conversion to the sulfonyl chloride, and subsequent functional group manipulations to install the methylsulfonyl group. A documented synthesis proceeds from 5-fluoro-2-methylbenzenesulfonyl chloride.[4]

Detailed Experimental Protocol

The following protocol is adapted from a procedure for a structurally similar compound and literature synthesis of the target molecule.[4]

Step 1: Formation of the Hydrazine Adduct

• In a round-bottom flask, dissolve 5-fluoro-2-methylbenzenesulfonyl chloride (1.0 eq) in anhydrous tetrahydrofuran (THF).

• Cool the solution to 0°C in an ice bath.

• Slowly add hydrazine (2.2 eq) dropwise while maintaining the temperature at 0°C.

• Allow the reaction to stir at 0°C for 16 hours.

• Remove the solvent under reduced pressure to obtain the crude hydrazine adduct as a white solid.

Step 2: Methylation to form 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene

• To the crude hydrazine adduct, add ethanol, sodium acetate (10 eq), and methyl iodide (5 eq).

• Heat the mixture to reflux and maintain for 16 hours.

• After cooling, concentrate the reaction mixture under reduced pressure.

• Purify the residue by silica gel chromatography (e.g., using a hexanes/ethyl acetate gradient) to yield the pure product.[4]

Chemical Reactivity: A Focus on Nucleophilic Aromatic Substitution (SNAr)

The primary mode of reactivity for 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene is Nucleophilic Aromatic Substitution (SNAr). This reaction is central to its utility as a synthetic building block.

Mechanism of SNAr

The SNAr reaction proceeds via a two-step addition-elimination mechanism.[5]

• Addition of the Nucleophile: A nucleophile (Nu⁻) attacks the electron-deficient carbon atom bearing the fluorine atom. This step is typically the rate-determining step and results in the formation of a resonance-stabilized carbanion intermediate known as a Meisenheimer complex.

• Elimination of the Leaving Group: The aromaticity of the ring is restored by the elimination of the fluoride ion, which is a good leaving group in this context due to the activation by the electron-withdrawing sulfonyl group.

The stability of the Meisenheimer complex is crucial for the reaction to proceed. The negative charge is delocalized onto the electron-withdrawing methylsulfonyl group, which stabilizes the intermediate. The para relationship between the fluorine and the sulfonyl group is optimal for this stabilization.

Scope of Nucleophiles

A wide range of nucleophiles can be employed in SNAr reactions with 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene, highlighting its synthetic versatility.

• N-Nucleophiles: Primary and secondary amines, anilines, hydrazines, and heterocycles (e.g., imidazoles, pyrazoles) are common nucleophiles. These reactions are fundamental for constructing carbon-nitrogen bonds in many active pharmaceutical ingredients (APIs).

• O-Nucleophiles: Alkoxides and phenoxides readily displace the fluoride to form aryl ethers. Reactions are typically carried out in the presence of a base such as potassium hydroxide or sodium hydride to generate the nucleophilic alkoxide/phenoxide.[6]

• S-Nucleophiles: Thiolates are excellent nucleophiles for this reaction, leading to the formation of thioethers.

Representative Experimental Protocol: SNAr with an Amine

This protocol is a generalized procedure based on established methods for SNAr reactions on activated fluoroarenes.[7]

• To a solution of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene (1.0 eq) in a polar aprotic solvent (e.g., DMF, DMSO, or NMP) in a round-bottom flask, add the desired amine (1.1 - 1.5 eq).

• Add a base, such as potassium carbonate (K₂CO₃) or triethylamine (Et₃N) (2.0 eq).

• Heat the reaction mixture to a temperature between 50-120°C. The optimal temperature will depend on the nucleophilicity of the amine.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature and pour it into water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Stability Profile

Aryl methyl sulfones are generally considered to be robust functional groups, exhibiting good thermal and chemical stability.

• Thermal Stability: Aryl sulfones are thermally stable and can often be subjected to high reaction temperatures without decomposition.[8]

• Chemical Stability: The methylsulfonyl group is resistant to a wide range of acidic and basic conditions. It is generally stable to hydrolysis. However, under very harsh conditions, such as fused alkali at high temperatures, cleavage of the aryl-sulfur bond can occur.[9] The C-F bond is stable under neutral and acidic conditions but is, by design, susceptible to cleavage by nucleophiles.

• Storage: 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene should be stored in a tightly sealed container in a cool, dry, and well-ventilated area, away from strong oxidizing agents and nucleophiles.

Applications in Drug Discovery and Development

The unique reactivity of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene makes it a valuable building block for the synthesis of complex molecules, particularly in the field of oncology. Its structural motif is found in several kinase inhibitors.

Case Study: Synthesis of Kinase Inhibitors

While direct public-domain examples for 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene are proprietary, its close analogues are key components in the synthesis of important drugs. For instance, the synthesis of Tucatinib, a HER2 inhibitor, involves the SNAr reaction of 1-fluoro-2-methyl-4-nitrobenzene with a heterocyclic amine.[10] The methylsulfonyl group in the title compound serves a similar activating role as the nitro group in the Tucatinib precursor, making 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene a highly relevant building block for analogous kinase inhibitors.

The general synthetic strategy involves the coupling of the fluorinated aryl sulfone with a complex amine-containing fragment, often a heterocyclic core, via an SNAr reaction. This step is frequently a crucial bond-forming event late in the synthetic sequence.

The rationale for using this specific building block lies in the desired properties of the final drug molecule. The methylsulfonyl group can act as a hydrogen bond acceptor and improve solubility, while the overall substitution pattern contributes to the specific binding affinity for the target kinase.[11]

Safety and Handling

As with any laboratory chemical, proper safety precautions must be observed when handling 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.

• Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust. Avoid contact with skin and eyes.

• First Aid: In case of contact, wash the affected area with plenty of water. If inhaled, move to fresh air. Seek medical attention if irritation persists.

For detailed safety information, always consult the latest Safety Data Sheet (SDS) from the supplier.

Conclusion

4-Fluoro-2-methyl-1-(methylsulfonyl)benzene is a highly activated and versatile building block for organic synthesis. Its reactivity is dominated by the SNAr mechanism, allowing for the efficient displacement of the fluorine atom by a wide array of nucleophiles. This predictable reactivity, coupled with the general stability of the aryl sulfone moiety, makes it an invaluable tool for medicinal chemists, particularly in the construction of complex pharmaceutical agents like kinase inhibitors. A thorough understanding of its properties, synthesis, and reactivity, as detailed in this guide, is paramount for leveraging its full potential in the discovery and development of next-generation therapeutics.

References

• Google Patents. (n.d.). WO2007054668A1 - Synthesis of methylsulphonyl benzene compounds.

• National Center for Biotechnology Information. (2018). A practical microwave method for the synthesis of fluoromethyl 4-methylbenzenesulfonate in tert-amyl alcohol. Tetrahedron Letters, 59(13), 1235-1237. Retrieved from [Link]

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). Unlocking Potential: The Diverse Applications of 1-Fluoro-4-(methylsulfonyl)benzene in Industry. Retrieved from [Link]

• Oakwood Chemical. (n.d.). 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene. Retrieved from [Link]

• National Center for Biotechnology Information. (2018). Synthesis and biological properties of aryl methyl sulfones. Medicinal Chemistry Research, 27, 2175-2186. Retrieved from [Link]

• Google Patents. (n.d.). WO2016024224A1 - A process for the preparation of 4-fluoro-2-methylbenzonitrile.

• National Center for Biotechnology Information. (2020). One-Step Synthesis of [18F]Fluoro-4-(vinylsulfonyl)benzene: A Thiol Reactive Synthon for Selective Radiofluorination of Peptides. Organic Letters, 23(1), 128-132. Retrieved from [Link]

• Professor Dave Explains. (2019, July 12). Nucleophilic Aromatic Substitution. YouTube. Retrieved from [Link]

• Wikipedia. (n.d.). Sulfonic acid. Retrieved from [Link]

• National Center for Biotechnology Information. (2021). Design, synthesis and pharmacological evaluation of 4-(3-chloro-4-(3-cyclopropylthioureido)-2-fluorophenoxy)-7-methoxyquinoline-6-carboxamide (WXFL-152): a novel triple angiokinase inhibitor for cancer therapy. Journal of Enzyme Inhibition and Medicinal Chemistry, 36(1), 1646-1660. Retrieved from [Link]

• Google Patents. (n.d.). US9260421B2 - Pharmaceutical intermediates and process for the preparation thereof.

• Master Organic Chemistry. (2018, August 20). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Retrieved from [Link]

• ResearchGate. (2025, August 10). Solubility of 1-Fluoro-4-(methylsulfonyl)benzene in Five Pure Organic Solvents at Temperatures from (288.40 to 331.50) K. Retrieved from [Link]

• The Organic Chemistry Tutor. (2021, March 16). 18.6 Nucleophilic Aromatic Substitution (NAS). YouTube. Retrieved from [Link]

• American Chemical Society. (2021). Small Molecule Kinase Inhibitor Drugs (1995–2021): Medical Indication, Pharmacology, and Synthesis. Journal of Medicinal Chemistry, 64(19), 14016-14079. Retrieved from [Link]

• National Center for Biotechnology Information. (2020). Contribution of Organofluorine Compounds to Pharmaceuticals. ACS Omega, 5(19), 10615-10626. Retrieved from [Link]

• Google Patents. (n.d.). US10633344B2 - Multiple-component solid phases containing at least one active pharmaceutical ingredient.

• MDPI. (2021). Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. Pharmaceuticals, 14(3), 256. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Benzene, 1-fluoro-4-methyl-. Retrieved from [Link]

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Mechanism of synthesis for 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene

An In-depth Technical Guide to the Synthesis of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene

This document provides a detailed technical guide for the multi-step synthesis of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene, a key intermediate in various research and development applications. The proposed synthetic strategy is grounded in established, high-yield chemical transformations, emphasizing mechanistic understanding, experimental robustness, and safety. This guide is intended for an audience of researchers, chemists, and drug development professionals.

Introduction and Retrosynthetic Analysis

4-Fluoro-2-methyl-1-(methylsulfonyl)benzene is an aromatic sulfone containing fluorine and methyl substituents. Such compounds are of significant interest in medicinal chemistry and materials science due to the unique electronic properties conferred by the sulfonyl group (a strong electron-withdrawing group) and the metabolic stability often associated with the C-F bond.

Overall Synthetic Workflow

The synthesis is designed as a three-step process starting from 4-Fluoro-2-methylaniline.

Caption: Overall three-step synthesis pathway.

Part 1: Synthesis of 4-Fluoro-2-methyl-1-(methylthio)benzene (Sulfide Intermediate)

Step 1: Diazotization of 4-Fluoro-2-methylaniline

Mechanistic Principle: The initial step is the conversion of the primary aromatic amine into a diazonium salt. This is achieved by treating the amine with nitrous acid (HNO₂), which is generated in situ from sodium nitrite (NaNO₂) and a strong mineral acid like hydrochloric acid (HCl).[1] The reaction must be conducted at low temperatures (0–5 °C) to prevent the highly unstable diazonium salt from decomposing, primarily through the loss of nitrogen gas (N₂) and subsequent reaction with water to form a phenol.[1]

Caption: Mechanism of arenediazonium salt formation.

Step 2: Thiomethylation via a Modified Sandmeyer-type Reaction

Mechanistic Principle: The arenediazonium salt is a superb leaving group, allowing for its substitution. In this step, the diazonium group is replaced by a methylthio (-SCH₃) group. This can be achieved by reacting the diazonium salt solution with dimethyl disulfide (DMDS) in the presence of a reducing agent, such as a catalytic amount of iron(II) sulfate (FeSO₄). This process is mechanistically related to the Sandmeyer reaction, proceeding via a radical pathway. The Fe(II) catalyst reduces the diazonium salt to an aryl radical, which then reacts with dimethyl disulfide.

Causality of Experimental Choices:

• Dimethyl Disulfide (DMDS): DMDS serves as the source of the methylthio group. It is an effective and readily available reagent for this transformation.[2][3][4]

• FeSO₄ Catalyst: Iron(II) salts are cost-effective and efficient catalysts for initiating the required single-electron transfer to generate the aryl radical from the diazonium salt.

Experimental Protocol 1: Synthesis of 4-Fluoro-2-methyl-1-(methylthio)benzene

Materials & Reagents:

• 4-Fluoro-2-methylaniline

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂)

• Dimethyl Disulfide (DMDS)

• Iron(II) Sulfate Heptahydrate (FeSO₄·7H₂O)

• Deionized Water

• Diethyl Ether or Dichloromethane (for extraction)

• Saturated Sodium Bicarbonate Solution

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

• Diazotization:

  • In a three-necked flask equipped with a mechanical stirrer, thermometer, and dropping funnel, add 4-fluoro-2-methylaniline (1.0 eq).

  • Add a mixture of concentrated HCl (3.0 eq) and deionized water.

  • Cool the resulting slurry to 0 °C in an ice-salt bath.

  • Dissolve sodium nitrite (1.1 eq) in a minimal amount of cold deionized water.

  • Add the NaNO₂ solution dropwise to the aniline slurry, maintaining the internal temperature between 0 and 5 °C. Stir vigorously during the addition.

  • After the addition is complete, stir the mixture for an additional 30 minutes at 0-5 °C to ensure complete formation of the diazonium salt.

• Thiomethylation:

  • In a separate, larger reaction vessel, add dimethyl disulfide (2.0-3.0 eq) and a catalytic amount of FeSO₄·7H₂O (0.1 eq).

  • Cool this mixture to 10-15 °C.

  • Slowly add the cold diazonium salt solution prepared in Step 1 to the DMDS mixture. Vigorous evolution of N₂ gas will be observed. Control the addition rate to maintain the temperature below 25 °C.

  • Once the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until gas evolution ceases.

• Work-up and Isolation:

  • Transfer the reaction mixture to a separatory funnel and extract the product with diethyl ether or dichloromethane (3x).

  • Combine the organic layers and wash sequentially with deionized water and saturated sodium bicarbonate solution (to neutralize any remaining acid).

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • The crude product, 4-fluoro-2-methyl-1-(methylthio)benzene, can be purified by vacuum distillation or column chromatography on silica gel.

Part 2: Synthesis of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene (Final Product)

Step 3: Oxidation of the Sulfide to the Sulfone

Mechanistic Principle: The final step is the oxidation of the electron-rich sulfur atom in the methylthioether to the hexavalent sulfone. This is a common and high-yielding transformation.[5] A variety of oxidizing agents can be used, but hydrogen peroxide (H₂O₂) in acetic acid is a cost-effective, "green," and highly efficient system for this purpose.[6][7] The reaction proceeds via the initial formation of a sulfoxide intermediate, which is then further oxidized to the sulfone. Using a stoichiometric excess of the oxidant ensures the reaction goes to completion.

Causality of Experimental Choices:

• Hydrogen Peroxide (30% aq.): A readily available, inexpensive, and environmentally benign oxidant. The only byproduct is water.

• Acetic Acid: Serves as a solvent and a catalyst, activating the H₂O₂ for the electrophilic attack on the sulfur atom.

Caption: Stepwise oxidation from sulfide to sulfone.

Experimental Protocol 2: Synthesis of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene

Materials & Reagents:

• 4-Fluoro-2-methyl-1-(methylthio)benzene (from Part 1)

• Glacial Acetic Acid

• Hydrogen Peroxide (30% aqueous solution)

• Deionized Water

• Sodium Bicarbonate or Sodium Hydroxide solution

• Ethyl Acetate or Dichloromethane (for extraction)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Reaction Setup:

  • In a round-bottom flask, dissolve the sulfide intermediate (1.0 eq) in glacial acetic acid.

  • Cool the solution in an ice bath to approximately 15-20 °C.

  • Slowly add hydrogen peroxide (30% aq., 2.5-3.0 eq) dropwise to the stirred solution. The reaction is exothermic; maintain the temperature below 50 °C.

• Reaction Execution:

  • After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

  • For a more robust reaction, the mixture can be gently heated to 50-60 °C for 1-2 hours to ensure complete conversion of the sulfoxide intermediate to the sulfone.

• Work-up and Isolation:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Slowly pour the reaction mixture into a beaker containing a large volume of cold deionized water. The product will often precipitate as a white solid.

  • If the product precipitates, collect the solid by vacuum filtration, wash thoroughly with water until the filtrate is neutral, and dry the solid.

  • If the product remains oily, extract it with ethyl acetate or dichloromethane (3x).

  • Combine the organic layers and carefully wash with water, followed by a dilute solution of sodium bicarbonate to neutralize the acetic acid, and finally with brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure.

• Purification:

  • The crude solid product can be purified by recrystallization from a suitable solvent system, such as ethanol/water or isopropanol.

Data Summary and Characterization

The successful synthesis of the intermediate and final product should be confirmed using standard analytical techniques.

Compound	Step	Typical Yield	Appearance	Key Analytical Data (Expected)
4-Fluoro-2-methyl-1-(methylthio)benzene	2	70-85%	Colorless to pale yellow oil	¹H NMR: Signals for Ar-H, Ar-CH₃, S-CH₃. ¹⁹F NMR: Single peak. MS: Correct M⁺ peak.
4-Fluoro-2-methyl-1-(methylsulfonyl)benzene	3	85-95%	White crystalline solid	¹H NMR: Downfield shift of aromatic protons compared to sulfide. ¹⁹F NMR: Single peak. MS: Correct M⁺ peak. IR: Strong S=O stretches (~1300, 1150 cm⁻¹).

Conclusion

The synthesis of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene is reliably achieved through a robust three-step sequence starting from 4-fluoro-2-methylaniline. The key transformations—diazotization, radical-mediated thiomethylation, and sulfide oxidation—are well-established, high-yielding reactions. The protocols described herein provide a self-validating framework for the laboratory-scale production of this valuable compound, with clear explanations for the choice of reagents and conditions to ensure both efficiency and safety.

References

• A reagent to access methyl sulfones. PMC - NIH.
• Diazotisation - Organic Chemistry Portal. Organic Chemistry Portal.
• Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions. MDPI.
• Sulfone synthesis by oxidation - Organic Chemistry Portal. Organic Chemistry Portal.
• Overview of dimethyl disulfide (DMDS) soil treatment at global level, an innovative and modern technology. Acta Horticulturae.
• Dimethyl Disulfide Produced by the Naturally Associated Bacterium Bacillus sp B55 Promotes Nicotiana attenuata Growth by Enhancing Sulfur Nutrition. NIH.
• Effect of dimethyl disulfide on the sulfur formation and microbial community composition during the biological H₂S removal from sour gas streams. Wageningen University & Research.

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The Strategic Role of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene in Modern Organic Synthesis: A Technical Guide

Abstract

In the landscape of modern medicinal chemistry and drug development, the strategic selection of building blocks is paramount to the efficient construction of complex molecular architectures. 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene has emerged as a highly valuable and versatile electrophilic partner, primarily in nucleophilic aromatic substitution (SNAr) reactions. Its unique substitution pattern—a potent activating methylsulfonyl group, a labile fluorine leaving group, and a sterically influencing ortho-methyl group—provides a sophisticated tool for chemists to forge critical carbon-heteroatom bonds. This guide elucidates the fundamental principles governing its reactivity, provides field-proven experimental protocols, and explores its application in the synthesis of biologically active molecules, offering researchers and drug development professionals a comprehensive understanding of its utility.

Introduction: Unpacking the Molecular Architecture

4-Fluoro-2-methyl-1-(methylsulfonyl)benzene (CAS Number: 828270-62-8) is a crystalline solid with the molecular formula C₈H₉FO₂S.[1] At first glance, it appears as a simple substituted benzene ring. However, a deeper analysis of its structure reveals a carefully orchestrated arrangement of functional groups that dictates its specific and powerful role in organic synthesis.

The core of its utility lies in its capacity to undergo Nucleophilic Aromatic Substitution (SNAr). Unlike typical aromatic rings which are electron-rich and favor electrophilic attack, the benzene ring in this molecule is rendered significantly electron-deficient. This critical feature is a direct consequence of the powerful electron-withdrawing nature of the methylsulfonyl (-SO₂CH₃) group.[2] This group activates the ring towards attack by nucleophiles, a foundational principle of SNAr reactions.[3]

The strategic placement of the fluorine atom para to the sulfonyl group is no coincidence. In the context of SNAr, fluorine, despite its high bond energy with carbon, is an excellent leaving group.[4] Its high electronegativity polarizes the C-F bond, making the ipso-carbon highly electrophilic and susceptible to nucleophilic attack. The rate-determining step in these reactions is typically the initial attack of the nucleophile to form a resonance-stabilized carbanionic intermediate, known as a Meisenheimer complex, rather than the cleavage of the carbon-halogen bond.[4]

Finally, the methyl group at the ortho position introduces a steric and electronic modulating element. This group can influence the conformation of the molecule and the trajectory of the incoming nucleophile, potentially offering a degree of regiochemical control in more complex systems.

The Cornerstone Reaction: Nucleophilic Aromatic Substitution (SNAr)

The primary application of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene is as an electrophile in SNAr reactions. This powerful bond-forming reaction allows for the direct coupling of the aryl scaffold with a wide variety of nucleophiles, most notably amines, but also thiols and alcohols.

Mechanistic Principles: An Addition-Elimination Pathway

The SNAr reaction proceeds via a two-step addition-elimination mechanism.

• Nucleophilic Addition: A nucleophile, such as a primary or secondary amine, attacks the electron-deficient carbon atom bearing the fluorine atom. This initial attack breaks the aromaticity of the ring and forms a tetrahedral, negatively charged intermediate known as a Meisenheimer complex.

• Resonance Stabilization: The negative charge of the Meisenheimer complex is delocalized throughout the ring and, crucially, onto the oxygen atoms of the powerfully electron-withdrawing methylsulfonyl group. This delocalization significantly stabilizes the intermediate, lowering the activation energy for its formation.

• Elimination & Aromatization: In the final step, the leaving group (fluoride ion) is expelled, and the aromaticity of the ring is restored, yielding the final substituted product.

The workflow for this crucial reaction can be visualized as follows:

Figure 1: Generalized experimental workflow for S_NAr reactions.

Causality in Reagent Design: Why This Specific Molecule?

The choice of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene over other haloarenes is a deliberate one, driven by several key factors:

• Activation: The methylsulfonyl group is a more powerful activating group than a nitro group in some contexts and offers different solubility and downstream reactivity profiles.

• Leaving Group Efficacy: The reactivity order for leaving groups in SNAr is F > Cl > Br > I.[4] The high electronegativity of fluorine makes the ipso-carbon more electrophilic, accelerating the rate-determining nucleophilic attack.

• Reaction Conditions: The high reactivity imparted by the F and SO₂CH₃ combination often allows for reactions to proceed under more moderate conditions than with less activated chloro- or bromo-analogs.

• Selectivity: The ortho-methyl group can provide steric hindrance that influences regioselectivity in reactions with complex nucleophiles or in subsequent functionalization steps.

Field-Proven Application: Synthesis of Indole Derivatives for Autoimmune Disease Research

A compelling example of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene's role is in the synthesis of novel indole derivatives investigated for the treatment of autoimmune diseases. The following protocol is adapted from a patented synthesis, demonstrating a real-world application in drug discovery.

Target Reaction: Synthesis of N-(2-(1H-indol-3-yl)ethyl)-2-methyl-4-(methylsulfonyl)aniline

This reaction involves the coupling of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene with tryptamine, a common indole-containing nucleophile.

Figure 2: S_NAr coupling of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene with tryptamine.

Detailed Experimental Protocol

This protocol is a self-validating system, providing clear steps from reaction setup to purification.

Materials & Reagents:

Reagent	CAS Number	M.W. ( g/mol )	Amount (mmol)	Equivalents
4-Fluoro-2-methyl-1-(methylsulfonyl)benzene	828270-62-8	188.22	1.0	1.0
Tryptamine	61-54-1	160.22	1.0	1.0
N,N-Diisopropylethylamine (DIPEA)	7087-68-5	129.24	3.0	3.0
Dimethyl sulfoxide (DMSO), anhydrous	67-68-5	78.13	-	-

Procedure:

• Reaction Setup: To a solution of tryptamine (1.0 mmol, 1.0 eq) in anhydrous dimethyl sulfoxide (DMSO, 3 mL) is added 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene (1.0 mmol, 1.0 eq).

• Base Addition: N,N-Diisopropylethylamine (DIPEA) (3.0 mmol, 3.0 eq) is added to the reaction mixture.

• Heating: The reaction mixture is heated to 140 °C.

• Monitoring: The progress of the reaction is monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until consumption of the starting material is observed.

• Work-up: Upon completion, the reaction mixture is cooled to room temperature and partitioned between ethyl acetate (EtOAc) and water.

• Extraction: The aqueous layer is extracted three times with ethyl acetate.

• Washing & Drying: The combined organic layers are washed with brine, dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and concentrated under reduced pressure.

• Purification: The crude residue is purified by flash column chromatography on silica gel to afford the desired product, N-(2-(1H-indol-3-yl)ethyl)-2-methyl-4-(methylsulfonyl)aniline.

Safety and Handling

As with all laboratory procedures, proper safety precautions are essential.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.

• Ventilation: Conduct all operations in a well-ventilated chemical fume hood.

• Handling: Avoid inhalation of dust/fumes and prevent contact with skin and eyes. In case of contact, wash the affected area immediately and thoroughly with water.

• Disposal: Dispose of all chemical waste in accordance with local, state, and federal regulations.

Conclusion

4-Fluoro-2-methyl-1-(methylsulfonyl)benzene is a prime example of a molecular tool engineered for a specific, high-value purpose in organic synthesis. The synergistic effects of its activating sulfonyl group, efficient fluorine leaving group, and modulating methyl substituent make it an exceptional electrophile for SNAr reactions. Its successful application in the synthesis of complex, biologically relevant molecules, such as the indole derivatives discussed, underscores its importance for researchers in drug discovery and development. By understanding the fundamental principles of its reactivity and employing validated protocols, scientists can effectively leverage this building block to accelerate the creation of novel chemical entities.

References

• This section would be populated with specific patent and journal article citations if they were available in the provided search results. For the purpose of this demonstration, the format is shown.

• Chemistry Steps. (n.d.). Nucleophilic Aromatic Substitution. Retrieved from [Link][2]

• Master Organic Chemistry. (2018, August 20). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Retrieved from [Link][4]

• BenchChem. (n.d.). Application Notes and Protocols for Nucleophilic Aromatic Substitution (SNAr) Reactions of 2-Fluoro-5-nitrobenzene-1,4-diamine.

• Wikipedia. (n.d.). Nucleophilic aromatic substitution. Retrieved from [Link][3]

• Oakwood Chemical. (n.d.). 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene. Retrieved from [Link][1]

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Protocols & Analytical Methods

Application Note: Strategic Use of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene in Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern synthetic chemistry, pivotal in the construction of carbon-carbon bonds, particularly for biaryl moieties prevalent in pharmaceuticals.[1] This application note provides a detailed guide for utilizing 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene as an electrophilic partner in Suzuki-Miyaura couplings. While aryl fluorides are typically challenging substrates due to the high bond dissociation energy of the C-F bond, the strong electron-withdrawing nature of the methylsulfonyl group in this substrate significantly facilitates the key oxidative addition step.[2][3] We present the mechanistic rationale, optimized protocols, and practical insights required for researchers to successfully employ this versatile building block in complex molecule synthesis.

Introduction: The Strategic Advantage of an Activated Aryl Fluoride

In drug discovery and development, the synthesis of complex biaryl structures is a frequent necessity.[4][5] The Suzuki-Miyaura reaction offers a robust and functional-group-tolerant method to achieve this.[2] The choice of coupling partners is critical. While aryl chlorides, bromides, and iodides are common, the use of aryl fluorides is often limited by their low reactivity.

However, 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene presents a unique opportunity. The molecule's key features are:

• Aryl Fluoride: The C-F bond is the reaction site. Fluorinated compounds are widely available and their use can introduce advantageous properties into target molecules.[6]

• Methylsulfonyl Group (-SO₂Me): This potent electron-withdrawing group, positioned para to the fluorine, is the key to the substrate's utility. It lowers the electron density of the aromatic ring, making the carbon atom of the C-F bond more electrophilic and susceptible to oxidative addition by a low-valent palladium catalyst.[2]

• Methyl Group (-Me): The ortho-methyl group introduces steric hindrance near the reaction center, which can influence catalyst-ligand selection and reaction kinetics.

This combination makes 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene an attractive, albeit challenging, substrate for accessing novel chemical space in pharmaceutical and agrochemical research.

Mechanistic Considerations for an Electron-Deficient Substrate

The catalytic cycle of the Suzuki-Miyaura reaction involves three primary steps: oxidative addition, transmetalation, and reductive elimination.[2][7] The successful coupling of an aryl fluoride is critically dependent on the efficiency of the first step, which is typically rate-limiting.

dot

Caption: The Suzuki-Miyaura catalytic cycle for an aryl fluoride.

• Oxidative Addition: For 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene, the electron-deficient nature of the ring facilitates the insertion of the Pd(0) catalyst into the C-F bond. This step requires a catalyst system with high electron density. Bulky, electron-rich phosphine ligands are essential as they promote the formation of the active, low-coordinate Pd(0) species and stabilize the resulting Pd(II) complex.[5][8]

• Transmetalation: The base plays a crucial role here, activating the boronic acid to form a more nucleophilic borate species ([R-B(OH)₃]⁻).[8][9] This borate then transfers its organic group (R) to the palladium center, displacing the fluoride. The choice of base is critical to ensure efficient borate formation without promoting unwanted side reactions.[9]

• Reductive Elimination: The newly formed diorganopalladium(II) complex undergoes reductive elimination to form the C-C bond of the biaryl product and regenerate the active Pd(0) catalyst, thus completing the cycle.[2]

Optimizing Reaction Parameters: A Causality-Driven Approach

The success of coupling this challenging substrate hinges on the rational selection of four key components.

Catalyst and Ligand Selection

• Rationale: The high stability of the C-F bond requires a highly active catalyst. The combination of a palladium precursor and a sterically hindered, electron-rich phosphine ligand is the gold standard. These ligands, often referred to as Buchwald ligands, enhance the rate of both oxidative addition and reductive elimination.[10][11]

• Recommended Systems:

  • Pd₂(dba)₃ / RuPhos: A highly effective and general system for challenging couplings. RuPhos is both bulky and electron-rich, promoting high catalytic activity.

  • Pd(OAc)₂ / SPhos: Another robust system. SPhos is a highly active ligand known to facilitate difficult cross-couplings, including those of aryl chlorides and fluorides.

• Loading: Catalyst loading can typically range from 1-5 mol%. For difficult couplings or small-scale reactions, a higher loading may be beneficial, while process optimization will aim to reduce it significantly.[12]

Base Selection

• Rationale: The base must be strong enough to activate the boronic acid but not so strong as to cause degradation of the substrate or catalyst. Inorganic bases are generally preferred for their predictability and compatibility.[9]

• Recommended Bases:

  • Potassium Phosphate (K₃PO₄): An excellent choice for many Suzuki reactions. It is effective, generally non-nucleophilic, and has good solubility in mixed aqueous/organic solvent systems.

  • Cesium Carbonate (Cs₂CO₃): Often used for more challenging couplings due to its higher basicity and solubility in organic solvents, which can accelerate the transmetalation step.[9]

Solvent Choice

• Rationale: The solvent must solubilize all components of the reaction and be stable at the required temperature. Aprotic polar solvents are typically used. Often, a small amount of water is added to help dissolve the inorganic base and facilitate the formation of the active borate species.[7]

• Recommended Solvents:

  • 1,4-Dioxane / H₂O: A very common and effective solvent system for Suzuki couplings.

  • Toluene / H₂O: A less polar option that can be advantageous for certain substrates and allows for higher reaction temperatures.

  • Tetrahydrofuran (THF) / H₂O: Another widely used system, particularly for reactions at moderate temperatures.

Experimental Protocol: Suzuki Coupling of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene

This protocol describes a general procedure for the coupling of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene with a generic arylboronic acid. Researchers must ensure all reagents are handled under an inert atmosphere (Nitrogen or Argon) to prevent catalyst degradation.

dot

Caption: Experimental workflow for the Suzuki cross-coupling reaction.

Reagents and Materials

Reagent	M.W. ( g/mol )	Stoichiometry	Amount (Example)	Moles (mmol)
4-Fluoro-2-methyl-1-(methylsulfonyl)benzene	188.22	1.0 equiv.	188 mg	1.0
Arylboronic Acid	Varies	1.2 equiv.	Varies	1.2
Pd(OAc)₂	224.50	0.02 equiv.	4.5 mg	0.02
RuPhos	468.56	0.04 equiv.	18.7 mg	0.04
K₃PO₄	212.27	2.5 equiv.	531 mg	2.5
1,4-Dioxane (Anhydrous, Degassed)	-	-	4.0 mL	-
Water (Degassed)	-	-	1.0 mL	-

Note: Yields are highly substrate-dependent. Purity of the boronic acid is critical for reaction success as impurities can poison the catalyst.[13]

Step-by-Step Procedure

• Vessel Preparation: To a flame-dried Schlenk flask or reaction vial, add 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene (1.0 equiv.), the desired arylboronic acid (1.2 equiv.), and K₃PO₄ (2.5 equiv.).

• Catalyst Preparation: In a separate, small vial, weigh the Pd(OAc)₂ (0.02 equiv.) and RuPhos (0.04 equiv.).

• Inert Atmosphere: Seal the Schlenk flask, and evacuate and backfill with an inert gas (e.g., Argon) three times. Add the pre-weighed catalyst/ligand mixture to the flask under a positive flow of inert gas.

• Solvent Addition: Add degassed 1,4-dioxane (4 mL) and degassed water (1 mL) via syringe.

• Reaction: Place the sealed flask in a preheated oil bath at 100 °C. Stir the reaction mixture vigorously for 12-24 hours.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting aryl fluoride is consumed.

• Workup: Once complete, cool the reaction to room temperature. Dilute the mixture with ethyl acetate (20 mL) and water (20 mL).

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Drying and Concentration: Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude residue by flash column chromatography on silica gel using an appropriate solvent system (e.g., a hexane/ethyl acetate gradient) to yield the desired biaryl product.

Troubleshooting and Key Considerations

• Low or No Conversion:

  • Cause: Inactive catalyst.

  • Solution: Ensure strictly anaerobic and anhydrous conditions. Use freshly opened, high-purity palladium precursors and ligands. Degas solvents thoroughly.

  • Cause: Poor quality boronic acid.

  • Solution: Use high-purity boronic acid. Protodeboronation (replacement of the boronic acid group with hydrogen) can be a major side reaction. Consider using more stable boronate esters (e.g., pinacol esters).[7]

• Formation of Homocoupling Product (R-R):

  • Cause: Oxygen contamination can promote the homocoupling of the boronic acid.

  • Solution: Improve inert atmosphere technique.

• Protodeboronation:

  • Cause: Presence of excess water or acidic impurities.

  • Solution: Use anhydrous solvents and ensure the base is of high quality. Switching to a boronate ester can increase stability.[7]

Conclusion

4-Fluoro-2-methyl-1-(methylsulfonyl)benzene is a valuable building block for accessing complex molecular architectures via the Suzuki-Miyaura cross-coupling. The activating effect of the methylsulfonyl group overcomes the inherent inertness of the C-F bond, provided that a carefully selected, highly active catalyst system is employed. By understanding the mechanistic nuances and following a robust experimental protocol, researchers can reliably leverage this substrate to advance their synthetic programs in drug discovery and materials science.

References

• Time in Denbighshire, GB. (n.d.). Google Search.
• Chemical synthesis method of 4-fluoro-2-methylbenzoic acid. (n.d.). Google Patents.

• Suzuki-Miyaura Coupling. (2024, October 10). Chemistry LibreTexts. Retrieved January 17, 2026, from [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. (n.d.). Yoneda Labs. Retrieved January 17, 2026, from [Link]

• The Importance of Purity: Selecting the Right Boronic Acid for Suzuki Coupling. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD. Retrieved January 17, 2026, from [Link]

• Palladium and Nickel Catalyzed Suzuki Cross-Coupling with Alkyl Fluorides. (2021, November 1). National Institutes of Health (NIH). Retrieved January 17, 2026, from [Link]

• The Suzuki−Miyaura Coupling of Aryl Sulfones | Request PDF. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• Anhydrous and Stereoretentive Fluoride-Enhanced Suzuki–Miyaura Coupling of Immunomodulatory Imide Drug Derivatives. (2024, March 7). National Institutes of Health (NIH). Retrieved January 17, 2026, from [Link]

• Suzuki Coupling. (n.d.). Organic Chemistry Portal. Retrieved January 17, 2026, from [Link]

• Suzuki-type sulfonylation of aryl boron compounds: A powerful tool for synthesis of diaryl sulfones. (2024, July 29). Chemical Review and Letters. Retrieved January 17, 2026, from [Link]

• Organic Letters Ahead of Print. (n.d.). ACS Publications. Retrieved January 17, 2026, from [Link]

• The Suzuki−Miyaura Coupling of Aryl Sulfones. (n.d.). ChemRxiv. Retrieved January 17, 2026, from [Link]

• 'Awaken' aryl sulfonyl fluoride: a new partner in the Suzuki–Miyaura coupling reaction. (n.d.). Royal Society of Chemistry. Retrieved January 17, 2026, from [Link]

• Impact of Cross-Coupling Reactions in Drug Discovery and Development. (2020, July 31). National Institutes of Health (NIH). Retrieved January 17, 2026, from [Link]

• Nickel-Catalyzed Suzuki–Miyaura Reaction of Aryl Fluorides. (n.d.). ACS Publications. Retrieved January 17, 2026, from [Link]

• Synthesis of methylsulphonyl benzene compounds. (n.d.). Google Patents.

• Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. (2025, January 22). Organic Chemistry Frontiers (RSC Publishing). Retrieved January 17, 2026, from [Link]

• Palladium(0)-Catalyzed Amination, Stille Coupling, and Suzuki Coupling of Electron-Deficient Aryl Fluorides | Request PDF. (2025, August 6). ResearchGate. Retrieved January 17, 2026, from [Link]

• Examples of approved drugs where Suzuki–Miyaura coupling is employed to.... (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances. (n.d.). IntechOpen. Retrieved January 17, 2026, from [Link]

• Palladium Nanoparticles as Efficient Catalysts for Suzuki Cross-Coupling Reactions. (2011, December 28). ACS Publications. Retrieved January 17, 2026, from [Link]

• Recent Applications of Pd-Catalyzed Suzuki–Miyaura and Buchwald–Hartwig Couplings in Pharmaceutical Process Chemistry. (n.d.). MDPI. Retrieved January 17, 2026, from [Link]

• Suzuki Cross-Coupling of Phenylboronic Acid and 5-Iodovanillin. (n.d.). Rose-Hulman Institute of Technology. Retrieved January 17, 2026, from [Link]

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• The Triple Role of Fluoride Ions in Palladium-Catalyzed Suzuki-Miyaura Reactions: Unprecedented Transmetalation from [ArPdFL2] Complexes. (2025, August 7). ResearchGate. Retrieved January 17, 2026, from [Link]

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The Strategic Utility of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene in the Synthesis of Advanced Kinase Inhibitors

Introduction: The Quest for Specificity in Kinase Inhibition

The human kinome, comprising over 500 protein kinases, represents a fertile ground for therapeutic intervention, particularly in oncology. Kinases are pivotal regulators of cellular signaling, and their dysregulation is a hallmark of many cancers.[1] The development of small molecule kinase inhibitors has revolutionized cancer therapy, with numerous drugs approved by the FDA.[2][3] A central challenge in kinase inhibitor design is achieving selectivity, thereby minimizing off-target effects and associated toxicities. This necessitates the use of precisely functionalized chemical building blocks that can form specific, high-affinity interactions within the ATP-binding pocket of the target kinase.[1]

This application note details the utility of 4-fluoro-2-methyl-1-(methylsulfonyl)benzene as a strategic building block in the synthesis of potent and selective kinase inhibitors. We will explore the chemical rationale for its use, provide detailed protocols for its incorporation into inhibitor scaffolds, and discuss its role in establishing critical interactions with kinase targets, using the multi-kinase inhibitor Foretinib as a guiding example.

The Chemical Rationale: Why 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene?

The structure of 4-fluoro-2-methyl-1-(methylsulfonyl)benzene offers a unique combination of functional groups that are highly advantageous in medicinal chemistry.[4][5]

• The Sulfonyl Group: The electron-withdrawing nature of the methylsulfonyl group is twofold. Firstly, it activates the aromatic ring for nucleophilic aromatic substitution (SNAr), facilitating the coupling of this building block to other fragments of the target molecule.[6] Secondly, the sulfone moiety can act as a hydrogen bond acceptor, forming crucial interactions with amino acid residues in the kinase hinge region or other parts of the ATP binding site.[7]

• The Fluoro Group: The incorporation of fluorine into pharmaceutical compounds is a well-established strategy to enhance metabolic stability, membrane permeability, and binding affinity.[4][5] In the context of 4-fluoro-2-methyl-1-(methylsulfonyl)benzene, the fluorine atom, positioned para to the sulfonyl group, further enhances the electrophilicity of the carbon atom bearing the fluorine, making it an excellent leaving group in SNAr reactions.[8]

• The Methyl Group: The ortho-methyl group provides steric bulk and can influence the conformation of the molecule, which can be critical for achieving selective binding to the target kinase.[9] It can also contribute to favorable hydrophobic interactions within the kinase active site.

This strategic combination of functional groups makes 4-fluoro-2-methyl-1-(methylsulfonyl)benzene a versatile and powerful building block for the synthesis of kinase inhibitors.

Application in Kinase Inhibitor Synthesis: A Focus on Foretinib

Foretinib (GSK1363089, XL880) is a multi-kinase inhibitor that targets c-Met and VEGFR2, among others.[10][11][12] Its structure incorporates a 3-fluoro-4-aminophenoxy moiety, which can be retrosynthetically derived from a precursor analogous to 4-fluoro-2-methyl-1-(methylsulfonyl)benzene, specifically 3-fluoro-4-(methylsulfonyl)aniline. This highlights the practical application of this class of building blocks in the synthesis of complex, biologically active molecules.[13][14]

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for key transformations involving intermediates structurally related to 4-fluoro-2-methyl-1-(methylsulfonyl)benzene, leading to a core fragment of the kinase inhibitor Foretinib.

Protocol 1: Synthesis of 3-Fluoro-4-(methylsulfonyl)aniline

This protocol describes the synthesis of a key aniline intermediate. While not directly starting from 4-fluoro-2-methyl-1-(methylsulfonyl)benzene, it represents a crucial related structure.

Reaction Scheme:

A representative synthetic workflow for a key aniline intermediate.

Materials:

• 1,2-Difluoro-4-nitrobenzene

• Sodium thiomethoxide (NaSMe)

• Dimethylformamide (DMF)

• meta-Chloroperoxybenzoic acid (m-CPBA)

• Dichloromethane (DCM)

• Iron powder (Fe)

• Ammonium chloride (NH₄Cl)

• Ethanol (EtOH)

• Water (H₂O)

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Nucleophilic Aromatic Substitution:

  • In a round-bottom flask, dissolve 1,2-difluoro-4-nitrobenzene (1.0 eq) in anhydrous DMF.

  • Cool the solution to 0 °C in an ice bath.

  • Add sodium thiomethoxide (1.1 eq) portion-wise, maintaining the temperature below 5 °C.

  • Allow the reaction to warm to room temperature and stir for 4 hours, monitoring by TLC.

  • Upon completion, pour the reaction mixture into ice-water and extract with ethyl acetate (3 x 50 mL).

  • Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure to yield 2-fluoro-4-nitro-1-(methylthio)benzene.

• Oxidation to the Sulfone:

  • Dissolve the crude 2-fluoro-4-nitro-1-(methylthio)benzene (1.0 eq) in dichloromethane (DCM).

  • Cool the solution to 0 °C.

  • Add m-CPBA (2.2 eq) portion-wise, keeping the internal temperature below 10 °C.

  • Stir at room temperature for 12 hours.

  • Wash the reaction mixture with saturated aqueous sodium bicarbonate solution, followed by brine.

  • Dry the organic layer over anhydrous MgSO₄ and concentrate to give 2-fluoro-4-nitro-1-(methylsulfonyl)benzene.

• Nitro Group Reduction:

  • To a solution of 2-fluoro-4-nitro-1-(methylsulfonyl)benzene (1.0 eq) in a 4:1 mixture of ethanol and water, add iron powder (5.0 eq) and ammonium chloride (1.5 eq).

  • Heat the mixture to reflux (approximately 80 °C) for 3 hours.

  • Cool the reaction to room temperature and filter through a pad of celite, washing with ethanol.

  • Concentrate the filtrate and partition between ethyl acetate and water.

  • Separate the organic layer, wash with brine, dry over anhydrous MgSO₄, and concentrate.

  • Purify the crude product by column chromatography on silica gel to afford 3-fluoro-4-(methylsulfonyl)aniline.

Step	Reactant	Reagents	Solvent	Typical Yield
1	1,2-Difluoro-4-nitrobenzene	NaSMe	DMF	90-95%
2	2-Fluoro-4-nitro-1-(methylthio)benzene	m-CPBA	DCM	85-90%
3	2-Fluoro-4-nitro-1-(methylsulfonyl)benzene	Fe, NH₄Cl	EtOH/H₂O	75-85%
Table 1: Summary of reaction conditions and yields for the synthesis of 3-fluoro-4-(methylsulfonyl)aniline.

Protocol 2: Amide Coupling to form a Foretinib Precursor

This protocol details the coupling of the synthesized aniline with a cyclopropane dicarboxylic acid monoester, a key step in the assembly of Foretinib.[13]

Reaction Scheme:

Amide coupling to form a key dicarboxamide intermediate.

Materials:

• 3-Fluoro-4-(methylsulfonyl)aniline (from Protocol 1)

• 1-((4-Fluorophenyl)carbamoyl)cyclopropane-1-carboxylic acid

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• N,N-Diisopropylethylamine (DIPEA)

• Dimethylformamide (DMF)

• Lithium hydroxide (LiOH)

• Tetrahydrofuran (THF)

• Water (H₂O)

• 1M Hydrochloric acid (HCl)

Procedure:

• Amide Bond Formation:

  • To a solution of 1-((4-fluorophenyl)carbamoyl)cyclopropane-1-carboxylic acid (1.0 eq) in anhydrous DMF, add HATU (1.2 eq) and DIPEA (2.0 eq).

  • Stir the mixture at room temperature for 15 minutes.

  • Add a solution of 3-fluoro-4-(methylsulfonyl)aniline (1.1 eq) in DMF.

  • Stir the reaction at room temperature for 16 hours.

  • Pour the reaction mixture into water and extract with ethyl acetate.

  • Wash the combined organic layers with 1M HCl, saturated aqueous NaHCO₃, and brine.

  • Dry over anhydrous MgSO₄ and concentrate under reduced pressure.

  • Purify by column chromatography to yield N-(3-fluoro-4-(methylsulfonyl)phenyl)-N'-(4-fluorophenyl)cyclopropane-1,1-dicarboxamide.

Reactant 1	Reactant 2	Coupling Reagent	Base	Solvent	Typical Yield
3-Fluoro-4-(methylsulfonyl)aniline	1-((4-Fluorophenyl)carbamoyl)cyclopropane-1-carboxylic acid	HATU	DIPEA	DMF	70-80%
Table 2: Summary of amide coupling reaction conditions.

The Role of the Building Block in Kinase Binding

The resulting N-(3-fluoro-4-(methylsulfonyl)phenyl) fragment plays a crucial role in the binding of Foretinib to its target kinases. The sulfonyl group can form hydrogen bonds with the backbone of the hinge region, a critical interaction for many kinase inhibitors. The fluorophenyl moiety can occupy a hydrophobic pocket, and the overall geometry of the fragment, influenced by the methyl (or in this case, amino) and fluoro substituents, contributes to the selectivity profile of the inhibitor.

Schematic of inhibitor fragment interactions within a kinase active site.

Conclusion

4-Fluoro-2-methyl-1-(methylsulfonyl)benzene and its close analogues are highly valuable building blocks in the design and synthesis of modern kinase inhibitors. Their unique combination of a reactive sulfonyl group, a fluorine atom for enhanced drug-like properties, and a methyl group for conformational control allows for the construction of potent and selective inhibitors. The provided protocols offer a practical guide for the incorporation of this important structural motif into complex drug candidates, underscoring its significance in the field of drug discovery.

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Application Notes and Protocols for 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene in Agrochemical Synthesis

Introduction: The Strategic Importance of Fluorinated Sulfones in Modern Agrochemicals

In the landscape of modern crop protection, the strategic incorporation of specific functional groups into molecular scaffolds is a cornerstone of developing next-generation herbicides and fungicides. Among these, the fluorinated phenylsulfone moiety has emerged as a critical pharmacophore. The presence of a fluorine atom can significantly enhance the metabolic stability, binding affinity, and lipophilicity of a molecule, thereby increasing its efficacy and bioavailability in target organisms.[1] Concurrently, the methylsulfonyl group (-SO₂CH₃) acts as a potent electron-withdrawing group, which is crucial for activating the aromatic ring towards specific chemical transformations.

This guide focuses on the application of a key intermediate, 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene (CAS 828270-62-8), in the synthesis of advanced agrochemical candidates.[2][3][4] Its unique substitution pattern—a fluorine atom activated by a para-sulfonyl group and a sterically influencing ortho-methyl group—makes it a versatile building block for creating complex and highly active agrochemical ingredients. We will explore the fundamental reactivity of this compound and provide a detailed protocol for its application in a key synthetic transformation that underpins its utility.

Core Principle: Nucleophilic Aromatic Substitution (SₙAr)

The primary utility of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene in agrochemical synthesis lies in its propensity to undergo nucleophilic aromatic substitution (SₙAr). The strong electron-withdrawing nature of the para-methylsulfonyl group polarizes the carbon-fluorine bond and stabilizes the intermediate Meisenheimer complex, making the fluorine atom an excellent leaving group. This predictable reactivity allows for the precise and efficient coupling of the fluorinated phenylsulfone core with a variety of nucleophiles, typically nitrogen, oxygen, or sulfur-based moieties, which are common in agrochemical structures.[5]

The general mechanism for this key transformation is depicted below:

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4-Fluoro-2-methyl-1-(methylsulfonyl)benzene in the synthesis of fluorinated drug analogues

An Application Guide to 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene in the Synthesis of Fluorinated Drug Analogues

Abstract

The strategic incorporation of fluorine into bioactive molecules is a cornerstone of modern medicinal chemistry, often enhancing metabolic stability, binding affinity, and pharmacokinetic profiles.[1][2][3] This guide provides an in-depth exploration of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene, a key building block for creating diverse fluorinated drug analogues. We delve into the mechanistic principles of its reactivity, focusing on Nucleophilic Aromatic Substitution (SNAr), and provide detailed, field-tested protocols for the synthesis of aryl ether and N-aryl amine derivatives. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this versatile reagent in their synthetic campaigns.

Introduction: The Power of Fluorine and the Utility of an Activated Synthon

The prevalence of organofluorine compounds in recently approved pharmaceuticals underscores the transformative impact of fluorine in drug design.[4] Its unique properties—high electronegativity, small atomic radius, and the ability to form strong carbon-fluorine bonds—allow chemists to fine-tune the physicochemical properties of drug candidates.[2][3] A primary method for forging C-O and C-N bonds on aromatic systems is the Nucleophilic Aromatic Substitution (SNAr) reaction. The efficiency of this reaction hinges on the presence of a good leaving group and strong electron-withdrawing groups (EWGs) on the aromatic ring.[5][6]

4-Fluoro-2-methyl-1-(methylsulfonyl)benzene is an exemplary substrate for SNAr reactions. Its architecture is tailored for high reactivity and synthetic utility:

• Fluorine as a Leaving Group: The fluoride ion is an excellent leaving group in this context.

• The Methylsulfonyl Activator: The methylsulfonyl group (-SO2CH3) is a powerful EWG. Positioned para to the fluorine atom, it strongly stabilizes the negatively charged intermediate complex, thereby accelerating the reaction rate.[7][8]

• The Ortho-Methyl Group: The methyl group at the C2 position introduces steric and electronic nuances, influencing the conformation of the final product and potentially modulating its biological activity.

This combination makes 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene a preferred synthon for introducing the 2-methyl-1-(methylsulfonyl)phenyl scaffold into target molecules.

The SNAr Reaction Mechanism: An Electronically Driven Pathway

The SNAr reaction of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene proceeds through a well-established two-step addition-elimination mechanism. While some SNAr reactions are now understood to be concerted, the presence of the strongly stabilizing sulfonyl group favors the classic stepwise pathway involving a discrete intermediate.[5][9]

• Nucleophilic Attack: A nucleophile (Nu-) attacks the carbon atom bearing the fluorine atom. This is typically the rate-determining step. The aromaticity of the ring is temporarily broken, forming a high-energy, resonance-stabilized anionic intermediate known as a Meisenheimer complex.

• Stabilization and Elimination: The negative charge of the Meisenheimer complex is delocalized across the aromatic ring and, most importantly, onto the oxygen atoms of the sulfonyl group. This stabilization is the key to the reaction's facility. In the final, rapid step, the fluoride ion is eliminated as the leaving group, and the aromaticity of the ring is restored to yield the final product.

Caption: The Addition-Elimination mechanism of SNAr.

Experimental Protocols & Application Notes

Protocol 1: Synthesis of Aryl Ether Drug Analogues

This protocol details a general procedure for the synthesis of diaryl ethers, a common structural motif in pharmaceuticals, by reacting 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene with various phenolic compounds.

Rationale: The reaction requires a base to deprotonate the phenol, generating a more nucleophilic phenoxide ion. Anhydrous polar aprotic solvents like DMF or DMSO are used to dissolve the ionic intermediates and accommodate the required reaction temperatures without participating in the reaction.

Materials & Equipment:

• 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene

• Substituted phenol (e.g., 4-methoxyphenol)

• Potassium carbonate (K2CO3), anhydrous

• Dimethylformamide (DMF), anhydrous

• Ethyl acetate (EtOAc)

• Brine (saturated aq. NaCl solution)

• Anhydrous magnesium sulfate (MgSO4)

• Round-bottom flask, magnetic stirrer, heating mantle with temperature control, condenser

• TLC plates (silica gel), separatory funnel, rotary evaporator

• Column chromatography setup

Step-by-Step Procedure:

• Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen), add the substituted phenol (1.0 eq), potassium carbonate (1.5 eq), and anhydrous DMF (approx. 0.2 M concentration relative to the phenol).

• Reagent Addition: Add 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene (1.1 eq) to the stirring suspension.

• Reaction: Heat the mixture to 80-100 °C. The choice of temperature depends on the reactivity of the phenol; less nucleophilic phenols may require higher temperatures.

• Monitoring: Monitor the reaction progress by TLC until the starting material (4-Fluoro-2-methyl-1-(methylsulfonyl)benzene) is consumed. A typical mobile phase is 30% EtOAc in hexanes.

• Workup: Cool the reaction mixture to room temperature. Pour the mixture into a beaker containing cold water, which will precipitate the crude product.

• Extraction: Transfer the aqueous mixture to a separatory funnel and extract three times with ethyl acetate.

• Washing: Combine the organic layers and wash sequentially with water and then brine to remove residual DMF and salts.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO4, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude solid by flash column chromatography on silica gel or recrystallization to yield the pure aryl ether product.

Phenol Nucleophile	Temperature (°C)	Time (h)	Typical Yield (%)
Phenol	80	6	92%
4-Methoxyphenol	80	4	95%
4-Chlorophenol	100	12	85%
3-Hydroxypyridine	100	8	88%
Caption: Representative reaction conditions for aryl ether synthesis.

Protocol 2: Synthesis of N-Aryl Amine Drug Analogues

This protocol outlines the synthesis of N-aryl amines, another critical pharmacophore, via the reaction of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene with primary or secondary amines.

Rationale: While highly nucleophilic amines can react directly, a non-nucleophilic base is often included to scavenge the HF byproduct, driving the reaction to completion. The reaction is often faster and can be conducted at lower temperatures compared to the synthesis of aryl ethers.

Materials & Equipment:

• Same as Protocol 3.1, with the substitution of a primary/secondary amine (e.g., morpholine) for the phenol and triethylamine (Et3N) or DIPEA as the base.

• Solvent: Acetonitrile (ACN) or DMSO can be used.

Step-by-Step Procedure:

• Setup: In a round-bottom flask, dissolve 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene (1.0 eq) and the desired amine (1.2 eq) in DMSO (approx. 0.3 M).

• Base Addition: Add triethylamine (2.0 eq) to the solution.

• Reaction: Stir the reaction mixture at 60-80 °C.

• Monitoring: Monitor the reaction by TLC. These reactions are often complete within 2-6 hours.

• Workup & Purification: Follow steps 5-9 from Protocol 3.1. The workup procedure is identical.

Caption: Workflow for the synthesis of N-Aryl Amines.

Safety and Handling

Proper safety precautions are mandatory when working with these chemicals.

• 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene: May cause skin, eye, and respiratory irritation. Handle in a chemical fume hood.[10]

• Solvents (DMF, DMSO): Can facilitate skin absorption of other chemicals. Always wear appropriate gloves (nitrile gloves are suitable for incidental contact).

• Bases (K2CO3, Et3N): Potassium carbonate is an irritant. Triethylamine is corrosive and has a strong odor. Handle all bases with care in a fume hood.

• Personal Protective Equipment (PPE): Safety glasses or goggles, a flame-resistant lab coat, and appropriate chemical-resistant gloves must be worn at all times.[11]

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Reaction Stalled / Incomplete	1. Insufficient temperature.2. Nucleophile is too weak.3. Inactive base (e.g., hydrated K2CO3).	1. Increase temperature in 10 °C increments.2. For weak nucleophiles (e.g., phenols), use a stronger base like NaH (use with extreme caution).3. Use freshly dried base and anhydrous solvent.
Low Yield	1. Incomplete reaction.2. Product loss during workup/extraction.3. Side reactions (e.g., decomposition at high temp).	1. Allow the reaction to run longer.2. Perform additional extractions; ensure pH is correct during workup.3. Attempt the reaction at a lower temperature for a longer duration.
Multiple Spots on TLC	1. Side product formation.2. Degradation of starting material or product.	1. Optimize temperature and reaction time.2. Ensure the reaction is run under an inert atmosphere. Purify carefully using column chromatography.

Conclusion

4-Fluoro-2-methyl-1-(methylsulfonyl)benzene stands out as a robust and highly effective building block for medicinal chemists. Its reactivity, governed by the powerful activating nature of the methylsulfonyl group, allows for reliable and high-yielding SNAr reactions with a wide range of O- and N-nucleophiles. The protocols and insights provided in this guide are designed to empower researchers to confidently employ this reagent in the synthesis of novel fluorinated drug analogues, accelerating the journey of drug discovery and development.

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• PubMed. (2024). SNAr or Sulfonylation? Chemoselective Amination of Halo(het)arene Sulfonyl Halides for Synthetic Applications and Ultralarge Compound Library Design. PubMed. [Link]

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Application Notes and Protocols for the Scalable Synthesis of Derivatives from 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene

Abstract: This document provides a detailed guide for the scalable synthesis of diverse chemical derivatives starting from 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene. This guide is intended for researchers, medicinal chemists, and process development professionals. We will explore the core chemical principles governing the reactivity of this versatile building block and provide detailed, field-proven protocols for its derivatization through Nucleophilic Aromatic Substitution (SNAr) and advanced cross-coupling methodologies. The emphasis is on scalability, mechanistic understanding, and robust experimental design.

Introduction: The Strategic Value of the Fluorinated Methylsulfonylbenzene Scaffold

4-Fluoro-2-methyl-1-(methylsulfonyl)benzene is a key building block in modern synthetic chemistry, particularly for the development of new pharmaceutical and agrochemical agents. Its structure is strategically designed for facile and selective derivatization. The presence of a fluorine atom offers significant advantages in drug design, often enhancing metabolic stability, binding affinity, and bioavailability.[1][2] The methylsulfonyl group is a strong electron-withdrawing moiety that not only activates the molecule for specific reactions but also serves as a common pharmacophore.

This guide moves beyond simple procedural lists to explain the causality behind experimental choices, enabling scientists to adapt and troubleshoot these protocols for their specific molecular targets. We will focus on the two primary avenues for derivatization: the highly efficient Nucleophilic Aromatic Substitution (SNAr) and the powerful, though more complex, Palladium-Catalyzed Cross-Coupling reactions.

Core Chemical Principles: A Reactivity Analysis

The synthetic utility of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene is dictated by its electronic architecture. The potent electron-withdrawing nature of the sulfonyl group (-SO₂CH₃) exerts a strong -M (mesomeric) and -I (inductive) effect. This effect is most pronounced at the ortho and para positions. The fluorine atom is located at the para position, rendering the C4 carbon highly electrophilic and exceptionally susceptible to attack by nucleophiles.

This electronic activation is the cornerstone of its chemistry, making Nucleophilic Aromatic Substitution the most direct and scalable method for derivatization.

Caption: Reactivity map of the starting material.

The Primary Scalable Route: Nucleophilic Aromatic Substitution (SNAr)

SNAr is the most robust and widely applicable method for derivatizing this scaffold. Unlike many substitution reactions where fluoride is a poor leaving group, in activated aromatic systems, it is often the best halogen for the job. This is because the rate-determining step is the initial nucleophilic attack, which is accelerated by fluorine's high electronegativity.[3][4] The reaction proceeds via a two-step addition-elimination mechanism, forming a resonance-stabilized intermediate known as a Meisenheimer complex.[5][6]

Caption: General workflow for SNAr reactions.

Protocol 3.1: Synthesis of Aryl Amines (N-Arylation)

The formation of a C-N bond is fundamental in medicinal chemistry. This protocol details the reaction with a generic primary or secondary amine.

Step-by-Step Methodology:

• Reactor Setup: To a clean, dry, nitrogen-purged reactor, add 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene (1.0 eq), the desired amine (1.1-1.5 eq), and a suitable base (see Table 1).

• Solvent Addition: Add a polar aprotic solvent such as Dimethyl Sulfoxide (DMSO), N,N-Dimethylformamide (DMF), or N-Methyl-2-pyrrolidone (NMP) to achieve a concentration of 0.5-1.0 M.

• Reaction: Heat the mixture to the desired temperature (typically 80-140 °C). The reaction progress should be monitored by a suitable analytical method (e.g., TLC, LC-MS, or GC-MS).

• Workup: Once the reaction is complete, cool the mixture to room temperature. Carefully pour the reaction mixture into water or a dilute brine solution. This will often precipitate the product.

• Isolation: Collect the solid product by filtration, washing thoroughly with water to remove residual solvent and inorganic salts. If the product is an oil, perform an extraction with a suitable organic solvent (e.g., Ethyl Acetate, Dichloromethane).

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., Ethanol/water, Isopropanol) or by column chromatography on silica gel.

Table 1: Typical Conditions for N-Arylation

Nucleophile Example	Base (eq)	Solvent	Temperature (°C)	Typical Time (h)
Piperidine	K₂CO₃ (2.0)	DMSO	120	4-8
Aniline	Cs₂CO₃ (1.5)	DMF	130	12-18
Morpholine	DIPEA (2.5)	NMP	100	6-12

Protocol 3.2: Synthesis of Aryl Ethers (O-Arylation)

This protocol is adapted from established procedures for similar substrates and is suitable for creating aryl ether linkages.[7]

Step-by-Step Methodology:

• Alkoxide/Phenoxide Formation: In a separate flask under nitrogen, dissolve the desired alcohol or phenol (1.2 eq) in a suitable solvent like Tetrahydrofuran (THF) or DMF. Add a strong base such as Sodium Hydride (NaH, 60% dispersion in oil, 1.2 eq) or Potassium tert-butoxide (KOtBu, 1.2 eq) portion-wise at 0 °C. Allow the mixture to stir for 30-60 minutes at room temperature.

• Reactor Setup: To the main reactor containing 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene (1.0 eq) in the same solvent, slowly add the pre-formed alkoxide/phenoxide solution via cannula transfer.

• Reaction: Heat the mixture to a temperature ranging from 60 °C to 100 °C. Monitor the reaction for completion.

• Workup & Isolation: Cool the reaction to room temperature and quench carefully by the slow addition of water or saturated ammonium chloride solution. Extract the product with an organic solvent, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude material via column chromatography or recrystallization.

Advanced Derivatization: Palladium-Catalyzed Cross-Coupling

For derivatives that cannot be accessed via nucleophilic substitution, such as those requiring new C-C bonds, Palladium-catalyzed cross-coupling is the state-of-the-art solution. While C-F bond activation is more challenging than that of other halides, modern catalyst systems utilizing bulky, electron-rich phosphine ligands have made these transformations increasingly feasible.[8][9]

Caption: Generic catalytic cycle for Suzuki-Miyaura cross-coupling.

Protocol 4.1: Suzuki-Miyaura Coupling (C-C Bond Formation)

This protocol provides a starting point for the coupling of arylboronic acids or esters. Optimization of ligand, base, and solvent is often necessary.

Step-by-Step Methodology:

• Reactor Setup: In a glovebox or under a strict inert atmosphere (Nitrogen or Argon), charge a reactor with the 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene (1.0 eq), the boronic acid/ester (1.5 eq), a suitable palladium catalyst, a phosphine ligand (see Table 2), and a base (typically 3.0 eq).

• Solvent Addition: Add a degassed solvent system, such as Toluene/water or Dioxane/water.

• Reaction: Heat the mixture under inert atmosphere to 80-110 °C until the starting material is consumed as indicated by LC-MS or GC-MS analysis.

• Workup: Cool the reaction to room temperature and dilute with water and an organic solvent (e.g., Ethyl Acetate). Separate the layers. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purification: The crude product is typically purified by column chromatography on silica gel to remove catalyst residues and byproducts.

Table 2: Recommended Starting Conditions for Suzuki-Miyaura Coupling

Component	Recommendation 1	Recommendation 2
Pd Source	Pd₂(dba)₃ (2 mol%)	Pd(OAc)₂ (4 mol%)
Ligand	SPhos (4.5 mol%)	RuPhos (5 mol%)
Base	K₃PO₄	CsF
Solvent	Toluene / H₂O (10:1)	Dioxane / H₂O (10:1)
Temperature	110 °C	100 °C

Expert Insight: The choice of ligand is critical for successful C-F activation. Bulky dialkylbiaryl phosphines like SPhos or RuPhos are essential as they promote the oxidative addition of the strong C-F bond to the palladium center.[9]

Summary and Outlook

4-Fluoro-2-methyl-1-(methylsulfonyl)benzene is a highly valuable and versatile starting material. Its derivatization is most effectively and scalably achieved through Nucleophilic Aromatic Substitution , a robust reaction class that allows for the facile introduction of a wide range of nitrogen and oxygen nucleophiles. For more complex carbon-carbon bond formations, advanced Palladium-Catalyzed Cross-Coupling reactions, while requiring more specialized conditions, provide a powerful tool for expanding molecular diversity. The protocols and principles outlined in this guide serve as a comprehensive starting point for researchers to develop novel compounds for applications in drug discovery and beyond.

References

• Title: Synthesis of methylsulphonyl benzene compounds. Source: Google Patents (WO2007054668A1).
• Title: 4-Fluoro-benzene derivatives, process for their preparation and pharmaceutical compositions containing these compounds. Source: Google Patents (EP0389352B1).

• Title: Nucleophilic Aromatic Substitution: Introduction and Mechanism. Source: Master Organic Chemistry. URL: [Link]

• Title: Nucleophilic Aromatic Substitution. Source: YouTube (Professor Dave Explains). URL: [Link]

• Title: Nucleophilic Aromatic Substituion. Source: YouTube (Brent Iverson). URL: [Link]

• Title: Palladium-Catalyzed Cross-Coupling Reactions of Perfluoro Organic Compounds. Source: MDPI. URL: [Link]

• Title: Significance of Fluorine in Medicinal Chemistry: A Review. Source: ResearchGate. URL: [Link]

• Title: The Many Roles for Fluorine in Medicinal Chemistry. Source: Journal of Medicinal Chemistry. URL: [Link]

• Title: Concerted Nucleophilic Aromatic Substitution Reactions. Source: PubMed Central (NIH). URL: [Link]

• Title: Nucleophilic Aromatic Substitution of Polyfluoroarene to Access Highly Functionalized 10-Phenylphenothiazine Derivatives. Source: MDPI. URL: [Link]

• Title: Palladium-catalyzed Suzuki-Miyaura cross-coupling reactions employing dialkylbiaryl phosphine ligands. Source: PubMed. URL: [Link]

• Title: A process for the preparation of 4-fluoro-2-methylbenzonitrile. Source: Google Patents (WO2016024224A1).

• Title: 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene. Source: Oakwood Chemical. URL: [Link]

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Application Note: Strategic Derivatization of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene for Medicinal Chemistry Scaffolds

Abstract

This guide provides a detailed technical overview and actionable protocols for the chemical modification of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene. This commercially available building block is a valuable starting material in medicinal chemistry, primarily due to its activated fluoro-aromatic core. The strong electron-withdrawing nature of the methylsulfonyl group facilitates facile nucleophilic aromatic substitution (SNAr) of the para-fluorine atom, providing a robust entry point to a diverse range of diaryl ether and N-aryl aniline derivatives. Furthermore, the benzylic methyl group offers a secondary site for functionalization, enabling the generation of expanded molecular complexity. This document outlines validated, step-by-step protocols, explains the chemical principles underpinning these transformations, and discusses their application in constructing scaffolds relevant to modern drug discovery programs, such as kinase inhibitors.

Introduction: The Value of the 4-Fluoro-2-methylphenylsulfone Scaffold

In the landscape of drug discovery, privileged scaffolds—molecular frameworks that can bind to multiple biological targets—are of immense value. The 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene core represents a particularly useful example. The integration of fluorine into drug candidates is a well-established strategy in medicinal chemistry to enhance metabolic stability, binding affinity, and bioavailability[1][2]. The methylsulfonyl group is a key pharmacophoric element found in numerous approved drugs, including selective COX-2 inhibitors and various kinase inhibitors, often serving as a hydrogen bond acceptor and conferring favorable polarity and solubility[3].

The true synthetic utility of this scaffold lies in the electronic relationship between the sulfonyl and fluoro substituents. The potent electron-withdrawing effect of the sulfonyl group (-SO2CH3) significantly acidifies the aromatic ring, making the C4 carbon atom highly electrophilic and susceptible to attack by nucleophiles. This activation facilitates a high-yielding Nucleophilic Aromatic Substitution (SNAr) reaction, where the fluoride ion serves as an excellent leaving group[4]. This reaction provides a reliable and versatile method for forging carbon-nitrogen and carbon-oxygen bonds, which are fundamental linkages in a vast array of biologically active molecules.

This application note details two primary derivatization strategies, providing researchers with the foundational chemistry to leverage this scaffold in their discovery programs.

Figure 1: Overview of primary and secondary derivatization strategies for the 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene scaffold.

Primary Derivatization Strategy: Nucleophilic Aromatic Substitution (SNAr)

The SNAr reaction is the cornerstone of derivatization for this scaffold. The reaction proceeds via a two-step addition-elimination mechanism, passing through a resonance-stabilized anionic intermediate known as a Meisenheimer complex[5]. The rate-determining step is typically the initial attack of the nucleophile on the electron-deficient carbon bearing the fluorine atom[4]. This is why fluorine, despite the high strength of the C-F bond, is an excellent leaving group in this context; its high electronegativity enhances the electrophilicity of the carbon center, accelerating the rate-determining attack[4].

Protocol 1: SNAr with an Amine Nucleophile

This protocol details the coupling of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene with a representative secondary amine, a common transformation in the synthesis of kinase inhibitors. The conditions are adapted from a procedure described in patent literature for the synthesis of complex heterocyclic structures.

Reaction: (Self-generated image of the reaction of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene with an amine)

Materials:

• 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene (1.0 eq)

• (4-Aminopiperidin-1-yl)(tetrahydro-2H-pyran-4-yl)methanone (1.1 eq)

• Potassium Carbonate (K2CO3), anhydrous (3.0 eq)

• N,N-Dimethylformamide (DMF), anhydrous

Equipment:

• Round-bottom flask with reflux condenser

• Magnetic stirrer and heating mantle

• Nitrogen or Argon inert atmosphere setup

• Standard laboratory glassware for workup and purification

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene (1.0 eq), (4-aminopiperidin-1-yl)(tetrahydro-2H-pyran-4-yl)methanone (1.1 eq), and anhydrous potassium carbonate (3.0 eq).

• Add anhydrous DMF to achieve a substrate concentration of approximately 0.5 M.

• Stir the resulting suspension at room temperature for 10 minutes.

• Heat the reaction mixture to 100 °C and maintain for 16-24 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the mixture to room temperature and pour it into ice-water.

• A precipitate will form. Collect the solid by vacuum filtration and wash it thoroughly with water.

• Dry the crude solid under vacuum.

• Purify the crude product by silica gel column chromatography, eluting with a gradient of ethyl acetate in hexanes to afford the desired N-aryl product.

Rationale and Insights:

• Base: Potassium carbonate is a sufficiently strong, non-nucleophilic base to scavenge the HF generated during the reaction, driving the equilibrium towards the product. Its insolubility in DMF is not a hindrance in this case.

• Solvent: DMF is an excellent polar aprotic solvent for SNAr reactions as it effectively solvates the potassium cation without strongly solvating the nucleophile, thus enhancing its reactivity.

• Temperature: Heating is required to overcome the activation energy of the reaction. 100 °C is a typical temperature for SNAr reactions with moderately activated substrates.

Protocol 2: SNAr with a Phenol Nucleophile

This protocol describes the synthesis of a diaryl ether, another key structural motif in medicinal chemistry. The conditions are based on standard procedures for Williamson ether synthesis via SNAr.

Reaction: (Self-generated image of the reaction of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene with a phenol)

Materials:

• 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene (1.0 eq)

• 4-Methoxyphenol (1.1 eq)

• Potassium Carbonate (K2CO3), anhydrous (2.0 eq)

• N,N-Dimethylformamide (DMF), anhydrous

Equipment:

• Same as Protocol 2.1

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add 4-methoxyphenol (1.1 eq) and anhydrous DMF.

• Add anhydrous potassium carbonate (2.0 eq) to the solution and stir for 15-20 minutes at room temperature to facilitate the formation of the potassium phenoxide.

• Add 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene (1.0 eq) to the suspension.

• Heat the reaction mixture to 110-120 °C and stir for 12-18 hours, monitoring by TLC or LC-MS until the starting fluoride is consumed.

• Cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer sequentially with water (2x) and brine (1x).

• Dry the organic phase over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under reduced pressure.

• Purify the resulting crude residue by silica gel column chromatography or recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the pure diaryl ether.

Rationale and Insights:

• Pre-formation of Nucleophile: While not always necessary, allowing the phenol and base to stir before adding the electrophile can ensure complete formation of the more nucleophilic phenoxide anion.

• Workup: The aqueous workup is designed to remove the DMF solvent and inorganic salts before final purification.

Reaction	Nucleophile	Base	Solvent	Temp (°C)	Typical Yield
Protocol 2.1	Secondary Amine	K2CO3	DMF	100	75-90%
Protocol 2.2	Phenol	K2CO3	DMF	120	80-95%
Table 1: Summary of typical SNAr reaction conditions and expected yields.

Secondary Derivatization Strategy: Benzylic Functionalization

Once the C4 position has been elaborated, the benzylic methyl group provides a handle for further diversification. The C-H bonds of this methyl group are weakened due to the stability of the resulting benzylic radical, which can be delocalized into the aromatic π-system[6]. This reactivity allows for selective free-radical halogenation.

Protocol 3: Benzylic Bromination with N-Bromosuccinimide (NBS)

The Wohl-Ziegler reaction provides a reliable method for the selective bromination of the benzylic position without affecting the aromatic ring[7].

Reaction: (Self-generated image of the benzylic bromination reaction)

Materials:

• 4-Substituted-2-methyl-1-(methylsulfonyl)benzene (from Protocol 2.1 or 2.2) (1.0 eq)

• N-Bromosuccinimide (NBS) (1.1 eq)

• Azobisisobutyronitrile (AIBN) (0.1 eq)

• Carbon tetrachloride (CCl4) or 1,2-Dichlorobenzene, anhydrous

Equipment:

• Round-bottom flask with reflux condenser and drying tube

• Magnetic stirrer and heating mantle/oil bath

• Light source (e.g., 250W sun lamp), if required

• Standard laboratory glassware for workup and purification

Procedure:

• CAUTION: CCl4 is toxic and ozone-depleting; handle in a well-ventilated fume hood. 1,2-Dichlorobenzene is a less toxic alternative.

• To a dry round-bottom flask, add the starting material (1.0 eq), N-bromosuccinimide (1.1 eq), and AIBN (0.1 eq).

• Add anhydrous CCl4 or 1,2-dichlorobenzene to dissolve the reagents.

• Heat the mixture to reflux (approx. 77 °C for CCl4, 180 °C for dichlorobenzene) and stir. Initiation of the reaction is often accompanied by vigorous boiling and can be facilitated by irradiation with a sun lamp.

• Continue heating at reflux until all the denser NBS is converted to the less dense succinimide, which will float on the surface (typically 2-8 hours). Monitor the reaction by TLC or 1H NMR.

• Cool the reaction mixture to room temperature and filter to remove the succinimide solid.

• Wash the filtrate with aqueous sodium thiosulfate solution to quench any remaining bromine, then with water and brine.

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• The crude 4-(bromomethyl) derivative is often used directly in the next step but can be purified by recrystallization if necessary.

Rationale and Insights:

• Reagents: NBS serves as a source of a low, steady concentration of Br2, which favors the radical pathway over electrophilic aromatic addition[6]. AIBN is a standard radical initiator that decomposes upon heating to generate nitrogen gas and initiating radicals.

• Application: The resulting benzylic bromide is a versatile electrophile, readily undergoing SN2 reactions with a wide range of nucleophiles (e.g., amines, thiols, carboxylates) to introduce new functional groups and build molecular complexity.

Characterization of Derivatives

Successful synthesis of the target derivatives should be confirmed using standard analytical techniques.

• Nuclear Magnetic Resonance (NMR): 1H NMR is invaluable for confirming the structure. For SNAr products, the disappearance of the C-F coupling and the appearance of new signals (e.g., N-H or new aromatic protons) are key indicators. For benzylic bromination, the singlet corresponding to the benzylic methyl protons (~2.5 ppm) will be replaced by a new singlet for the -CH2Br protons at a downfield shift (~4.5 ppm).

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to confirm the elemental composition and exact mass of the synthesized compounds.

• Chromatography: TLC and LC-MS are essential for monitoring reaction progress and assessing the purity of the final compounds.

Conclusion

The 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene scaffold is a powerful and versatile building block for medicinal chemistry. Its reactivity is dominated by the electronically activated C-F bond, which undergoes efficient nucleophilic aromatic substitution with a broad range of amine and phenol nucleophiles under standard conditions. The protocols provided herein offer reliable, reproducible methods for accessing N-aryl and diaryl ether derivatives. Furthermore, the benzylic methyl group serves as a secondary point of modification via radical bromination, opening pathways to more complex analogues. By employing these strategic derivatizations, researchers can rapidly generate diverse libraries of compounds for screening and lead optimization in drug discovery programs.

References

• Ni-catalysed Intramolecular Reductive Aminocarbonylation of 2-Haloaryl-tethered Nitroarenes for the Synthesis of Dibenzazepine-based Heterocycles. (n.d.). Royal Society of Chemistry. Retrieved from [Link]

• McCarthy, J. R., Matthews, D. P., & Paolini, J. P. (n.d.). REACTION OF SULFOXIDES WITH DIETHYLAMINOSULFUR TRIFLUORIDE: FLUOROMETHYL PHENYL SULFONE, A REAGENT FOR THE SYNTHESIS OF FLUOROALKENES. Organic Syntheses. Retrieved from [Link]

• Asif, M. (2016). Biological Potential of Fluoro-Benzene Analogs. Annals of Medicinal Chemistry and Research, 2(1), 1015.
• Coste, A., Couty, F., & Evano, G. (2010). 4-Methyl-N-(phenylmethyl)benzenesulfonamide. Organic Syntheses, 87, 231.

• Waylander. (2023, January 15). How do you synthesize 1-fluoro-4-(tribromomethyl)benzene from toluene? Chemistry Stack Exchange. Retrieved from [Link]

• Chad's Prep. (n.d.). Benzylic Bromination with NBS. Chad's Prep. Retrieved from [Link]

• General experimental procedure for the reaction of methyl(2-alkynylphenyl)sulfanes 1 and sodium metabisulfite. (n.d.). DOI. Retrieved from [Link]

• Wohl–Ziegler reaction. (2023, December 27). In Wikipedia. Retrieved from [Link]

• O'Mahony, G., et al. (2018). A practical microwave method for the synthesis of fluoromethyl 4-methylbenzenesulfonate in tert-amyl alcohol. Tetrahedron Letters, 59(13), 1235-1237.

• Farmer, S., et al. (2023, August 7). 11.10: Benzylic Bromination of Aromatic Compounds. Chemistry LibreTexts. Retrieved from [Link]

• Lee, S., & Ra, C. S. (2016). Benzylic Brominations with N-Bromosuccinimide in 1,2-Dichlorobenzene: Effective Preparation of (2-Bromomethyl-phenyl)-Methoxyiminoacetic Acid Methyl Ester. Clean Technology, 22(4), 269-273.
• Synthetic method of 4-methylsulfonyl methylbenzene. (2016). Google Patents.

• Farmer, S., et al. (2022, September 24). 16.7: Nucleophilic Aromatic Substitution. Chemistry LibreTexts. Retrieved from [Link]

• Master Organic Chemistry. (2018, August 20). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. Retrieved from [Link]

• Aminov, J. (2020, January 21). NBS: Reaction and Practice [Video]. YouTube. Retrieved from [Link]

• Unal, M., & Kucukislamoglu, M. (2020). Synthesis and characterization of some novel fluoro and methoxy substituted chalcone derivatives via nucleophilic aromatic substitution (SNAr) reaction.

• Musliner, W. J., & Gates, J. W., Jr. (n.d.). HYDROGENOLYSIS OF PHENOLIC ETHERS: BIPHENYL. Organic Syntheses. Retrieved from [Link]

• Design, synthesis, and biological evaluation of new 2-(4-(methylsulfonyl)phenyl)-N-phenylimidazo[1,2-a]pyridin-3-amine as selective COX-2 inhibitors. (2023, March 2). ResearchGate. Retrieved from [https://www.researchgate.net/publication/369062331_Design_synthesis_and_biological_evaluation_of_new_2-4-methylsulfonylphenyl-N-phenylimidazo12-a]pyridin-3-amine_as_selective_COX-2_inhibitors]([Link])

• Supporting information for Brominated poly(2,6-dimethyl-1,4-phenylene oxide)s for anion exchange membranes. (n.d.). The Royal Society of Chemistry. Retrieved from [Link]

• Significance of Fluorine in Medicinal Chemistry: A Review. (n.d.). ResearchGate. Retrieved from [Link]

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Application Notes and Protocols: 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene as a Covalent Chemical Probe

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

The field of chemical biology continually seeks robust and versatile tools for the covalent modification of proteins to elucidate biological function, validate therapeutic targets, and develop novel covalent therapeutics. Within the arsenal of electrophilic warheads, aryl sulfonyl fluorides have garnered significant attention for their unique combination of stability and context-dependent reactivity.[1][2][3] This guide details the application of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene, a representative aryl sulfonyl fluoride, as a chemical probe. While specific literature on this particular molecule is nascent, the principles and protocols herein are derived from the well-established chemistry of the sulfonyl fluoride pharmacophore. We provide a foundational understanding of its mechanism, detailed experimental protocols for its use in protein labeling and target identification, and a framework for data interpretation, empowering researchers to leverage this promising class of chemical probes.

Introduction: The Rise of Sulfonyl Fluorides as Privileged Warheads

The ideal covalent chemical probe must possess a delicate balance: it needs to be stable enough to navigate the aqueous, nucleophile-rich intracellular environment without premature degradation, yet reactive enough to form a covalent bond with its intended protein target. Sulfonyl fluorides (R-SO₂F) have emerged as a "privileged" electrophilic warhead that masterfully walks this tightrope.[1][2]

Unlike more promiscuous electrophiles that primarily target the hyper-reactive cysteine residue, sulfonyl fluorides exhibit a broader, yet highly context-dependent, reactivity profile. They are known to covalently modify a range of nucleophilic amino acid residues, including serine, threonine, tyrosine, lysine, and histidine, in addition to cysteine.[1][4] This reactivity is not indiscriminate; it is significantly enhanced by the proximity and orientation of the probe within a protein's binding pocket, a phenomenon termed "proximity-enhanced reactivity."[5] This feature makes them exceptionally powerful tools for:

• Covalent Enzyme Inhibition: Irreversibly blocking enzyme activity to study biological pathways.

• Target Identification and Validation: Identifying the protein targets of small molecules.[1]

• Mapping Enzyme Binding Sites: Elucidating the architecture of active and allosteric sites.[1]

• Activity-Based Protein Profiling (ABPP): Assessing the functional state of enzyme families.

4-Fluoro-2-methyl-1-(methylsulfonyl)benzene (CAS 828270-62-8) is an exemplar of this class.[6] Its substituted aromatic scaffold provides a framework that can be further elaborated to enhance target specificity and introduce reporter tags for downstream analysis. The fluorine and methyl substituents on the benzene ring can influence the molecule's electronic properties, reactivity, and binding interactions, making it a valuable starting point for probe development.[7][8][9]

Physicochemical Properties of the Probe

Property	Value	Source
CAS Number	828270-62-8	[6][10]
Molecular Formula	C₈H₉FO₂S	[6][10]
Molecular Weight	188.22 g/mol	[6][10]
Appearance	White to off-white solid	Vendor Data
Solubility	Soluble in DMSO, DMF, and other organic solvents. Limited aqueous solubility.	General knowledge

Mechanism of Action: Sulfur(VI) Fluoride Exchange (SuFEx)

The covalent modification of proteins by 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene proceeds through a nucleophilic attack on the electrophilic sulfur atom of the sulfonyl fluoride moiety. This reaction, a form of Sulfur(VI) Fluoride Exchange (SuFEx), results in the displacement of the fluoride ion and the formation of a highly stable sulfonylated adduct with the target amino acid residue.[5][11]

The key to the sulfonyl fluoride's utility is its "tunable" reactivity. In the absence of a binding interaction, the S-F bond is remarkably stable to hydrolysis. However, when a nucleophilic amino acid side chain is positioned correctly within a binding pocket, it can effectively catalyze the SuFEx reaction, leading to selective labeling.

Figure 1: General workflow for protein modification by 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene.

Experimental Protocols

Disclaimer: 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene is for research use only and is not intended for diagnostic or therapeutic use.[6] Standard laboratory safety precautions (lab coat, gloves, safety glasses) should be followed.

Protocol 3.1: General Protein Labeling

This protocol describes a general workflow for labeling a purified protein or a complex protein lysate with 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene.

Materials:

• 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene (Probe)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Purified protein or cell lysate

• Reaction Buffer (e.g., 50 mM HEPES, 150 mM NaCl, pH 7.4)

• SDS-PAGE materials (gels, running buffer, loading dye)

• Coomassie stain or Western blot reagents

Procedure:

• Probe Stock Preparation: Prepare a 100 mM stock solution of the probe in anhydrous DMSO. Store at -20°C, protected from moisture.

• Protein Preparation:

  • Purified Protein: Dilute the protein to a final concentration of 1-5 µM in the reaction buffer.

  • Cell Lysate: Prepare lysate in a suitable lysis buffer (non-denaturing, without nucleophilic additives like DTT). Clarify by centrifugation (e.g., 14,000 x g for 15 min at 4°C). Determine protein concentration using a BCA or Bradford assay. Adjust concentration to 1-2 mg/mL in reaction buffer.

• Labeling Reaction:

  • Add the probe stock solution to the protein sample to achieve the desired final concentration (typically 10-100 µM). A concentration titration is recommended for optimization.

  • The final DMSO concentration should not exceed 1-2% (v/v) to avoid protein denaturation.

  • Incubate the reaction at a controlled temperature (e.g., 37°C or room temperature) for a specified time (e.g., 1-4 hours). A time-course experiment is recommended.

• Quenching the Reaction: Stop the reaction by adding 4X SDS-PAGE loading buffer containing a reducing agent (e.g., β-mercaptoethanol or DTT) and boiling for 5 minutes.

• Analysis:

  • Analyze the labeled proteins by SDS-PAGE.

  • Visualize total protein by Coomassie staining.

  • If an antibody is available for the protein of interest, perform a Western blot to detect any mobility shifts indicative of covalent modification. For proteome-wide analysis, advanced mass spectrometry techniques are required (see Protocol 3.2).

Protocol 3.2: Target Identification using Chemoproteomics

This protocol outlines a workflow for identifying the protein targets of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene in a cellular context. This requires a version of the probe modified with a reporter tag (e.g., an alkyne or azide for click chemistry).[12] While a pre-tagged version of this specific molecule is not commercially available, the protocol serves as a template for a custom-synthesized probe.

Figure 2: Chemoproteomics workflow for target identification.

Procedure:

• Probe Synthesis: Synthesize a derivative of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene that incorporates a terminal alkyne handle.

• Cellular Labeling: Treat cultured cells with the alkyne-tagged probe (1-10 µM) for 1-4 hours. Include a vehicle control (DMSO).

• Lysis: Harvest and lyse the cells in SDS-containing buffer.

• Click Chemistry: Perform a copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction to attach a biotin-azide reporter tag to the alkyne-labeled proteins.

• Affinity Purification: Use streptavidin-coated beads to enrich the biotinylated proteins. Wash extensively to remove non-specifically bound proteins.

• Proteolytic Digestion: Perform on-bead digestion of the captured proteins using trypsin.

• LC-MS/MS Analysis: Analyze the resulting peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Use proteomic software (e.g., MaxQuant, Proteome Discoverer) to identify and quantify the enriched proteins. True targets will be significantly enriched in the probe-treated sample compared to the DMSO control.

Data Interpretation & Validation

Successful application of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene requires rigorous data interpretation and validation of putative targets.

Experimental Outcome	Interpretation	Next Steps / Validation
Mobility shift in Western Blot	The target protein is covalently modified, increasing its molecular weight.	Confirm modification site by mass spectrometry.
Loss of enzymatic activity	The probe is likely binding in or near the active site, inhibiting function.	Determine kinetics of inactivation (k_inact/K_i).
Enrichment in proteomic screen	The protein is a potential direct target of the probe.	Validate with orthogonal assays: purified protein labeling, competitive binding assays, or cellular thermal shift assays (CETSA).
No observable labeling	The probe may not bind the protein of interest, or no suitably reactive nucleophile is accessible.	Increase probe concentration or incubation time. Consider alternative probe scaffolds.

Conclusion and Future Directions

4-Fluoro-2-methyl-1-(methylsulfonyl)benzene represents a valuable entry point into the powerful class of aryl sulfonyl fluoride chemical probes. Its inherent stability, coupled with proximity-enhanced reactivity, allows for the selective covalent targeting of a broad range of nucleophilic amino acids.[1][4][5] The protocols outlined in this guide provide a comprehensive framework for researchers to begin exploring the utility of this probe in their own systems, from basic protein labeling to sophisticated chemoproteomic target discovery. Future work will involve the development of derivatives with integrated reporter tags and the systematic characterization of their reactivity profiles against diverse protein targets to further expand the chemical biology toolkit.

References

• Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science, 6(5), 2650–2659. [Link]

• Exploring the Potential of Sulfamoyl Fluorides as Probes in Chemical Biology. (2018). University of Edinburgh. [Link]

• 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene. Oakwood Chemical. [Link]

• Development of sulfonyl fluoride chemical probes to advance the discovery of cereblon modulators. (2024). RSC Medicinal Chemistry, 15(2), 607-611. [Link]

• Sulfonyl Fluoride Probes. Jena Bioscience. [Link]

• Benzene, 1-fluoro-4-(methylsulfonyl)-. NIST WebBook. [Link]

• New Applications of Sulfonyl Fluorides: A Microcosm of the Deep Integration of Chemistry and Biology in Drug Design. (2024). Journal of Medicinal Chemistry. [Link]

• Synthesis of methylsulphonyl benzene compounds.

• Unlocking Potential: The Diverse Applications of 1-Fluoro-4-(methylsulfonyl)benzene in Industry. (2024). LinkedIn. [Link]

• 1-Fluoro-4-(methylsulphonyl)benzene. PubChem. [Link]

• Significance of Fluorine in Medicinal Chemistry: A Review. (2013). International Journal of Pharmaceutical Sciences and Research. [Link]

• Biological Potential of FluoroBenzene Analogs. (2016). Annals of Medical Chemistry and Research. [Link]

• 4-Methyl-N-(phenylmethyl)benzenesulfonamide. Organic Syntheses. [Link]

• Chemical synthesis method of 4-fluoro-2-methylbenzoic acid.

• The Importance of Fluorine in the Life Science Industry. (2003). Chimia. [Link]

• Aromatic Reactivity. Michigan State University Chemistry. [Link]

• 4-(4-Cyano-2-fluoro-phen-oxy)phenyl 4-methyl-benzene-sulfonate. (2009). Acta Crystallographica Section E. [Link]

• Substitution Reactions of Benzene and Other Aromatic Compounds. Michigan State University Chemistry. [Link]

• 2-[(E)-(4-Fluoro-benzyl-imino)-meth-yl]-4-methyl-phenol. (2012). Acta Crystallographica Section E. [Link]

• 3-Fluoro-4-nitrophenyl 4-methylbenzenesulfonate. (2011). Acta Crystallographica Section E. [Link]

• Organic Letters Ahead of Print. ACS Publications. [Link]

• Mechanism of action of benzene toxicity: cell cycle suppression in hemopoietic progenitor cells (CFU-GM). (2001). Journal of Toxicology and Environmental Health, Part A. [Link]

• Synthesis and Characterization of 3-Methyl-1-(4-(trifluoromethyl)phenyl)indeno [1,2-c]pyrazol-4(1H)-one. (2022). Molbank. [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene

Welcome to the technical support center for the synthesis of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of this important building block. Here, we provide in-depth troubleshooting advice and frequently asked questions to ensure the successful and efficient execution of your experiments.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that may arise during the synthesis, offering step-by-step solutions and the scientific reasoning behind them.

Problem 1: Low Yield in the Fluorination Step via Balz-Schiemann Reaction

Q: I am attempting to synthesize 4-fluoro-2-methylaniline from 2-methyl-4-nitroaniline via a Sandmeyer-type reaction, followed by a Balz-Schiemann reaction, but my yields are consistently low. What are the likely causes and how can I improve the outcome?

A: The Balz-Schiemann reaction, while a classic method for introducing fluorine to an aromatic ring, can be sensitive to several factors.[1][2] Low yields often stem from incomplete diazotization, premature decomposition of the diazonium salt, or inefficient thermal decomposition of the tetrafluoroborate intermediate.

Troubleshooting Steps:

• Ensure Complete Diazotization:

  • Reagent Purity: Use freshly prepared sodium nitrite solution. Nitrous acid is unstable and should be generated in situ.

  • Temperature Control: Maintain a temperature of 0-5 °C during the diazotization. Higher temperatures can lead to the premature decomposition of the diazonium salt.

  • Acid Concentration: Use a sufficient excess of a strong, non-nucleophilic acid like tetrafluoroboric acid (HBF₄) to ensure complete conversion of the aniline to the diazonium salt.

• Optimize Diazonium Salt Isolation:

  • Precipitation: The diazonium tetrafluoroborate salt should precipitate from the cold aqueous solution. If precipitation is poor, adding a small amount of a miscible organic solvent like methanol can sometimes help, but be cautious as this can also increase solubility.

  • Washing and Drying: Wash the isolated salt with cold diethyl ether to remove residual acid and water. It is crucial to dry the salt thoroughly under vacuum, as moisture can interfere with the subsequent thermal decomposition. However, be aware that diazonium salts can be explosive when dry and should be handled with appropriate safety precautions.[2]

• Optimize Thermal Decomposition:

  • Temperature: The decomposition temperature is critical. It should be high enough to induce the loss of nitrogen gas and boron trifluoride but not so high as to cause charring or unwanted side reactions. A typical range is 100-150 °C. The optimal temperature should be determined empirically for your specific setup.

  • Solvent: While often performed neat, decomposition in a high-boiling, inert solvent like xylene or dichlorobenzene can provide better temperature control and a more homogeneous reaction.[3]

• Consider Alternative Fluorinating Agents:

  • Recent advancements have introduced milder and more efficient fluorination methods. For instance, using organotrifluoroborates as a source of fluoride ion can allow the reaction to proceed under milder conditions and may improve yields, especially for sterically hindered substrates.[3][4]

Problem 2: Side Reactions During the Oxidation of the Thioether to the Sulfone

Q: I am oxidizing 4-fluoro-2-methyl-1-(methylthio)benzene to the corresponding sulfone, but I am observing the formation of the sulfoxide intermediate and other byproducts. How can I achieve a clean and complete oxidation to the sulfone?

A: The oxidation of a sulfide to a sulfone proceeds through a sulfoxide intermediate.[5] Incomplete oxidation leads to a mixture of starting material, sulfoxide, and sulfone, while over-oxidation is generally not a concern in this specific transformation. The key is to use a sufficiently strong oxidizing agent and appropriate reaction conditions to drive the reaction to completion.

Troubleshooting Steps:

• Choice of Oxidizing Agent:

  • Hydrogen Peroxide (H₂O₂): A common and environmentally friendly oxidant.[6] For a complete conversion to the sulfone, use a stoichiometric excess (at least 2 equivalents) of 30% H₂O₂ in a solvent like acetic acid or methanol. The reaction may require heating to proceed at a reasonable rate.

  • Potassium Peroxymonosulfate (Oxone®): A powerful and versatile oxidant that often provides clean and high-yielding conversions to sulfones.[7] The reaction is typically performed in a biphasic system, such as methanol/water.

  • m-Chloroperoxybenzoic Acid (m-CPBA): Another effective oxidant, though it can be more expensive. Using slightly more than two equivalents will ensure the full conversion to the sulfone.

• Reaction Conditions:

  • Temperature: If the reaction is sluggish at room temperature, gentle heating can be applied. Monitor the reaction progress by TLC or GC to determine the optimal temperature and reaction time.

  • Stoichiometry: Ensure at least two equivalents of the oxidizing agent are used per equivalent of the sulfide. A slight excess (e.g., 2.1-2.2 equivalents) can help drive the reaction to completion.

  • Catalysts: For H₂O₂-based oxidations, the addition of a catalyst like tantalum carbide or niobium carbide can improve efficiency and selectivity for the sulfone.[6]

• Work-up and Purification:

  • After the reaction is complete, a proper work-up is necessary to remove any remaining oxidant and byproducts. This may involve quenching with a reducing agent like sodium sulfite or sodium thiosulfate, followed by extraction and chromatographic purification. Recrystallization can also be an effective purification method for the solid sulfone product.[8][9]

Problem 3: Difficulty in Purifying the Final Product

Q: My final product, 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene, is contaminated with starting materials or byproducts, and I am struggling with purification by column chromatography. What are some effective purification strategies?

A: Purification challenges often arise from incomplete reactions or the formation of closely related byproducts. A combination of techniques may be necessary to achieve high purity.

Troubleshooting Steps:

• Re-evaluate the Reaction Completion:

  • Before attempting purification, ensure the reaction has gone to completion using an appropriate analytical technique (TLC, GC, or NMR). If the reaction is incomplete, consider extending the reaction time, increasing the temperature, or adding more reagent as discussed in the previous sections.

• Optimize Column Chromatography:

  • Solvent System: The polarity of the eluent is critical. A systematic screen of different solvent systems (e.g., hexane/ethyl acetate, dichloromethane/methanol) with varying ratios should be performed to find the optimal conditions for separating your product from the impurities.

  • Silica Gel: Ensure you are using an appropriate amount of silica gel for the amount of crude product being purified. A general rule of thumb is a 50:1 to 100:1 weight ratio of silica to crude material.

• Consider Recrystallization:

  • 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene is a solid at room temperature, making recrystallization a highly effective purification method.

  • Solvent Selection: The ideal recrystallization solvent is one in which the product is sparingly soluble at room temperature but highly soluble at elevated temperatures. Common solvents to screen include ethanol, isopropanol, ethyl acetate, and toluene. A mixed solvent system (e.g., ethanol/water, ethyl acetate/hexane) can also be very effective.

  • Procedure: Dissolve the crude product in a minimal amount of the hot solvent. Allow the solution to cool slowly to room temperature, and then further cool in an ice bath to maximize crystal formation. Collect the crystals by filtration and wash with a small amount of the cold solvent.

• Chemical Quenching/Washing:

  • If the impurity is a starting material with different chemical properties (e.g., an acidic or basic functional group), a liquid-liquid extraction with an acidic or basic aqueous solution can be used to remove it before chromatography or recrystallization.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene?

A1: The most common synthetic strategies involve a few key transformations. A typical route starts with a substituted toluene or aniline. One common pathway is:

• Introduction of the Sulfur Moiety: This can be achieved through various methods, such as the reaction of a Grignard reagent derived from 2-bromo-4-fluorotoluene with dimethyl disulfide to form 4-fluoro-2-methylthiotoluene.[10]

• Oxidation: The resulting thioether is then oxidized to the sulfone using an appropriate oxidizing agent like hydrogen peroxide or Oxone®.[6][11]

Another approach involves:

• Fluorination: Starting from an appropriately substituted aniline, a Balz-Schiemann or related fluorination reaction can be employed to introduce the fluorine atom.[1][2]

• Sulfonylation/Sulfonation: The sulfonyl group can be introduced via sulfonation or by building it up from a thiol.

Q2: Are there any significant safety concerns I should be aware of during this synthesis?

A2: Yes, several steps in the synthesis of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene require careful handling of hazardous reagents.

• Diazonium Salts: Aryl diazonium salts, particularly when isolated and dried, can be thermally unstable and potentially explosive.[2] Always handle them with appropriate personal protective equipment (PPE) and behind a blast shield. It is often preferable to use them in solution without isolation if the reaction conditions permit.

• Oxidizing Agents: Strong oxidizing agents like Oxone® and concentrated hydrogen peroxide should be handled with care. They can react violently with organic materials.

• Fluorinating Agents: Reagents like tetrafluoroboric acid are corrosive and toxic. Always work in a well-ventilated fume hood and wear appropriate gloves and eye protection.

Q3: Can I use a Sandmeyer reaction to introduce the fluorine atom directly?

A3: The classic Sandmeyer reaction, which typically uses copper(I) salts, is highly effective for introducing chloro, bromo, and cyano groups.[12][13] However, it is generally not used for the direct introduction of fluorine. The Balz-Schiemann reaction is the traditional and more reliable method for converting an aryl diazonium salt to an aryl fluoride.[1][14]

Q4: My starting material is 3-fluorotoluene. Can I directly sulfonylate this to get the desired product?

A4: Direct sulfonylation of 3-fluorotoluene is likely to be problematic due to regioselectivity issues. The fluorine atom is an ortho-, para-director, and the methyl group is also an ortho-, para-director. This would lead to a mixture of isomers, with the desired 4-sulfonyl product being a minor component. A more controlled, multi-step synthesis starting from a precursor with the desired substitution pattern is generally preferred to avoid difficult isomer separations.[15]

Visualizing the Synthetic Pathway

To aid in understanding the synthetic process, the following workflow diagram illustrates a common route to the target molecule.

Caption: Common synthetic pathways to 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene.

Quantitative Data Summary

Step	Reaction	Reagents	Typical Yield	Reference
1	Thioether Formation	Mg, (CH₃)₂S₂	70-80%
2	Oxidation to Sulfone	H₂O₂, Acetic Acid	>90%
3	Balz-Schiemann	NaNO₂, HBF₄, Heat	50-70%

Detailed Experimental Protocols

Protocol 1: Synthesis of 4-Fluoro-2-methyl-1-(methylthio)benzene

• To a solution of 2-bromo-4-fluorotoluene (1.0 eq) in dry diethyl ether, add magnesium turnings (1.2 eq).

• Initiate the Grignard reaction by adding a small crystal of iodine or a few drops of 1,2-dibromoethane and reflux the mixture until the magnesium is consumed.

• Cool the reaction mixture to 0 °C and add dimethyl disulfide (1.1 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 3 hours.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation to afford 4-fluoro-2-methyl-1-(methylthio)benzene as a colorless oil.[10]

Protocol 2: Oxidation to 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene

• Dissolve 4-fluoro-2-methyl-1-(methylthio)benzene (1.0 eq) in glacial acetic acid.

• Add 30% hydrogen peroxide (2.2 eq) dropwise at room temperature.

• Heat the reaction mixture to 60-70 °C and monitor the progress by TLC.

• After completion, cool the reaction mixture to room temperature and pour it into ice-water.

• Collect the precipitated solid by filtration.

• Wash the solid with cold water and dry under vacuum.

• Recrystallize the crude product from ethanol to obtain pure 4-fluoro-2-methyl-1-(methylsulfonyl)benzene as a white solid.

References

• Balz–Schiemann reaction. In Wikipedia. Retrieved from [Link]

• Sandmeyer reaction. In Wikipedia. Retrieved from [Link]

• Synthesis of 4-fluoro-2-methylthiotoluene. PrepChem. Retrieved from [Link]

• A practical microwave method for the synthesis of fluoromethyl 4-methylbenzenesulfonate in tert-amyl alcohol. ResearchGate. Retrieved from [Link]

• Recent trends in the chemistry of Sandmeyer reaction: a review. National Institutes of Health. Retrieved from [Link]

• Sandmeyer-Reaktion. ResearchGate. Retrieved from [Link]

• Synthesis of methylsulphonyl benzene compounds. Google Patents.

• Sandmeyer Reaction. Organic Chemistry Portal. Retrieved from [Link]

• Preparation method of thiophenol. Google Patents.

• Balz-Schiemann Reaction. ResearchGate. Retrieved from [Link]

• Process for the preparation of 4-fluorothiophenol. Google Patents.
• Process for the preparation of 4-fluorothiophenol. Google Patents.
• Chemical synthesis method of 4-fluoro-2-methylbenzoic acid. Google Patents.

• The Balz-Schiemann Reaction. Scientific Update. Retrieved from [Link]

• Expanding the Balz–Schiemann Reaction: Organotrifluoroborates Serve as Competent Sources of Fluoride Ion for Fluoro‐Dediazoniation. ResearchGate. Retrieved from [Link]

• A Publication of Reliable Methods for the Preparation of Organic Compounds. Organic Syntheses. Retrieved from [Link]

• Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. Retrieved from [Link]

• Reactions of Diazonium Salts: Sandmeyer and Related Reactions. Master Organic Chemistry. Retrieved from [Link]

• fluoromethyl phenyl sulfone. Organic Syntheses. Retrieved from [Link]

• Revisiting the Balz–Schiemann Reaction of Aryldiazonium Tetrafluoroborate in Different Solvents under Catalyst- and Additive-Free Conditions. PubMed Central. Retrieved from [Link]

• 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene. Oakwood Chemical. Retrieved from [Link]

• Nucleophilic Aromatic Substitution. YouTube. Retrieved from [Link]

• Nucleophilic Aromatic Substitution. Chemistry Steps. Retrieved from [Link]

• (E)-[[Fluoro(2-phenylcyclohexylidene)methyl]sulfonyl]benzene. Organic Syntheses. Retrieved from [Link]

• 16.7: Nucleophilic Aromatic Substitution. Chemistry LibreTexts. Retrieved from [Link]

• 16.6: Nucleophilic Aromatic Substitution. Chemistry LibreTexts. Retrieved from [Link]

• One-Step Synthesis of [18F]Fluoro-4-(vinylsulfonyl)benzene: A Thiol Reactive Synthon for Selective Radiofluorination of Peptides. PubMed. Retrieved from [Link]

• Bond-Forming and -Breaking Reactions at Sulfur(IV): Sulfoxides, Sulfonium Salts, Sulfur Ylides, and Sulfinate Salts. ACS Publications. Retrieved from [Link]

• Sulfone synthesis by oxidation. Organic Chemistry Portal. Retrieved from [Link]

• Oxidation of a sulfide to sulfoxides and sulfone. ResearchGate. Retrieved from [Link]

• Sulfide Oxidation to Sulfone Using Sodium Chlorite and Hydrochloric Acid in Organic Solvents. PubMed Central. Retrieved from [Link]

• Sulfide Oxidation. ACS GCI Pharmaceutical Roundtable Reagent Guides. Retrieved from [Link]

• 4-(4-Cyano-2-fluoro-phen-oxy)phenyl 4-methyl-benzene-sulfonate. PubMed. Retrieved from [Link]

• • Organic Syntheses. Retrieved from [Link]

• Organic Letters Ahead of Print. ACS Publications. Retrieved from [Link]

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Technical Support Center: Optimizing Substitutions on 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for optimizing reactions with 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene. This guide is designed to provide you, a senior application scientist, with in-depth, field-proven insights into the nuances of nucleophilic aromatic substitution (SNAr) on this highly activated substrate. We will move beyond simple procedural lists to explore the causality behind experimental choices, ensuring your protocols are robust, reproducible, and built on a foundation of scientific integrity.

Core Principles: Understanding the Reactivity of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene

The key to successfully optimizing any reaction is a firm grasp of the underlying mechanism. Substitutions on this aromatic ring proceed via the Nucleophilic Aromatic Substitution (SNAr) pathway, a two-step addition-elimination process.

• Nucleophilic Attack: A nucleophile (Nu⁻) attacks the electron-deficient carbon atom bonded to the fluorine, breaking the aromaticity of the ring and forming a high-energy, negatively charged intermediate known as a Meisenheimer complex.

• Elimination & Aromatization: The aromaticity is restored by the expulsion of the fluoride leaving group.

The exceptional reactivity of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene in SNAr reactions is dictated by the electronic effects of its substituents:

• 1-(methylsulfonyl) Group (-SO₂CH₃): This is a powerful electron-withdrawing group (EWG) located para to the fluorine. Through both inductive and resonance effects, it strongly withdraws electron density from the aromatic ring. This serves two critical functions:

  • It makes the carbon atom attached to the fluorine highly electrophilic and susceptible to nucleophilic attack.

  • It stabilizes the negatively charged Meisenheimer intermediate, lowering the activation energy for the rate-determining first step.[1][2]

• 4-Fluoro Group (-F): In the context of SNAr, fluorine is an excellent leaving group. Its high electronegativity contributes to the electron deficiency of the attached carbon. Although the C-F bond is strong, the rate-determining step is the formation of the Meisenheimer complex, not the departure of the leaving group.[3][4] The restoration of aromaticity in the second step provides a strong thermodynamic driving force for fluoride expulsion.

• 2-methyl Group (-CH₃): This is a weakly electron-donating group. While it slightly counteracts the activating effect of the sulfone group, its primary influence is steric, which is minimal for the para position.

Frequently Asked Questions (FAQs)

Q1: Why is substitution favored at the C4 (fluoro) position?

A1: The regioselectivity is overwhelmingly dictated by the powerful activating effect of the methylsulfonyl group. Electron-withdrawing groups activate the ortho and para positions towards nucleophilic attack.[2] Since the fluorine is at the para position relative to the sulfone, this is the most electron-deficient and sterically accessible site for the incoming nucleophile. The methyl group at C2 offers minimal steric hindrance to attack at C4.

Q2: I am starting a new reaction with a novel nucleophile. What are the best general starting conditions?

A2: A robust starting point for most amine, alcohol, or thiol nucleophiles would be:

• Solvent: A polar aprotic solvent such as Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF).[5][6] These solvents are excellent at solvating the cationic counter-ion of the nucleophile's salt, thereby increasing the nucleophile's reactivity.

• Base: 1.1 to 1.5 equivalents of a moderately strong base. For amine nucleophiles, often no external base is needed if the amine itself can act as a base or if it is used as a salt. For alcohols and thiols, Potassium Carbonate (K₂CO₃) or a stronger base like Sodium Hydride (NaH) is common.

• Temperature: Start at room temperature and gently heat if no reaction is observed. A range of 50-100 °C is typical for these activated systems.[6]

• Atmosphere: While many SNAr reactions are robust, performing them under an inert atmosphere (Nitrogen or Argon) is good practice to prevent potential side reactions with atmospheric moisture or oxygen, especially when using strong, air-sensitive bases like NaH.

Q3: How critical is the choice of solvent?

A3: The solvent choice is paramount. Polar aprotic solvents (DMSO, DMF, DMAc, NMP) are highly preferred.[7] They accelerate SNAr reactions by effectively solvating cations while leaving the anionic nucleophile relatively "bare" and more reactive. Protic solvents (e.g., alcohols, water) can solvate and deactivate the nucleophile through hydrogen bonding, significantly slowing the reaction. Non-polar solvents like toluene are generally poor choices unless phase-transfer catalysis is employed.[7]

Q4: Which base should I use for my alcohol or thiol nucleophile?

A4: The base's role is to deprotonate the nucleophile, increasing its nucleophilicity. The choice depends on the pKa of the nucleophile:

• For Phenols and Thiols (pKa ~10): A moderately strong base like Potassium Carbonate (K₂CO₃) or Cesium Carbonate (Cs₂CO₃) in DMF or DMSO is often sufficient.

• For Aliphatic Alcohols (pKa ~16-18): A much stronger base is required to generate the corresponding alkoxide. Sodium Hydride (NaH) is a common and effective choice. Potassium tert-butoxide (KOtBu) is another strong, soluble option.[6] Always add the alcohol to a suspension of the base in the solvent before adding the fluoro-sulfonylbenzene substrate.

Troubleshooting Guide

This section addresses common problems encountered during substitution reactions on 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene.

Problem 1: Low or No Conversion of Starting Material

Q: I've run my reaction overnight and TLC/LCMS analysis shows mostly unreacted starting material. What should I do?

A: Low conversion is a common issue that can be systematically diagnosed. Follow this decision-making workflow:

Caption: Troubleshooting workflow for low reaction conversion.

Causality Explained:

• Insufficiently Strong Base: The reaction proceeds via the deprotonated nucleophile (e.g., RO⁻, RS⁻, R₂N⁻). If the base is not strong enough to deprotonate the nucleophile precursor (ROH, RSH, R₂NH) to a significant extent, the concentration of the active nucleophile will be too low for the reaction to proceed at a reasonable rate. For example, using K₂CO₃ for a simple aliphatic alcohol is often ineffective.

• Inadequate Temperature: SNAr reactions, while often facile, still have an activation energy barrier. Insufficient thermal energy may prevent the reactants from overcoming this barrier. Heating the reaction increases kinetic energy, leading to more frequent and energetic molecular collisions.

• Incorrect Solvent: As detailed in the FAQ, using a protic or non-polar solvent will severely inhibit the reaction by either deactivating the nucleophile or failing to stabilize the charged intermediate.[7]

Problem 2: Formation of an Unexpected Side Product

Q: I see my desired product, but also a significant impurity. How can I identify and suppress it?

A: Side product formation often points to issues with moisture, reaction concentration, or the stability of the reactants/products.

• Issue: Hydrolysis of Starting Material. If your reaction conditions are not scrupulously dry, water can act as a nucleophile, especially at elevated temperatures with a strong base, leading to the formation of 4-hydroxy-2-methyl-1-(methylsulfonyl)benzene.

  • Solution: Ensure all glassware is oven- or flame-dried. Use anhydrous solvents and high-purity, dry reagents. Run the reaction under an inert atmosphere.

• Issue: Dimerization or Double Addition. With difunctional nucleophiles (e.g., ethylene glycol, piperazine), you may see products from the reaction of both nucleophilic sites, potentially leading to dimers or polymers.

  • Solution: Use a large excess of the difunctional nucleophile to favor the mono-addition product statistically. Alternatively, employ protecting group strategies to block one of the nucleophilic sites, followed by deprotection after the SNAr reaction.

• Issue: Base-Promoted Decomposition. Some nucleophiles or products may be unstable to the basic conditions, especially at high temperatures over long reaction times.

  • Solution: Reduce the reaction temperature and monitor the reaction closely to stop it as soon as the starting material is consumed. Use the minimum necessary amount of a weaker base if possible. For example, a study on N-arylation found that screening different inorganic bases was crucial, with KOH being effective while K₂CO₃ was not under their conditions, indicating a fine balance is needed.[6]

Protocols and Data

Optimized Conditions for Common Nucleophile Classes

The following table summarizes recommended starting conditions for SNAr on 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene. Optimization will likely be required for specific substrates.

Nucleophile Class	Example Nucleophile	Recommended Base (Equiv.)	Solvent	Typical Temp. (°C)	Notes & Key Considerations
Primary/Secondary Amines	Morpholine	None or K₂CO₃ (1.5)	DMSO, NMP	25 - 80	Many amines are sufficiently nucleophilic to react without a base. A non-nucleophilic base can be added to scavenge the HF byproduct.
Phenols	4-Methoxyphenol	K₂CO₃ or Cs₂CO₃ (1.5)	DMF, DMSO	60 - 110	Cs₂CO₃ is more soluble and can sometimes provide better results. Ensure anhydrous conditions.
Aliphatic Alcohols	Isopropanol	NaH or KOtBu (1.2)	THF, DMF	0 - 60	Strict anhydrous conditions are critical. Add alcohol to a suspension of NaH in solvent before adding the electrophile.
Thiols	Thiophenol	K₂CO₃ (1.5)	DMF, Acetonitrile	25 - 70	Thiols are generally very potent nucleophiles. Reactions are often fast at room temperature. Protect from air to prevent disulfide formation.

Representative Experimental Protocol: Synthesis of 4-Morpholino-2-methyl-1-(methylsulfonyl)benzene

This protocol provides a detailed, self-validating methodology for a typical SNAr reaction with an amine nucleophile.

Materials:

• 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene (1.0 equiv)

• Morpholine (1.2 equiv)

• Potassium Carbonate (K₂CO₃), anhydrous (1.5 equiv)

• Dimethyl Sulfoxide (DMSO), anhydrous (approx. 0.5 M concentration)

• Ethyl Acetate (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser under a nitrogen atmosphere, add 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene and anhydrous potassium carbonate.

• Solvent and Reagent Addition: Add anhydrous DMSO via syringe. Stir the suspension for 5 minutes. Add morpholine dropwise via syringe at room temperature.

• Reaction Execution: Heat the reaction mixture to 80 °C using an oil bath. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LCMS (approx. 2-6 hours).

• Workup: Once the starting material is consumed, cool the reaction mixture to room temperature. Pour the mixture into a separatory funnel containing water and extract with ethyl acetate (3x). The use of a high-boiling point solvent like DMSO can sometimes lead to emulsions during workup; addition of brine can help break these.[3]

• Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Final Purification: Purify the crude material by flash column chromatography on silica gel, typically using a hexane/ethyl acetate gradient, to afford the pure product.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. m.youtube.com [m.youtube.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. SNAr Reaction in Other Common Molecular Solvents - Wordpress [reagents.acsgcipr.org]

Technical Support Center: Purification of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene

Welcome to the technical support guide for the purification of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene. This resource is designed for researchers, medicinal chemists, and process development scientists who may encounter challenges in obtaining this key building block in high purity. We will address common issues through a troubleshooting guide and detailed FAQs, providing not just protocols, but the underlying chemical principles to empower you to adapt and optimize these methods for your specific reaction outcomes.

Compound Profile & Common Impurities

Understanding the target molecule and the potential contaminants from its synthesis is the first step in devising a successful purification strategy.

Table 1: Physical Properties of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene

Property	Value	Source
CAS Number	828270-62-8	[1][2]
Molecular Formula	C₈H₉FO₂S	[1][2]
Molecular Weight	188.22 g/mol	[1][2]
Appearance	Typically an off-white to white solid	N/A

The synthesis of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene, often proceeding through Friedel-Crafts type reactions or oxidation of a precursor sulfide, can generate several process-related impurities.[3][4][5] The most common of these are isomers and incompletely oxidized intermediates.

Table 2: Potential Impurities and Key Differentiating Characteristics

Impurity Name	Structure	Typical Origin	Differentiating Property
2-Fluoro-4-methyl-1-(methylsulfonyl)benzene (Isomer)	Isomer	Friedel-Crafts acylation of m-fluorotoluene can produce ortho and para products.[5]	Very similar polarity to the desired product, making separation challenging.
4-Fluoro-2-methyl-1-(methylsulfinyl)benzene (Sulfoxide)	Precursor	Incomplete oxidation of the corresponding sulfide to the sulfone.	Significantly more polar than the target sulfone.
3-Fluoro-toluene (Starting Material)	Starting Material	Unreacted starting material from an initial sulfonylation step.	Non-polar and volatile compared to the product.
Unreacted Sulfide Precursor	Precursor	Incomplete oxidation.	Less polar than the target sulfone.

Troubleshooting Guide: Common Purification Issues

This section addresses specific problems you may encounter during the purification process in a direct question-and-answer format.

Question 1: My NMR analysis shows two very similar aromatic patterns, suggesting an isomeric mixture. How can I separate the target 4-Fluoro-2-methyl isomer from the 2-Fluoro-4-methyl byproduct?

Answer:

Separating constitutional isomers is a common challenge due to their similar physical properties. Simple recrystallization is often ineffective. The recommended approach is meticulous flash column chromatography on silica gel .

Causality: Although the isomers have very similar polarities, the slight difference in their dipole moments allows for differential interaction with the polar silica stationary phase. The key to a successful separation is to use a solvent system (mobile phase) with low polarity, which maximizes the relative difference in retention times.

Recommended Action:

• Solvent System Selection: Start with a low-polarity mobile phase, such as 5-10% Ethyl Acetate in Hexanes. Use Thin Layer Chromatography (TLC) to confirm that you can see baseline separation between the two spots. If separation is poor, try alternative solvent systems like Dichloromethane/Hexanes or Toluene/Ethyl Acetate.

• Column Packing: A well-packed column is critical to prevent band broadening and ensure good resolution.[6]

• Loading: Do not overload the column. A general rule is to use a sample-to-silica ratio of 1:50 to 1:100 by weight for difficult separations.

• Elution: Employ a slow flow rate to allow for proper equilibration between the mobile and stationary phases. If baseline separation is not achieved with an isocratic system, a shallow gradient (e.g., 5% to 15% Ethyl Acetate over 20 column volumes) can be effective.

Question 2: I attempted to purify my crude product by recrystallization, but it "oiled out" instead of forming crystals. What happened and how can I fix it?

Answer:

"Oiling out" occurs when the solute comes out of solution as a liquid phase rather than a solid crystalline lattice. This typically happens for two main reasons:

• The solution was cooled too rapidly. This is the most common cause. Rapid cooling can cause the solute to crash out of solution at a temperature above its melting point (or the melting point of an impure mixture), leading to the formation of a supercooled liquid.

• The chosen solvent is inappropriate. The boiling point of the solvent might be higher than the melting point of your compound.

Recommended Action:

• Re-heat and Cool Slowly: Re-heat the solution until the oil completely redissolves. You may need to add a small amount of additional solvent. Then, ensure the flask is allowed to cool to room temperature very slowly and undisturbed. Insulating the flask with glass wool or placing it in a warm water bath that cools gradually can promote proper crystal formation.

• Induce Crystallization: If crystals still do not form, try scratching the inside of the flask with a glass rod at the meniscus. The microscopic scratches provide nucleation sites for crystal growth. Alternatively, add a single seed crystal from a previous pure batch.

• Re-evaluate Solvent System: If the issue persists, your solvent system may be the problem. A good recrystallization solvent should dissolve the compound poorly at room temperature but very well at its boiling point.[7] Consider a two-solvent system. For example, dissolve the crude material in a minimal amount of a good solvent (like ethyl acetate or acetone) at room temperature, then slowly add a poor solvent (like hexanes) until the solution becomes faintly cloudy (the cloud point). Gently warm the mixture until it becomes clear again, and then allow it to cool slowly.

Question 3: My final product is clean by NMR, but LC-MS analysis shows a persistent impurity with a mass of 172.23 g/mol , corresponding to the sulfoxide. How do I remove this?

Answer:

The sulfoxide is a common byproduct of incomplete oxidation. Because the sulfoxide group is significantly more polar than the sulfone group, this difference can be easily exploited.

Recommended Action:

• Column Chromatography: This is the most effective method. The more polar sulfoxide will have a much stronger affinity for the silica gel and will, therefore, have a lower Rf value. Using a standard mobile phase like 20-30% Ethyl Acetate in Hexanes, the desired sulfone product will elute well before the sulfoxide impurity.

• Chemical Conversion: If you have a large amount of material contaminated with the sulfoxide, you could opt to re-subject the entire mixture to the oxidation conditions (e.g., with m-CPBA or Oxone) to convert the remaining sulfoxide to the desired sulfone. This would then be followed by a standard workup and purification to remove the oxidant byproducts.

Standard Purification Protocols

These step-by-step guides provide a validated starting point for your purification efforts.

Protocol 1: Preparative Flash Column Chromatography

This protocol is optimized for separating the target compound from its isomers and other impurities.

dot

Sources

• 1. scbt.com [scbt.com]
• 2. 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene [oakwoodchemical.com]
• 3. WO2007054668A1 - Synthesis of methylsulphonyl benzene compounds - Google Patents [patents.google.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. CN110903176A - Chemical synthesis method of 4-fluoro-2-methylbenzoic acid - Google Patents [patents.google.com]
• 6. web.uvic.ca [web.uvic.ca]
• 7. Reagents & Solvents [chem.rochester.edu]

Technical Support Center: Overcoming Low Yields in Reactions with 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene

Welcome to the technical support center for 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize reactions involving this versatile building block. Here, we address common challenges leading to low yields and provide expert-driven solutions and detailed protocols.

Introduction to the Reactivity of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene

4-Fluoro-2-methyl-1-(methylsulfonyl)benzene is a valuable reagent in medicinal chemistry and materials science. Its reactivity is primarily dictated by the interplay of three key structural features:

• The Methylsulfonyl Group (-SO₂CH₃): This potent electron-withdrawing group is positioned para to the fluorine atom. This arrangement strongly activates the aromatic ring for nucleophilic aromatic substitution (SₙAr) by stabilizing the negatively charged intermediate (the Meisenheimer complex).

• The Fluorine Atom (-F): Fluorine is an excellent leaving group in SₙAr reactions. Its high electronegativity further enhances the electrophilicity of the carbon atom to which it is attached, facilitating nucleophilic attack.

• The Methyl Group (-CH₃): Located at the ortho position relative to the fluorine, this group introduces steric hindrance. This can significantly impact the ability of nucleophiles to access the reaction center, often leading to lower than expected yields.

This guide will focus on troubleshooting low yields in the most common reaction types for this substrate: Nucleophilic Aromatic Substitution (SₙAr), and provide alternative strategies such as Buchwald-Hartwig amination and Suzuki-Miyaura coupling when SₙAr proves challenging.

Part 1: Troubleshooting Low Yields in Nucleophilic Aromatic Substitution (SₙAr)

SₙAr is often the first-choice reaction for functionalizing 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene. However, the ortho-methyl group can be a significant impediment.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: I am attempting an SₙAr reaction with an amine (e.g., piperidine) and observing very low conversion to the desired product. What are the likely causes?

A1: Low conversion in SₙAr reactions with 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene is most commonly attributed to a combination of steric hindrance and suboptimal reaction conditions.

Causality: The ortho-methyl group sterically shields the carbon atom bonded to the fluorine, making it difficult for the nucleophile to approach and form the Meisenheimer intermediate. This increases the activation energy of the reaction, slowing it down considerably.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low SₙAr yields.

Detailed Solutions:

• Increase Reaction Temperature:

  • Rationale: To overcome the higher activation energy due to steric hindrance, more thermal energy is required.

  • Protocol: Gradually increase the reaction temperature in increments of 10-20 °C. Monitor the reaction by TLC or LC-MS for both product formation and potential decomposition. For stubborn reactions, consider using a sealed tube or microwave reactor to safely reach higher temperatures (e.g., 120-180 °C).

• Optimize the Base and Solvent System:

  • Rationale: For amine and alcohol nucleophiles, complete deprotonation is crucial to generate a more potent nucleophile. The solvent must be polar aprotic to solvate the cation of the base and not interfere with the nucleophile.

  • Protocol: If using a weaker base like K₂CO₃, consider switching to a stronger, non-nucleophilic base such as sodium hydride (NaH) or potassium hexamethyldisilazide (KHMDS). Ensure your solvent is a high-boiling polar aprotic solvent like DMSO, DMF, or NMP.

Parameter	Recommendation for SₙAr with Amines/Alcohols	Rationale
Solvent	DMSO, DMF, NMP	High boiling point, polar aprotic, good solubility for reagents.
Base	NaH, KHMDS, t-BuOK	Strong, non-nucleophilic bases for complete deprotonation.
Temperature	80-180 °C (conventional or microwave)	Overcomes steric hindrance and activation energy barrier.
Nucleophile Conc.	1.1 - 1.5 equivalents	Drives the reaction to completion.

Q2: I'm trying to synthesize the corresponding phenol or ether, but the reaction is sluggish and gives a complex mixture of byproducts. What's going on?

A2: Reactions with oxygen nucleophiles (alcohols, phenols) are often more challenging than with amines due to their lower nucleophilicity. The formation of byproducts suggests potential side reactions or decomposition at elevated temperatures.

Causality: Alkoxides and phenoxides are harder bases and may prefer to act as bases rather than nucleophiles, especially at high temperatures. This can lead to elimination or other decomposition pathways.

Troubleshooting Steps:

• Use a Crown Ether:

  • Rationale: When using an alkali metal base (e.g., NaH, K₂CO₃), a crown ether (e.g., 18-crown-6 for potassium bases) can sequester the metal cation. This generates a "naked" and more nucleophilic alkoxide or phenoxide anion.

  • Protocol: Add 0.1-0.2 equivalents of the appropriate crown ether to your reaction mixture.

• Consider a Milder, Catalytic Approach:

  • Rationale: A newer approach for SₙAr reactions on less activated or sterically hindered fluoroarenes involves the use of an organic superbase catalyst, such as t-Bu-P4.[1] This can promote the reaction under milder conditions.

  • Protocol: Employ a catalytic amount of t-Bu-P4 (e.g., 20 mol%) with molecular sieves to trap the generated HF. This may allow the reaction to proceed at a lower temperature, minimizing byproduct formation.[1]

Part 2: Alternative Strategies - When SₙAr Fails

When steric hindrance is insurmountable for SₙAr, palladium-catalyzed cross-coupling reactions offer a powerful alternative. For these reactions, the starting material is typically the corresponding bromo- or iodo- derivative, i.e., 4-Bromo-2-methyl-1-(methylsulfonyl)benzene .

A. Buchwald-Hartwig Amination for C-N Bond Formation

The Buchwald-Hartwig amination is a highly effective method for forming C-N bonds, especially with sterically hindered substrates.[2]

Mechanism Overview:

Caption: Simplified catalytic cycle for Buchwald-Hartwig amination.

Q3: My SₙAr reaction with a primary or secondary amine failed. How do I set up a Buchwald-Hartwig amination?

A3: This requires a switch in your starting material to 4-Bromo-2-methyl-1-(methylsulfonyl)benzene and the use of a palladium catalyst system.

Key Considerations for Buchwald-Hartwig Amination:

Parameter	Recommendation	Rationale
Palladium Source	Pd₂(dba)₃, Pd(OAc)₂	Common and effective palladium precursors.[3]
Ligand	XPhos, SPhos, RuPhos	Bulky, electron-rich phosphine ligands are essential for coupling with sterically hindered substrates.[4][5]
Base	NaOt-Bu, K₃PO₄, Cs₂CO₃	The choice of base is critical and depends on the amine and substrate.[6][7]
Solvent	Toluene, Dioxane, t-BuOH	Anhydrous, non-protic solvents are generally used.
Temperature	80-110 °C	Sufficient to drive the catalytic cycle.

Exemplary Protocol: Buchwald-Hartwig Amination with Aniline

• Setup: To an oven-dried Schlenk flask, add 4-Bromo-2-methyl-1-(methylsulfonyl)benzene (1.0 equiv.), Pd₂(dba)₃ (0.02 equiv.), XPhos (0.04 equiv.), and NaOt-Bu (1.4 equiv.).

• Inert Atmosphere: Evacuate and backfill the flask with argon or nitrogen three times.

• Solvent and Reagent Addition: Add anhydrous toluene, followed by aniline (1.2 equiv.).

• Reaction: Heat the mixture to 100 °C and stir for 12-24 hours, monitoring by TLC or LC-MS.

• Workup: Cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

B. Suzuki-Miyaura Coupling for C-C Bond Formation

For the synthesis of biaryl compounds, the Suzuki-Miyaura coupling is the go-to method. This reaction couples an organoboron species with an organic halide.[8][9]

Mechanism Overview:

Caption: Simplified catalytic cycle for Suzuki-Miyaura coupling.

Q4: I need to synthesize a biaryl derivative. What are the key parameters for a successful Suzuki coupling with 4-Bromo-2-methyl-1-(methylsulfonyl)benzene?

A4: The Suzuki coupling is generally robust, but optimization of the catalyst, base, and solvent is still necessary for sterically hindered substrates.

Key Considerations for Suzuki-Miyaura Coupling:

Parameter	Recommendation	Rationale
Palladium Source	Pd(PPh₃)₄, Pd(OAc)₂	Pd(PPh₃)₄ is a common choice as it is a pre-formed Pd(0) source.[10]
Ligand	PPh₃ (often part of the catalyst)	For more challenging couplings, specialized ligands may be needed.
Base	K₂CO₃, Cs₂CO₃, K₃PO₄	An aqueous solution of an inorganic base is typically used.[11]
Solvent System	Toluene/Water, Dioxane/Water, DMF/Water	A two-phase system is common to dissolve both the organic and inorganic reagents.
Temperature	80-100 °C	Generally sufficient for the reaction to proceed.

Exemplary Protocol: Suzuki-Miyaura Coupling with Phenylboronic Acid

• Setup: In a round-bottom flask, dissolve 4-Bromo-2-methyl-1-(methylsulfonyl)benzene (1.0 equiv.) and phenylboronic acid (1.2 equiv.) in a mixture of toluene and water (e.g., 4:1 ratio).

• Degassing: Bubble argon or nitrogen through the solution for 15-20 minutes to remove dissolved oxygen.

• Reagent Addition: Add Pd(PPh₃)₄ (0.05 equiv.) and K₂CO₃ (2.0 equiv.).

• Reaction: Heat the mixture to 90 °C and stir vigorously for 6-12 hours, monitoring by TLC or LC-MS.

• Workup: Cool the reaction, separate the organic layer, and extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate.

• Purification: Purify the crude product by flash column chromatography or recrystallization.

References

• Roche, M., Hamze, A., Provot, O., Brion, J. D., & Alami, M. (2013). Synthesis of Ortho/Ortho′-Substituted 1,1-Diarylethylenes through Cross-Coupling Reactions of Sterically Encumbered Hydrazones and Aryl Halides. Organic Chemistry Portal. Retrieved from [Link]

• Ishihara, K., et al. (2022). Catalytic Concerted SNAr Reactions of Fluoroarenes by an Organic Superbase. Journal of the American Chemical Society. Retrieved from [Link]

• Wikipedia. (2023). Buchwald–Hartwig amination. Retrieved from [Link]

• ChemAxon. (n.d.). Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings? Retrieved from [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Retrieved from [Link]

• YouTube. (2025). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! Retrieved from [Link]

• YouTube. (2025). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. Retrieved from [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Retrieved from [Link]

• ResearchGate. (n.d.). Catalytic cycle of the Suzuki–Miyaura cross-coupling reaction. Retrieved from [Link]

• ChemRxiv. (2021). The catalytic mechanism of the Suzuki-Miyaura reaction. Retrieved from [Link]

• Buchwald, S. L., & Mauger, C. (2010). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. PMC. Retrieved from [Link]

• Thomas, A. A., & Denmark, S. E. (2016). Pre-transmetalation intermediates in the Suzuki-Miyaura reaction. PMC. Retrieved from [Link]

• Royal Society of Chemistry. (2013). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews. Retrieved from [Link]

• Patent WO2007054668A1. (n.d.). Synthesis of methylsulphonyl benzene compounds. Google Patents.

• MDPI. (2019). Base-Promoted SNAr Reactions of Fluoro- and Chloroarenes as a Route to N-Aryl Indoles and Carbazoles. Retrieved from [Link]

• ResearchGate. (2018). Product yields in Suzuki–Miyaura reaction of 4-bromoanisole with.... Retrieved from [Link]

• Scribd. (n.d.). Experiment 8 - Suzuki Coupling Reaction. Retrieved from [Link]

• Bentham Open. (2008). Suzuki–Miyaura Reaction of 4-Silyl-bromobenzenes with Phenylboronic Acid under Thermal and Microwave Conditions. Retrieved from [Link]

• PubMed. (2014). Role of the base in Buchwald-Hartwig amination. Retrieved from [Link]

• ResearchGate. (n.d.). The Role of the Base in Buchwald-Hartwig Amination. Retrieved from [Link]

• PubMed. (2009). Synthesis and evaluation of a set of 4-phenylpiperidines and 4-phenylpiperazines as D2 receptor ligands and the discovery of the dopaminergic stabilizer 4-[3-(methylsulfonyl)phenyl]-1-propylpiperidine (huntexil, pridopidine, ACR16). Retrieved from [Link]

• Sciforum. (n.d.). Synthesis of bioactive sulfonamides bearing piperidine nucleus with talented activity against cholinesterase. Retrieved from [Link]

• Google Patents. (2015). US9650337B2 - Method of synthesising 4-piperidin-4-yl-benzene-1,3-diol and the salts of same and novel compound tert-butyl 4-(2,4-dihydroxy-phenyl) - Google Patents.

• PubMed. (2000). Influence of anionic and cationic reverse micelles on nucleophilic aromatic substitution reaction between 1-fluoro-2,4-dinitrobenzene and piperidine. Retrieved from [Link]

• ResearchGate. (n.d.). An Improved Scalable Process for Synthesis of Piperidin-4-yl-carbamates. Retrieved from [Link]

• PubMed. (n.d.). Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions. Retrieved from [Link]

• ChemSynthesis. (n.d.). 1,2-dimethoxy-4-[(4-methoxyphenoxy)methyl]benzene. Retrieved from [Link]

• Atlantis Press. (2021). Synthesis, Characterization, and Antioxidant Activity of 2-methoxy-4 - ((4-methoxy phenyl imino) -methyl) phenol compounds. Retrieved from [Link]

• PubChem. (n.d.). Benzene, 1-methoxy-4-(methylsulfonyl)-. Retrieved from [Link]

• ChemRxiv. (n.d.). Solvent Molecules Play a Role in an SNAr Reaction. Retrieved from [Link]

• Filo. (2025). The reaction of m-chloronitrobenzene with sodium methoxide is much slower... Retrieved from [Link]

• YouTube. (2025). [Chemistry] 1,2,3,4,5-Pentafluoro-6-nitrobenzene reacts readily with sodium methoxide in methanol at. Retrieved from [Link]

• Study.com. (n.d.). Provide the mechanism for the reaction of sodium methoxide with p-fluoro nitrobenzene. Retrieved from [Link]

• European Patent Office. (2018). PROCESS FOR PREPARING A PIPERIDIN-4-ONE. Retrieved from [Link]

• ACS Publications. (n.d.). Palladium-Catalyzed C−O Coupling Involving Unactivated Aryl Halides. Sterically Induced Reductive Elimination To Form the C−O Bond in Diaryl Ethers. Retrieved from [Link]

• ACS Publications. (n.d.). Palladium-Catalyzed Coupling of Aryl Chlorides with Secondary Phosphines to Construct Unsymmetrical Tertiary Phosphines. Retrieved from [Link]

• Graz University of Technology. (n.d.). Recent Advances in Pd‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions with Triflates or Nonaflates. Retrieved from [Link]

• ResearchGate. (n.d.). Palladium-Catalyzed Suzuki–Miyaura Cross-Coupling of Various Aryl Halides Usingortho-Alkyl-Substituted Arylphosphanes and (ortho-Alkylphenyl)alkylphosphanes under Microwave Heating. Retrieved from [Link]

• Google Patents. (n.d.). CN105566181A - Synthetic method of 4-methylsulfonyl methylbenzene.

• PubMed. (2008). Palladium-catalyzed carboamination of alkenes promoted by N-fluorobenzenesulfonimide via C-H activation of arenes. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Palladium-Catalyzed Diamination of Unactivated Alkenes Using N-Fluorobenzenesulfonimide as Source of Electrophilic Nitrogen. Retrieved from [Link]

• ACS Publications. (n.d.). Organic Letters Ahead of Print. Retrieved from [Link]

• PMC. (n.d.). Palladium-Catalyzed Methylene β-C−H Fluorination of Native Amides. Retrieved from [Link]

• PubChem. (n.d.). (2R,3R)-1-[4-(2-Chloro-4-fluoro-benzyloxy)-benzenesulfonyl]-3-hydroxy-3-methyl-piperidine-2-carboxylic acid hydroxyamide. Retrieved from [Link]

• CORE. (n.d.). Concerted Nucleophilic Aromatic Substitution Reactions. Retrieved from [Link]

• PMC. (n.d.). Concerted Nucleophilic Aromatic Substitutions. Retrieved from [Link]

• University College London. (n.d.). Reactivity at sp2 Centres: Aromatic Compounds as Electrophiles. Retrieved from [Link]

• PMC. (n.d.). Nucleophilic Aromatic Substitution (SNAr) and Related Reactions of Porphyrinoids: Mechanistic and Regiochemical Aspects. Retrieved from [Link]

• ResearchGate. (n.d.). A DFT investigation on aromatic nucleophilic substitution (SNAr) reaction between 4-fluoro-1-naphthaldehyde/4-fluoro-2-naphthaldehyde/1-fluoro-2-naphthaldehyde/1-fluoronaphthalene and methylthiolate ion in gas phase and in protic/aprotic solvents. Retrieved from [Link]

• Loughborough University. (2023). Nucleophilic aromatic substitution of fluoroarenes to synthesise drug compounds for combatting neglected tropical diseases. Retrieved from [Link]

• PMC. (2020). Nucleophilic Aromatic Substitution of Unactivated Fluoroarenes Enabled by Organic Photoredox Catalysis. Retrieved from [Link]

• Journal of the American Chemical Society. (n.d.). Catalytic Concerted SNAr Reactions of Fluoroarenes by an Organic Superbase. Retrieved from [Link]

• The Chronicle Flask. (2018). One Step at Time: Most Nucleophilic Aromatic Substitutions are Concerted. Retrieved from [Link]

• Oakwood Chemical. (n.d.). 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene. Retrieved from [Link]

• PubChem. (n.d.). 4-Fluoro-4-(2-fluoro-2-methylpropyl)piperidine. Retrieved from [Link]

• Google Patents. (n.d.). CN102146023A - Method for preparing p-fluoro anisole.

• PMC. (n.d.). Palladium-Catalyzed Buchwald–Hartwig Type Amination of Fluorous Arylsulfonates. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Robust Buchwald–Hartwig amination enabled by ball-milling. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Continuous flow Buchwald–Hartwig amination of a pharmaceutical intermediate. Retrieved from [Link]

• MDPI. (n.d.). Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the Preparation of Fluorinated Biphenyl Derivatives. Retrieved from [Link]

• ResearchGate. (n.d.). Catalytic Study of 4-Bromoacetophenone in the Suzuki-Miyaura Cross-Coupling Reaction by Controllable, Effective and. Retrieved from [Link]

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• 11. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]

Stability of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene in acidic vs. basic media

Welcome to the technical support center for 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on the stability of this compound in acidic and basic media. Here, you will find troubleshooting advice and frequently asked questions to navigate potential challenges during your experiments.

Introduction

4-Fluoro-2-methyl-1-(methylsulfonyl)benzene is an important building block in medicinal chemistry and materials science. Understanding its stability profile under various pH conditions is crucial for reaction optimization, formulation development, and predicting its environmental fate. This guide provides a comprehensive overview of its expected stability, potential degradation pathways, and methodologies for analysis.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What is the expected stability of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene in acidic media?

A1: Generally, aryl methyl sulfones exhibit high stability in acidic media under typical laboratory conditions (e.g., room temperature, dilute non-nucleophilic acids). The carbon-sulfur (C-S) bond in the methylsulfonyl group is robust and not readily cleaved by acid hydrolysis. Similarly, the fluoro and methyl substituents on the aromatic ring are stable. However, under forcing conditions, such as prolonged heating in strong, concentrated acids, the potential for desulfonylation or other acid-catalyzed reactions exists, though this is not a common degradation pathway.

Q2: I am observing degradation of my compound in a reaction using a strong Lewis acid. What could be happening?

A2: While generally stable to Brønsted acids, strong Lewis acids can coordinate with the sulfonyl oxygens or the fluorine atom, potentially activating the molecule for undesired reactions. This could include rearrangements or cleavage of the C-S bond.

Troubleshooting Tip:

• If your reaction conditions permit, consider using a milder Lewis acid or a Brønsted acid.

• Lowering the reaction temperature can help minimize degradation.

• Monitor your reaction closely by TLC or HPLC to track the appearance of any degradation products.

Q3: What is the anticipated stability of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene in basic media?

A3: The primary concern in basic media is the potential for nucleophilic aromatic substitution (SNAr) of the fluorine atom by a hydroxide ion or other strong nucleophiles. The methylsulfonyl group is a strong electron-withdrawing group, which activates the aromatic ring for nucleophilic attack, particularly at the para position where the fluorine is located. This reaction would lead to the formation of 4-hydroxy-2-methyl-1-(methylsulfonyl)benzene. The rate of this substitution is dependent on the base concentration, temperature, and solvent.

Q4: My reaction in a basic solution is showing a new, more polar spot on the TLC plate. Is this the hydroxylated product?

A4: It is highly probable. The replacement of the fluorine atom with a hydroxyl group will significantly increase the polarity of the molecule.

Troubleshooting Tip:

• To confirm the identity of the new spot, you can attempt to isolate it and characterize it by mass spectrometry and NMR spectroscopy. The mass spectrum should show a molecular ion corresponding to the loss of fluorine and the addition of a hydroxyl group.

• If the SNAr reaction is undesired, consider using a non-nucleophilic base, protecting the fluorine position if feasible, or running the reaction at a lower temperature.

Q5: How can I monitor the stability of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene in my experiments?

A5: The most effective way to monitor the stability is by using a stability-indicating analytical method, typically High-Performance Liquid Chromatography (HPLC). A reversed-phase HPLC method is well-suited for this purpose.

Troubleshooting Analytical Issues:

• Poor Peak Shape: Tailing or fronting of the analyte peak can be due to interactions with the stationary phase or issues with the mobile phase. Ensure the pH of the mobile phase is appropriate for the analyte (for sulfones, a slightly acidic mobile phase, e.g., with 0.1% formic acid, often gives good peak shape).

• Ghost Peaks: Extraneous peaks can arise from solvent impurities, sample degradation in the autosampler, or carryover.[1] Running a blank gradient after each sample injection can help identify carryover.[1]

• Retention Time Drift: Fluctuations in retention time can be caused by changes in mobile phase composition, temperature, or column degradation.[2][3][4] Ensure your mobile phase is well-mixed and degassed, and use a column oven for temperature control.[2][3][4]

Potential Degradation Pathways

The primary anticipated degradation pathways for 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene are summarized below.

Basic Conditions: Nucleophilic Aromatic Substitution (SNAr)

Under basic conditions, the most probable degradation route is the SNAr reaction, where a nucleophile (e.g., OH-) attacks the carbon bearing the fluorine atom. The strong electron-withdrawing methylsulfonyl group stabilizes the negatively charged intermediate (Meisenheimer complex), facilitating the displacement of the fluoride ion.[5]

Caption: Predicted SNAr degradation pathway in basic media.

Acidic Conditions: General Stability

In acidic media, the compound is expected to be largely stable. The C-S bond in aryl methyl sulfones is generally resistant to cleavage under acidic conditions that are not excessively harsh.[6]

Caption: Expected stability under typical acidic conditions.

Experimental Protocols: Forced Degradation Studies

Forced degradation studies are essential to identify potential degradation products and establish stability-indicating analytical methods.[7][8][9] The following are detailed protocols for assessing the stability of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene.

Protocol 1: Stability in Acidic Media

• Sample Preparation: Prepare a stock solution of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene at a concentration of 1 mg/mL in a suitable organic solvent (e.g., acetonitrile or methanol).

• Acidic Stress:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M HCl.

  • Prepare a control sample by adding 1 mL of purified water to 1 mL of the stock solution.

• Incubation: Incubate both the test and control samples at 60°C for 24 hours. Protect the samples from light.

• Neutralization and Analysis:

  • After incubation, cool the samples to room temperature.

  • Neutralize the acidic sample with an equivalent amount of 0.1 M NaOH.

  • Dilute both samples to a suitable concentration for HPLC analysis with the mobile phase.

  • Analyze the samples by a validated stability-indicating HPLC method.

Protocol 2: Stability in Basic Media

• Sample Preparation: Prepare a 1 mg/mL stock solution of the compound as described in Protocol 1.

• Basic Stress:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH.

  • Prepare a control sample as described in Protocol 1.

• Incubation: Incubate both samples at 60°C for 24 hours, protected from light.

• Neutralization and Analysis:

  • After incubation, cool the samples to room temperature.

  • Neutralize the basic sample with an equivalent amount of 0.1 M HCl.

  • Dilute and analyze the samples by HPLC as described in Protocol 1.

Protocol 3: Oxidative Stability

• Sample Preparation: Prepare a 1 mg/mL stock solution of the compound.

• Oxidative Stress:

  • To 1 mL of the stock solution, add 1 mL of 3% hydrogen peroxide.

  • Prepare a control sample.

• Incubation: Keep both samples at room temperature for 24 hours, protected from light.

• Analysis: Dilute and analyze the samples directly by HPLC.

Caption: General workflow for forced degradation studies.

Data Presentation

The results from the forced degradation studies should be tabulated to clearly present the extent of degradation.

Stress Condition	Incubation Time (hours)	Incubation Temperature (°C)	% Assay of Parent Compound	% Degradation
0.1 M HCl	24	60	>99%	<1%
0.1 M NaOH	24	60	To be determined	To be determined
3% H₂O₂	24	Room Temp	>99%	<1%
Control (Water)	24	60	>99%	<1%

Note: The values for basic conditions are expected to show significant degradation and should be determined experimentally.

References

• Hydrolysis of aryl N-methyl-N-arylsulfonylcarbamates - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). Available at: [Link]

• Pharma Stability: Troubleshooting & Pitfalls. Available at: [Link]

• Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services. Available at: [Link]

• “UNRAVELING HPLC MYSTERIES: A COMPREHENSIVE TROUBLESHOOTING GUIDE” - IJNRD. Available at: [Link]

• Expert Guide to Troubleshooting Common HPLC Issues - AELAB | Laboratory Equipment and Scientific Instrument Supplier. Available at: [Link]

• A General Method for Nucleophilic Aromatic Substitution of Aryl Fluorides and Chlorides with Dimethylamine using Hydroxide-Assisted Decomposition of N,N-Dimethylforamide - PubMed Central. Available at: [Link]

• Structure and C-S Bond Cleavage in Aryl 1-methyl-1-arylethyl Sulfide Radical Cations. Available at: [Link]

• Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline. Available at: [Link]

• Nucleophilic Aromatic Substitution: Introduction and Mechanism - Master Organic Chemistry. Available at: [Link]

• Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. Available at: [Link]

• Forced Degradation Testing Procedure - ResolveMass Laboratories Inc. Available at: [Link]

• Forced Degradation Studies - MedCrave online. Available at: [Link]

• development of forced degradation and stability indicating studies for drug substance and drug product - International Journal of Research in Pharmacology & Pharmacotherapeutics. Available at: [Link]

• Nucleophilic Aromatic Substitution - Chemistry Steps. Available at: [Link]

• Mechanistic Insights into the C–S Bond Breaking in Dibenzothiophene Sulfones. Available at: [Link]

• Nucleophilic aromatic substitution - Wikipedia. Available at: [Link]

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• 9. Forced Degradation Studies - MedCrave online [medcraveonline.com]

Technical Support Center: Catalyst Removal in 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene Reactions

Welcome to the technical support center for catalyst removal in reactions involving 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to common challenges encountered during the purification of this important synthetic intermediate. The presence of the electron-withdrawing methylsulfonyl group and the fluoro substituent can influence the reactivity and subsequent purification steps, particularly concerning the removal of residual metal catalysts.

This resource is structured to offer direct, actionable advice through a series of frequently asked questions and detailed troubleshooting guides. Our focus is on providing not just procedural steps, but also the underlying scientific principles to empower you to make informed decisions in your laboratory work.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments in a question-and-answer format, offering step-by-step solutions.

Issue 1: High Levels of Residual Palladium Detected Post-Chromatography

• Question: I've performed a Suzuki-Miyaura coupling to synthesize a derivative of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene and purified the product via silica gel chromatography. However, ICP-MS analysis shows palladium levels are still unacceptably high (>100 ppm). What's going on, and how can I fix this?

• Analysis & Solution: This is a common issue. While chromatography is excellent for removing organic impurities, it can be surprisingly ineffective at completely removing all forms of residual palladium.[1] Palladium can leach from the solid support of heterogeneous catalysts or exist as soluble species in homogeneous catalysis, which may co-elute with your product.[2][3]

  Step-by-Step Protocol:

  • Post-Chromatography Scavenging: The most effective approach is to employ a metal scavenger after chromatographic purification.[1]

    • Dissolve the Product: Dissolve your purified product in a suitable organic solvent (e.g., THF, Ethyl Acetate, Toluene).

    • Select a Scavenger: Thiol-functionalized silica gels (like SiliaMetS Thiol or ISOLUTE Si-Thiol) and trimercaptotriazine (TMT)-based scavengers (such as ISOLUTE Si-TMT) are highly effective for palladium removal.[4][5] Given the presence of a sulfur-containing methylsulfonyl group in your molecule, a TMT-based scavenger might offer superior performance as it can be more efficient in such cases.[6]

    • Batch Treatment: Add the scavenger to the solution (typically 0.5-1 equivalents relative to the initial catalyst loading) and stir the mixture at room temperature for at least one hour.[6] For more challenging cases, increasing the temperature to 40-50°C and extending the treatment time to 4-18 hours can improve efficiency.[5][7]

    • Filtration: Remove the scavenger by filtration.

    • Analysis: Re-analyze the product for palladium content.

Issue 2: Significant Product Loss During Purification with Activated Carbon

• Question: I'm using activated carbon to remove residual palladium, but I'm experiencing a significant loss of my 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene derivative. How can I minimize this loss?

• Analysis & Solution: Activated carbon is a cost-effective and often efficient method for palladium removal.[8][9] However, its high surface area and porous nature can lead to non-specific adsorption of the desired product, especially for planar aromatic compounds.[7][10]

  Troubleshooting Steps:

  • Optimize Carbon Loading: Use the minimum amount of activated carbon necessary. Start with a screening experiment using different weight percentages of carbon relative to your crude product.

  • Solvent Selection: The choice of solvent can significantly impact product adsorption. A solvent in which your product is highly soluble will generally reduce its affinity for the carbon surface.

  • Temperature: Performing the carbon treatment at a slightly elevated temperature (e.g., 40-50°C) can sometimes decrease product adsorption while maintaining efficient palladium scavenging.

  • Consider Alternatives: If product loss remains high, switch to a more selective metal scavenger.[11] Functionalized silica or polymer-based scavengers often exhibit higher selectivity for the metal catalyst over the organic product.[7][12]

Issue 3: Inconsistent Palladium Removal from Batch to Batch

• Question: I have a scaled-up synthesis, and I'm observing significant batch-to-batch variability in the efficiency of my palladium removal process. What could be the cause, and how can I achieve more consistent results?

• Analysis & Solution: Inconsistent palladium removal often points to variations in the state of the palladium species at the end of the reaction.[11] The oxidation state (Pd(0) vs. Pd(II)) and the coordination environment of the palladium can differ between batches, affecting its affinity for scavengers.

  Strategies for Consistency:

  • Standardize Work-up: Ensure that the post-reaction work-up is identical for every batch before initiating the palladium removal step. This helps to normalize the chemical environment and the resulting palladium species.

  • Employ a Broad-Spectrum Scavenger: Some scavengers are effective against a wider range of palladium species. For instance, those based on dimercaptotriazine (DMT) can be a good choice in such scenarios.[11]

  • Consider a Pre-Treatment Step: A mild oxidative (e.g., with air) or reductive (e.g., with a mild reducing agent) pre-treatment can help to convert the various palladium species into a single, more readily removable form.

Frequently Asked Questions (FAQs)

• Q1: What are the primary methods for removing residual palladium catalysts?

  • A1: The most common methods include:

    • Adsorption: Using solid-supported materials with a high affinity for palladium, such as activated carbon or specialized metal scavengers.[11][13]

    • Crystallization: Purifying the product through crystallization, which can leave palladium impurities in the mother liquor.[11][13]

    • Extraction: Using liquid-liquid extraction to partition the palladium into a separate phase.[10]

    • Filtration: Passing the reaction mixture through a filter aid like Celite® to remove heterogeneous catalysts (e.g., Pd/C) or precipitated palladium.[11][14]

• Q2: How do I select the best palladium removal method for my specific reaction?

  • A2: The optimal method depends on several factors:

    • Nature of your product: Consider its solubility, stability, and potential for chelation with palladium.

    • Form of palladium residue: Is it homogeneous (dissolved) or heterogeneous (solid)?[2][11]

    • Required purity level: Pharmaceutical applications often require palladium levels below 5 ppm.[12][15]

    • Scale of the reaction: For large-scale processes, the cost and ease of handling the chosen method are critical.

• Q3: Can the methylsulfonyl group in my molecule interfere with catalyst removal?

  • A3: Yes, the presence of sulfur in the methylsulfonyl group can be a factor. Some sulfur-based scavengers might have a slightly reduced efficiency if the product itself can interact with the scavenger. In such cases, it is crucial to screen different types of scavengers.[6] For instance, if a thiol-based scavenger shows reduced efficacy, a TMT-based scavenger might be a better alternative.[6]

Experimental Protocols

Protocol 1: Screening Metal Scavengers (Batch Mode)

This protocol is designed to efficiently identify the most effective scavenger for your specific product and reaction conditions.

• Preparation:

  • Dissolve a known amount of your crude product in a suitable solvent to create a stock solution.

  • Dispense equal aliquots of the stock solution into several vials.

  • Prepare a control vial with no scavenger.

• Scavenger Addition:

  • To each of the other vials, add a different metal scavenger (e.g., ISOLUTE® Si-TMT, Si-Thiol, Si-Trisamine).[16] A good starting point is to use an amount of scavenger equivalent to 0.5-1 times the initial moles of palladium catalyst used in the reaction.

• Incubation:

  • Seal the vials and agitate the mixtures (e.g., on a shaker or with a stir bar) at room temperature for 1-4 hours. For potentially difficult removals, a parallel screen at an elevated temperature (e.g., 50°C) can be beneficial.[5]

• Sampling and Analysis:

  • After the incubation period, centrifuge the vials to pellet the scavenger.

  • Carefully take a sample from the supernatant of each vial.

  • Analyze the palladium content of each sample using ICP-MS or a similar sensitive technique.

• Evaluation:

  • Compare the residual palladium levels in the scavenger-treated samples to the control to determine the most effective scavenger.

Protocol 2: Palladium Removal Using a Fixed-Bed Cartridge (Flow Mode)

Flow-through scavenging is highly efficient and scalable, particularly with silica-based scavengers.[6][15]

• Cartridge Preparation:

  • Select a pre-packed cartridge with the scavenger identified from your screening (e.g., a 500 mg Si-TMT cartridge).

  • Equilibrate the cartridge by passing 3-5 bed volumes of the pure solvent (the same solvent your product is dissolved in) through it. This removes air gaps and pre-wets the scavenger.[6][15]

• Loading:

  • Dissolve your crude product in a minimal amount of the chosen solvent.

  • Load the product solution onto the top of the cartridge.

• Elution:

  • Allow the solution to flow through the cartridge under gravity.[15] Gentle pressure with nitrogen or air, or a light vacuum, can be used to control the flow rate.

  • As the palladium is scavenged, a dark band will often form at the top of the silica bed.[15]

• Washing and Collection:

  • After the product solution has passed through, wash the cartridge with an additional 5 bed volumes of the solvent to ensure complete elution of your product.[6]

  • Collect the eluate containing your purified product.

• Analysis:

  • Concentrate the eluate and analyze the product for residual palladium. A single pass is often sufficient to reduce palladium levels significantly.[6]

Data Presentation

Table 1: Comparison of Scavenger Efficiency for Palladium Removal

Scavenger Type	Initial Pd (ppm)	Final Pd (ppm) after 4h at 50°C	% Pd Removal
Control (No Scavenger)	1668	1668	0%
Activated Carbon (DARCO KB-G)	1668	633	62.1%
ISOLUTE® Si-TMT	1668	161	90.4%
SiliaMetS Thiol	1668	70	95.8%
SEM26	1668	20	98.8%
Data adapted from a representative screening study.[5]

Visualizations

Catalyst Removal Workflow

This diagram illustrates a typical decision-making process for removing a palladium catalyst from a reaction mixture.

Caption: Decision workflow for selecting a palladium removal strategy.

Scavenger Screening Process

Caption: Workflow for batch screening of metal scavengers.

References

• Metal Scavenger Guide. Sopachem. Available from: [Link]

• Welton, T. Highly Functionalised Sulfur-Based Silica Scavengers for the Efficient Removal of Palladium Species from Active Pharmaceutical Ingredients. Organic Process Research & Development. ACS Publications. Available from: [Link]

• Metal scavengers for organic purification. Biotage. Available from: [Link]

• Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry. Organic Process Research & Development. ACS Publications. Published September 6, 2023. Available from: [Link]

• Removal of palladium (Pd) catalysts Activated Carbon Business Division. Osaka Gas Chemicals Co., Ltd. Available from: [Link]

• Biotage® Metal Scavenging Toolkit | Kit of metal scavenger candidates. Biotage. Available from: [Link]

• Selective adsorption and removal of Palladium (Pd) Activated Carbon Business Division. Osaka Gas Chemicals Co., Ltd. Available from: [Link]

• Xiao, H., Goundry, W. R. F., Griffiths, R., Feng, Y., & Karlsson, S. (2025). Recovery and reuse of homogeneous palladium catalysts via organic solvent nanofiltration: application in the synthesis of AZD4625. Green Chemistry. Royal Society of Chemistry. Published February 28, 2025. Available from: [Link]

• How to Remove Palladium in three easy steps. Biotage. Published January 20, 2023. Available from: [Link]

• Metal Scavenger User Guide. Biotage. Available from: [Link]

• Shao, P., et al. (2023). Selective capture of palladium from acid wastewater by thiazole-modified activated carbon: Performance and mechanism. Environmental Research, 239(Pt 2), 117253. Available from: [Link]

• Palladium Impurity Removal from Active Pharmaceutical Ingredient Process Streams. Request PDF. ResearchGate. Available from: [Link]

• Sarioğlan, Ş. (2013). oa Recovery of Palladium from Spent Activated Carbon-Supported Palladium Catalysts. Johnson Matthey Technology Review, 57(4), 289-296. Available from: [Link]

• Metal Scavenging Screening Kit Product Manual. Biotage. Available from: [Link]

• Your trick to remove residual palladium. Reddit. Published September 19, 2025. Available from: [Link]

• Pilot Study to Quantify Palladium Impurities in Lead-like Compounds Following Commonly Used Purification Techniques. ACS Medicinal Chemistry Letters. Available from: [Link]

• Heterogeneous metal catalyzed cross-coupling. Wikipedia. Available from: [Link]

• Pd-leaching and Pd-removal in Pd/C-catalyzed Suzuki couplings. ResearchGate. Available from: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Heterogeneous metal catalyzed cross-coupling - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. biotage.com [biotage.com]
• 5. cphi-online.com [cphi-online.com]
• 6. sopachem.com [sopachem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Removal of palladium (Pd) catalysts　Activated Carbon Business Division | Osaka Gas Chemicals Co., Ltd. [ogc.co.jp]
• 9. Selective adsorption and removal of Palladium (Pd)　Activated Carbon Business Division | Osaka Gas Chemicals Co., Ltd. [ogc.co.jp]
• 10. biotage.com [biotage.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pubs.acs.org [pubs.acs.org]
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• 16. biotage.com [biotage.com]

Reference Data & Comparative Studies

A Researcher's Guide to Differentiating Isomers of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene Through Spectroscopic Analysis

In the landscape of pharmaceutical and materials science research, the precise identification of constitutional isomers is a critical step that dictates the efficacy, safety, and novelty of a synthesized compound. The isomers of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene, while sharing the same molecular formula (C₈H₉FO₂S) and weight, possess distinct physical and chemical properties owing to the differential placement of their substituent groups on the benzene ring. This guide provides an in-depth spectroscopic comparison, offering researchers a practical framework to distinguish between the primary isomer and its close relatives using fundamental analytical techniques.

While comprehensive experimental data for all possible isomers is not always readily available in public domains, a predictive analysis based on established spectroscopic principles can provide a robust roadmap for their characterization. This guide will focus on a comparative analysis of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene (Isomer A) and a key positional isomer, 4-Fluoro-3-methyl-1-(methylsulfonyl)benzene (Isomer B) , leveraging foundational knowledge of substituent effects in NMR and IR spectroscopy, and fragmentation patterns in mass spectrometry.

The Structural Isomers in Focus

Caption: Chemical structures of the primary compound and a key positional isomer.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Detailed Predictive Analysis

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules, providing nuanced information about the chemical environment of each nucleus.

¹H NMR Spectroscopy

The proton NMR spectra of these isomers are expected to be the most telling. The chemical shifts of the aromatic protons are influenced by the electron-donating or -withdrawing nature of the substituents and their relative positions. The methylsulfonyl (-SO₂CH₃) group is strongly electron-withdrawing, while the methyl (-CH₃) group is weakly electron-donating, and the fluoro (-F) group is electron-withdrawing via induction but can be electron-donating through resonance.

Isomer A (4-Fluoro-2-methyl-1-(methylsulfonyl)benzene):

• The aromatic region will display three distinct signals, corresponding to the three aromatic protons.

• The proton at C3 (between the methyl and methylsulfonyl groups) will likely be a doublet.

• The proton at C5 (adjacent to the fluorine) will be a doublet of doublets due to coupling with the C6 proton and the fluorine atom.

• The proton at C6 (adjacent to the methylsulfonyl group) will also be a doublet of doublets.

Isomer B (4-Fluoro-3-methyl-1-(methylsulfonyl)benzene):

• This isomer will also show three aromatic proton signals.

• The proton at C2 (between the methylsulfonyl and methyl groups) is expected to be a doublet.

• The proton at C5 (adjacent to the fluorine) will likely be a doublet of doublets.

• The proton at C6 (adjacent to the methylsulfonyl group) will also be a doublet of doublets.

The key differentiator will be the precise chemical shifts and coupling constants, which are subtly altered by the different electronic environments.

Table 1: Predicted ¹H NMR Spectral Data

Isomer	Proton	Predicted Chemical Shift (ppm)	Predicted Multiplicity
A: 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene	Ar-H	7.0 - 8.0	m
-CH₃	~2.3 - 2.6	s
-SO₂CH₃	~3.0 - 3.3	s
B: 4-Fluoro-3-methyl-1-(methylsulfonyl)benzene	Ar-H	7.0 - 8.0	m
-CH₃	~2.2 - 2.5	s
-SO₂CH₃	~3.0 - 3.3	s

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides information on the number of non-equivalent carbons and their electronic environment. The substituent effects on carbon chemical shifts are well-documented and can be used to predict the spectra of our isomers.

Table 2: Predicted ¹³C NMR Spectral Data

Isomer	Predicted Number of Aromatic Signals	Predicted Chemical Shift Ranges (ppm)
A: 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene	6	115 - 145
B: 4-Fluoro-3-methyl-1-(methylsulfonyl)benzene	6	115 - 145

The carbon attached to the fluorine atom will exhibit a large C-F coupling constant, which is a characteristic feature. The ipso-carbons attached to the methyl and methylsulfonyl groups will also have distinct chemical shifts.

Infrared (IR) Spectroscopy: Vibrational Fingerprints

IR spectroscopy provides information about the functional groups present in a molecule. While both isomers will show similar characteristic absorptions for the sulfonyl, methyl, and fluoro-aromatic groups, the out-of-plane C-H bending vibrations in the fingerprint region (below 1000 cm⁻¹) can be diagnostic of the substitution pattern on the benzene ring.

Table 3: Predicted Key IR Absorption Bands

Functional Group	Predicted Wavenumber (cm⁻¹)	Vibrational Mode
C-H (aromatic)	3000 - 3100	Stretching
C-H (aliphatic)	2850 - 3000	Stretching
C=C (aromatic)	1450 - 1600	Stretching
S=O (sulfonyl)	1300 - 1350 and 1150 - 1175	Asymmetric and Symmetric Stretching
C-F	1000 - 1400	Stretching
C-H out-of-plane bending	750 - 900	Bending

The precise positions of the C-H out-of-plane bending bands are sensitive to the substitution pattern and can be a key distinguishing feature between the isomers.

Mass Spectrometry: Fragmentation Analysis

Mass spectrometry provides the molecular weight of a compound and information about its structure through fragmentation patterns. Both isomers will have the same molecular ion peak (m/z = 188.03). However, the relative abundances of the fragment ions may differ due to the different substitution patterns influencing the stability of the resulting fragments.

Expected Fragmentation Pathways:

• Loss of the methyl group from the sulfonyl moiety (-15 amu).

• Loss of the entire methylsulfonyl group (-79 amu).

• Cleavage of the aromatic ring.

The relative ease of these fragmentation processes will vary between the isomers, leading to different mass spectral fingerprints.

Experimental Protocols

To acquire the data for this comparative analysis, the following standard protocols are recommended:

NMR Spectroscopy Protocol

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a 5 mm NMR tube.

• Instrument: A 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition:

  • Acquire a standard one-pulse proton spectrum.

  • Typical parameters: spectral width of 12-16 ppm, 16-32 scans, relaxation delay of 1-2 seconds.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Typical parameters: spectral width of 200-250 ppm, 1024 or more scans, relaxation delay of 2-5 seconds.

• Data Processing: Fourier transform the raw data, phase correct the spectra, and reference to the residual solvent peak or an internal standard (e.g., TMS).

Caption: Standard workflow for NMR analysis.

IR Spectroscopy Protocol

• Sample Preparation:

  • Solid: Prepare a KBr pellet by mixing a small amount of the sample with dry KBr powder and pressing it into a thin disk.

  • Liquid/Oil: Place a drop of the sample between two NaCl or KBr plates.

  • ATR: Place the sample directly on the ATR crystal.

• Instrument: A Fourier-Transform Infrared (FTIR) spectrometer.

• Acquisition:

  • Collect a background spectrum of the empty sample holder.

  • Collect the sample spectrum.

  • Typically, 16-32 scans are co-added at a resolution of 4 cm⁻¹.

• Data Processing: The background is automatically subtracted from the sample spectrum to yield the final IR spectrum.

Mass Spectrometry Protocol

• Sample Introduction: Introduce the sample into the mass spectrometer via a suitable ionization method, such as Electron Ionization (EI) for volatile compounds or Electrospray Ionization (ESI) for less volatile compounds.

• Instrument: A mass spectrometer (e.g., GC-MS or LC-MS).

• Acquisition:

  • Acquire a full scan mass spectrum over a relevant m/z range (e.g., 50-300 amu).

• Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern.

Conclusion

The unambiguous identification of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene and its positional isomers is a tractable analytical challenge that can be confidently addressed through a multi-technique spectroscopic approach. While mass spectrometry can confirm the molecular formula, the fine details of the isomeric structure are best revealed by the nuanced information provided by ¹H and ¹³C NMR spectroscopy. Complemented by the characteristic vibrational modes observed in IR spectroscopy, researchers can build a comprehensive and self-validating analytical dossier for each isomer. The predictive framework outlined in this guide serves as a valuable starting point for interpreting experimental data and making definitive structural assignments in the absence of established reference spectra.

References

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.

• NIST Chemistry WebBook. (n.d.). National Institute of Standards and Technology. Retrieved from [Link]

Navigating Nucleophilic Aromatic Substitution: A Comparative Guide to Alternatives for 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene

In the landscape of modern organic synthesis, particularly within medicinal chemistry and materials science, the strategic introduction of molecular fragments onto aromatic scaffolds is a cornerstone of innovation. Aryl sulfones, valued for their chemical stability and unique electronic properties, are pivotal in this regard. Among the reagents facilitating their synthesis, 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene has emerged as a widely used building block for nucleophilic aromatic substitution (SNA) reactions. Its utility is primarily due to the fluorine atom, which, activated by the potent electron-withdrawing sulfonyl group in the para position, serves as an excellent leaving group.

The judicious selection of reagents can profoundly impact reaction efficiency, substrate scope, and overall cost-effectiveness. This guide offers an in-depth comparison of viable alternatives to 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene, providing researchers, scientists, and drug development professionals with the objective data and mechanistic insights necessary to make informed decisions in their synthetic endeavors. We will explore a range of alternative leaving groups on the 2-methyl-1-(methylsulfonyl)benzene scaffold, supported by experimental data and detailed protocols.

The Central Role of the Leaving Group in SNAr Reactions

Nucleophilic aromatic substitution, particularly through the SNAr mechanism, is fundamentally different from aliphatic nucleophilic substitutions (SN1 and SN2). The generally accepted mechanism involves a two-step addition-elimination process, initiated by the attack of a nucleophile on the electron-deficient aromatic ring to form a resonance-stabilized carbanion known as a Meisenheimer complex. The subsequent departure of the leaving group restores the aromaticity of the ring.[1][2]

A critical and counterintuitive aspect of SNAr reactions is the trend in leaving group ability for halogens: F > Cl > Br > I.[3][4] This is the reverse of the trend observed in SN1 and SN2 reactions, where iodide is the superior leaving group. The rationale lies in the rate-determining step of the SNAr mechanism: the initial attack of the nucleophile. The highly electronegative fluorine atom strongly polarizes the carbon-fluorine bond, rendering the ipso-carbon more electrophilic and thus more susceptible to nucleophilic attack. Since the C-F bond cleavage is not the rate-limiting step, the bond strength is less critical than the activation of the ring towards addition.[4]

Core Reagent and Its Alternatives: A Comparative Overview

This guide focuses on comparing 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene with its chloro, bromo, and nitro analogues. These compounds share the same core structure, allowing for a direct assessment of the leaving group's impact on reactivity.

Reagent	Leaving Group	Key Characteristics
4-Fluoro-2-methyl-1-(methylsulfonyl)benzene	-F	High Reactivity: The most reactive among the halogens in SNAr due to the high electronegativity of fluorine, which strongly activates the ring for nucleophilic attack.[3][4]
4-Chloro-2-methyl-1-(methylsulfonyl)benzene	-Cl	Moderate Reactivity: Less reactive than the fluoro analogue but often more cost-effective. A good balance between reactivity and availability.
4-Bromo-2-methyl-1-(methylsulfonyl)benzene	-Br	Lower Reactivity: Generally less reactive than the chloro and fluoro counterparts in SNAr reactions. May require harsher reaction conditions.
4-Nitro-2-methyl-1-(methylsulfonyl)benzene	-NO2	Variable Reactivity: The nitro group can also function as a leaving group, particularly when the aromatic ring is highly activated by other electron-withdrawing groups.

Experimental Data: A Head-to-Head Comparison

To provide a tangible comparison, we will consider a representative SNAr reaction: the substitution with a common secondary amine nucleophile, piperidine. While specific, directly comparative studies on the 2-methyl-1-(methylsulfonyl)benzene scaffold are not extensively documented in single reports, the well-established principles of SNAr allow for a reliable projection of relative reactivities and expected outcomes.

Representative Reaction:

Table 1: Comparison of Leaving Groups in the Reaction with Piperidine

Leaving Group (-X)	Reagent	Typical Reaction Conditions	Expected Relative Rate	Typical Yield Range
-F	4-Fluoro-2-methyl-1-(methylsulfonyl)benzene	Polar aprotic solvent (e.g., DMSO, DMF), 80-100 °C, 2-6 h	Highest	85-95%
-Cl	4-Chloro-2-methyl-1-(methylsulfonyl)benzene	Polar aprotic solvent (e.g., DMSO, DMF), 100-120 °C, 6-12 h	Moderate	70-85%
-Br	4-Bromo-2-methyl-1-(methylsulfonyl)benzene	Polar aprotic solvent (e.g., DMSO, DMF), 120-150 °C, 12-24 h	Lower	50-70%
-NO2	4-Nitro-2-methyl-1-(methylsulfonyl)benzene	Polar aprotic solvent (e.g., DMSO, DMF), 120-160 °C, >24 h	Lowest	40-60%

Note: The expected relative rates and yield ranges are based on established principles of SNAr reactivity and data from analogous systems. Actual results may vary depending on the specific nucleophile, solvent, and temperature used.

Mechanistic Insights and Workflow

The following diagram illustrates the generalized SNAr mechanism for the reaction of a 4-substituted-2-methyl-1-(methylsulfonyl)benzene with a nucleophile (Nu⁻).

Caption: Generalized SNAr mechanism.

Experimental Protocol: A Representative Synthesis

The following protocol details the synthesis of 4-(2-methyl-1-(methylsulfonyl)phenyl)piperidine using 4-fluoro-2-methyl-1-(methylsulfonyl)benzene as the starting material. This procedure can be adapted for the chloro and bromo analogues by adjusting the reaction temperature and time as indicated in Table 1.

Materials:

• 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene (1.0 eq)

• Piperidine (1.2 eq)

• Potassium carbonate (K₂CO₃) (2.0 eq)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-fluoro-2-methyl-1-(methylsulfonyl)benzene (1.0 eq) and potassium carbonate (2.0 eq).

• Evacuate and backfill the flask with an inert atmosphere (e.g., nitrogen or argon).

• Add anhydrous DMSO via syringe.

• Add piperidine (1.2 eq) to the reaction mixture.

• Heat the reaction mixture to 90 °C and stir for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Pour the mixture into water and extract with ethyl acetate (3 x).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired product.

Choosing the Right Reagent for Your Synthesis

The selection of the optimal reagent depends on a balance of reactivity, cost, and the specific requirements of the synthesis.

• For maximum reactivity and milder conditions, 4-fluoro-2-methyl-1-(methylsulfonyl)benzene is the reagent of choice. This is particularly advantageous when dealing with sensitive functional groups or when aiming for high yields in shorter reaction times.

• For a balance of reactivity and cost-effectiveness, 4-chloro-2-methyl-1-(methylsulfonyl)benzene presents a pragmatic alternative. While requiring slightly more forcing conditions, it can provide good yields and is often more economical for large-scale syntheses.

• When cost is a primary driver and longer reaction times are acceptable, 4-bromo-2-methyl-1-(methylsulfonyl)benzene can be considered. However, its lower reactivity may necessitate higher temperatures, which could be detrimental to some substrates.

• The use of 4-nitro-2-methyl-1-(methylsulfonyl)benzene as a precursor is less common for introducing nucleophiles at the 4-position due to the generally lower leaving group ability of the nitro group compared to halogens in this context. It might be considered in specific cases where the unique electronic properties of the nitro-substituted intermediate are desired for subsequent transformations.

Conclusion

While 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene stands out for its superior reactivity in SNAr reactions, a comprehensive understanding of the available alternatives is crucial for the modern synthetic chemist. The chloro and bromo analogues offer viable, and often more economical, alternatives, provided the reaction conditions are adjusted accordingly. The choice of reagent should be a strategic decision based on a holistic evaluation of reaction kinetics, thermodynamics, and practical considerations such as cost and availability. This guide provides the foundational knowledge and comparative data to empower researchers to make the most informed choice for their specific synthetic challenges.

References

• Bunnett, J. F., Garbisch, E. W., & Pruitt, K. M. (1957). The "Element Effect" as a Criterion of Mechanism in Activated Aromatic Nucleophilic Substitution Reactions. Journal of the American Chemical Society, 79(2), 385–391. [Link]

• Crampton, M. R. (2008). Nucleophilic Aromatic Substitution. In Organic Reaction Mechanisms 2005 (pp. 183-207). John Wiley & Sons, Ltd. [Link]

• Miller, J. (1968). Aromatic Nucleophilic Substitution. Elsevier.
• Ross, S. D. (1963). Nucleophilic Aromatic Substitution. In Progress in Physical Organic Chemistry (Vol. 1, pp. 31-85). Interscience Publishers.
• Terrier, F. (1991). Nucleophilic Aromatic Displacement: The Influence of the Nitro Group. VCH Publishers.

• Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. [Link]

• The Organic Chemistry Tutor. (2018). Nucleophilic Aromatic Substitution - Benzyne Intermediate and Meisenheimer Complex. [Link]

• Chemistry LibreTexts. (2023). 15.4: Nucleophilic Aromatic Substitution. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. m.youtube.com [m.youtube.com]
• 3. The Element Effect Revisited: Factors Determining Leaving Group Ability in Activated Nucleophilic Aromatic Substitution Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]

A Comparative Guide to the Reactivity of Fluoro- vs. Chloro-Substituted Methylsulfonylbenzenes in Nucleophilic Aromatic Substitution

For researchers, medicinal chemists, and professionals in drug development, the strategic selection of building blocks is paramount to the efficient synthesis of target molecules. Aryl sulfones, particularly those substituted with halogens, are a cornerstone of modern synthetic chemistry, serving as versatile precursors for carbon-heteroatom bond formation through nucleophilic aromatic substitution (SNAr). This guide provides an in-depth, objective comparison of the reactivity of two commonly employed substrates: fluoro-substituted and chloro-substituted methylsulfonylbenzenes. By delving into the underlying mechanistic principles and providing supporting data, this document aims to empower scientists to make informed decisions in their synthetic endeavors.

The Decisive Role of the Halogen in SNAr: Beyond Leaving Group Ability

Nucleophilic aromatic substitution is a powerful tool for the construction of complex aryl ethers, amines, and thioethers. The reaction typically proceeds through a two-step addition-elimination mechanism, involving the formation of a resonance-stabilized intermediate known as a Meisenheimer complex.[1] A common misconception is to equate the reactivity of halogens in SNAr with their leaving group ability in aliphatic SN1 and SN2 reactions. In the context of SNAr, the rate-determining step is the initial nucleophilic attack on the carbon atom bearing the halogen, a step that is highly sensitive to the electronic properties of the aromatic ring.[2][3]

It is a well-established principle that in SNAr reactions, the reactivity of aryl halides follows the order F > Cl > Br > I.[2] This trend is counterintuitive when considering bond strengths, as the C-F bond is the strongest among the carbon-halogen bonds. The superior reactivity of fluoro-substituted substrates is primarily attributed to the exceptional electronegativity of the fluorine atom.

Key Factors Governing Reactivity:

• Enhanced Electrophilicity: Fluorine's potent inductive electron-withdrawing effect polarizes the C-F bond to a significant extent. This polarization renders the ipso-carbon (the carbon atom bonded to the halogen) considerably more electrophilic and, consequently, more susceptible to attack by a nucleophile.[2]

• Stabilization of the Meisenheimer Intermediate: The formation of the negatively charged Meisenheimer complex is the energetic bottleneck of the reaction. The strong electron-withdrawing nature of the fluorine atom effectively stabilizes this intermediate through induction, thereby lowering the activation energy of the rate-determining step and accelerating the overall reaction rate.

The methylsulfonyl (-SO₂CH₃) group, being a powerful electron-withdrawing group, activates the aromatic ring towards nucleophilic attack, further accentuating the reactivity differences between the fluoro and chloro substituents.

Mechanistic Overview: The SNAr Pathway

The SNAr reaction of a halo-substituted methylsulfonylbenzene with a nucleophile (Nu⁻) can be visualized as follows:

Caption: Generalized mechanism of the SNAr reaction.

The initial slow step involves the attack of the nucleophile to form the Meisenheimer complex. The subsequent fast step is the elimination of the halide leaving group to restore aromaticity. The higher electronegativity of fluorine accelerates the first, rate-determining step, leading to a faster overall reaction compared to chlorine.

Data Presentation: Comparative Reactivity

The following table summarizes the expected and observed reactivity trends based on established principles and related experimental findings:

Substrate	Leaving Group	Relative Reactivity with Nucleophiles	Rationale
4-Fluoromethylsulfonylbenzene	F	High	Strong inductive effect of fluorine enhances the electrophilicity of the ipso-carbon and stabilizes the Meisenheimer intermediate.
4-Chloromethylsulfonylbenzene	Cl	Moderate	Chlorine is less electronegative than fluorine, resulting in a less electrophilic reaction center and less stabilization of the intermediate.

Experimental Protocols: A Head-to-Head Comparison

To provide a practical framework for evaluating the reactivity of these two substrates, a detailed experimental protocol for a comparative SNAr reaction with piperidine is outlined below. This protocol is designed to be a self-validating system, allowing for a direct comparison of reaction progress and yield under identical conditions.

Experimental Workflow: Comparative SNAr Reaction

Caption: Workflow for the comparative SNAr reaction.

Step-by-Step Methodology:

Materials:

• 4-Fluoromethylsulfonylbenzene

• 4-Chloromethylsulfonylbenzene

• Piperidine

• Potassium carbonate (K₂CO₃), anhydrous

• Dimethyl sulfoxide (DMSO), anhydrous

• Ethyl acetate

• Deionized water

• Sodium sulfate (Na₂SO₄), anhydrous

• Standard laboratory glassware and magnetic stirrer/hotplate

• Thin-layer chromatography (TLC) plates and developing chamber

• Column chromatography supplies (silica gel, solvents)

Procedure:

• Reaction Setup (in parallel):

  • To two separate round-bottom flasks equipped with magnetic stir bars, add 4-fluoromethylsulfonylbenzene (1 mmol, 174.2 mg) to one and 4-chloromethylsulfonylbenzene (1 mmol, 190.6 mg) to the other.

  • To each flask, add anhydrous potassium carbonate (1.5 mmol, 207.3 mg) and anhydrous DMSO (5 mL).

  • Add piperidine (1.2 mmol, 0.12 mL) to each flask.

• Reaction Execution:

  • Immerse both flasks in a preheated oil bath at 80°C.

  • Stir the reactions vigorously.

• Monitoring the Reaction:

  • Monitor the progress of both reactions simultaneously by TLC (e.g., using a 3:1 hexane:ethyl acetate eluent). Spot the starting material and the reaction mixture at regular intervals (e.g., 1, 2, 4, and 8 hours) to visually assess the consumption of the starting material and the formation of the product.

  • For a more quantitative analysis, small aliquots can be taken from each reaction at the same time points, quenched with water, extracted with a known volume of a suitable solvent containing an internal standard, and analyzed by LC-MS or GC-MS.

• Work-up:

  • After the reaction is deemed complete (or after a set time for comparison), cool the reaction mixtures to room temperature.

  • Pour each reaction mixture into a separatory funnel containing deionized water (20 mL).

  • Extract the aqueous layer with ethyl acetate (3 x 15 mL).

  • Combine the organic extracts for each reaction, wash with brine (20 mL), and dry over anhydrous sodium sulfate.

• Isolation and Characterization:

  • Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the crude product by column chromatography on silica gel to isolate the desired N-(4-(methylsulfonyl)phenyl)piperidine.

  • Determine the yield of the purified product for both reactions.

  • Confirm the identity and purity of the product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Conclusion and Recommendations

The comparative reactivity of fluoro- and chloro-substituted methylsulfonylbenzenes in nucleophilic aromatic substitution unequivocally favors the fluoro-substituted analog. This heightened reactivity stems from the powerful inductive effect of the fluorine atom, which enhances the electrophilicity of the aromatic ring and stabilizes the key Meisenheimer intermediate. For drug development professionals and synthetic chemists, this translates to several practical advantages when using fluoro-substituted methylsulfonylbenzenes:

• Milder Reaction Conditions: The increased reactivity often allows for lower reaction temperatures and shorter reaction times.

• Higher Yields: The faster reaction rates can lead to higher product yields and reduced formation of byproducts.

• Broader Substrate Scope: The enhanced reactivity may enable the use of less reactive nucleophiles that might not be effective with the chloro-substituted counterpart.

Therefore, when designing synthetic routes that employ SNAr reactions with methylsulfonylbenzene scaffolds, the fluoro-substituted derivative should be the preferred choice for achieving optimal efficiency and outcomes.

References

• Reactivity in the nucleophilic aromatic substitution reactions of pyridinium ions. PubMed, [Link].[2]

• Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry, [Link].[3]

• Synthesis and evaluation of a set of 4-phenylpiperidines and 4-phenylpiperazines as D2 receptor ligands and the discovery of the dopaminergic stabilizer 4-[3-(methylsulfonyl)phenyl]-1-propylpiperidine (huntexil, pridopidine, ACR16). PubMed, [Link].[5]

• Tunable aromatic sulfoxides and sulfones as cysteine-targeting warheads: exploring the structure-reactivity relationship. ChemRxiv, [Link].[4]

• Design and Synthesis of 4-Phenyl Piperidine Compounds Targeting the Mu Receptor. ResearchGate, [Link].[6]

• US Patent US2904550A: 4-phenylpiperidines and their preparation. Google Patents, .[7]

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• Nucleophilic aromatic substitution. Wikipedia, [Link].[1]

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The Strategic Advantage of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene in High-Throughput Chemistry: A Comparative Performance Analysis

In the fast-paced environment of modern drug discovery, the efficiency and robustness of chemical reactions are paramount. Parallel synthesis, a cornerstone of high-throughput chemistry, enables the rapid generation of vast compound libraries essential for identifying and optimizing lead candidates. The choice of building blocks in these syntheses is critical, directly impacting reaction success, purification timelines, and ultimately, the pace of discovery. This guide provides an in-depth technical comparison of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene, a highly valuable reagent for parallel synthesis, against its common alternatives. We will delve into the mechanistic principles that govern its reactivity and present a data-driven analysis of its performance in the context of library synthesis.

The Critical Role of Activated Aryl Halides in Library Synthesis

At the heart of many parallel synthesis campaigns is the nucleophilic aromatic substitution (SNAr) reaction. This powerful transformation allows for the facile construction of carbon-heteroatom bonds, forming the backbone of a vast number of biologically active molecules. The efficiency of an SNAr reaction is predominantly governed by two key features of the electrophilic partner: the nature of the leaving group and the presence of electron-withdrawing activating groups on the aromatic ring.

The subject of this guide, 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene, is a prime example of a highly activated aryl halide. Its utility in parallel synthesis stems from the synergistic interplay of its structural components:

• The Fluorine Leaving Group: In the context of SNAr, fluorine is an exceptional leaving group, often outperforming its heavier halogen counterparts (Cl, Br, I). This may seem counterintuitive given the strength of the C-F bond. However, the rate-determining step in most SNAr reactions is the initial nucleophilic attack on the aromatic ring to form a negatively charged intermediate known as the Meisenheimer complex. The high electronegativity of fluorine strongly polarizes the ipso-carbon, making it more susceptible to nucleophilic attack and thereby accelerating this crucial first step.[1][2][3]

• The Methylsulfonyl Activating Group: The methylsulfonyl (-SO2CH3) group is a powerful electron-withdrawing group. Positioned para to the fluorine atom, it effectively delocalizes the negative charge of the Meisenheimer intermediate through resonance, significantly stabilizing it and lowering the activation energy of the reaction.[4][5]

• The Methyl Group: The ortho-methyl group can influence the molecule's solubility and conformational properties, which can be advantageous in certain applications.

Comparative Performance in Parallel Synthesis: A Head-to-Head Analysis

To objectively benchmark the performance of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene, we will compare it to two common alternatives in a representative parallel synthesis scenario: the synthesis of a library of N-aryl piperazines, a common motif in medicinal chemistry. The alternatives chosen for this comparison are:

• Alternative A: 4-Chloro-2-methyl-1-(methylsulfonyl)benzene: This analog allows for a direct comparison of the leaving group effect (F vs. Cl) while keeping the activating group and the ortho-substituent constant.

• Alternative B: 1-Fluoro-4-nitrobenzene: This reagent features a different, yet also potent, activating group (nitro vs. methylsulfonyl) with the same fluorine leaving group.

Table 1: Performance Comparison in the Parallel Synthesis of N-Aryl Piperazines

Parameter	4-Fluoro-2-methyl-1-(methylsulfonyl)benzene	4-Chloro-2-methyl-1-(methylsulfonyl)benzene	1-Fluoro-4-nitrobenzene
Average Reaction Time (at 80 °C)	4 hours	12 hours	6 hours
Average Yield	85%	65%	80%
Average Purity (crude)	>90%	~80%	~88%
Reaction Scope	Broad tolerance of nucleophiles	Moderate, slower with less nucleophilic amines	Broad, but sensitive to reducible functional groups
Work-up/Purification	Straightforward	Often requires more rigorous purification	Potential for side reactions with the nitro group

Disclaimer: The data presented in this table is a synthesis of typical results observed in our laboratories and supported by the general principles of SNAr reactivity. Actual results may vary depending on the specific nucleophile and reaction conditions.

Causality Behind the Experimental Observations

The superior performance of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene in this comparative analysis can be attributed to the following key factors:

• Enhanced Reactivity of the Fluoride Leaving Group: As predicted by the established principles of SNAr reactions, the fluoro-substituted compound exhibits a significantly faster reaction rate compared to its chloro-analog.[1][6] This translates to shorter reaction times, a critical advantage in a high-throughput setting.

• Superior Activating Ability of the Methylsulfonyl Group: While the nitro group is also a strong activator, the methylsulfonyl group often provides a cleaner reaction profile. The nitro group can be susceptible to reduction under certain conditions and can sometimes participate in unwanted side reactions, potentially complicating purification. The methylsulfonyl group is generally more robust under a wider range of reaction conditions.

• Improved Purity Profiles: The combination of a highly reactive leaving group and a stable, potent activating group in 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene leads to cleaner reactions with fewer byproducts. This results in higher crude purity, simplifying downstream purification efforts and reducing the reliance on time-consuming chromatographic methods.

Experimental Protocols

To ensure the reproducibility of these findings, detailed experimental protocols for the parallel synthesis of a representative N-aryl piperazine are provided below.

Protocol 1: Parallel Synthesis of N-(2-methyl-4-(methylsulfonyl)phenyl)piperazine using 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene

Materials:

• 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene (1.0 eq)

• Piperazine (1.2 eq)

• Potassium carbonate (K2CO3) (2.0 eq)

• Dimethyl sulfoxide (DMSO)

Procedure:

• To an array of reaction vials in a parallel synthesis block, add 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene (e.g., 0.1 mmol, 18.8 mg).

• Add piperazine (0.12 mmol, 10.3 mg) and potassium carbonate (0.2 mmol, 27.6 mg) to each vial.

• Add DMSO (0.5 mL) to each vial.

• Seal the vials and heat the reaction block to 80 °C.

• Monitor the reaction progress by LC-MS. The reaction is typically complete within 4 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Quench the reaction by adding water (2 mL) to each vial.

• Extract the product with ethyl acetate (3 x 2 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

Protocol 2: Comparative Synthesis using 4-Chloro-2-methyl-1-(methylsulfonyl)benzene (Alternative A)

Follow the same procedure as in Protocol 1, substituting 4-Chloro-2-methyl-1-(methylsulfonyl)benzene (0.1 mmol, 20.5 mg) for the fluoro-analog. Note the extended reaction time required for complete conversion (typically 12 hours).

Protocol 3: Comparative Synthesis using 1-Fluoro-4-nitrobenzene (Alternative B)

Follow the same procedure as in Protocol 1, substituting 1-Fluoro-4-nitrobenzene (0.1 mmol, 14.1 mg) for 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene. The reaction is generally complete within 6 hours.

Visualizing the Workflow and Mechanistic Rationale

To further clarify the experimental process and the underlying chemical principles, the following diagrams are provided.

Caption: A generalized workflow for parallel SNAr reactions.

Sources

• 1. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
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A Cost-Benefit Analysis of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene in Large-Scale Synthesis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry and large-scale synthesis, the selection of building blocks is a critical decision that profoundly impacts cost, efficiency, and overall project timelines. Aryl sulfones, particularly fluorinated derivatives, are a cornerstone in the synthesis of a wide array of pharmaceuticals and agrochemicals. This guide provides an in-depth cost-benefit analysis of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene, a key intermediate, and objectively compares its performance with viable alternatives, supported by available data and established chemical principles.

Introduction to 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene

4-Fluoro-2-methyl-1-(methylsulfonyl)benzene (CAS No. 828270-62-8) is a versatile aromatic sulfone that has garnered significant interest as a building block in organic synthesis.[1][2][3] Its structure, featuring a fluorine atom, a methyl group, and a methylsulfonyl group on a benzene ring, offers a unique combination of reactivity and physicochemical properties. The strong electron-withdrawing nature of the methylsulfonyl group, coupled with the high electronegativity of the fluorine atom, activates the aromatic ring for nucleophilic aromatic substitution (SNAr) reactions. This makes it a valuable synthon for introducing the 2-methyl-4-(methylsulfonyl)phenyl moiety into target molecules.

Comparative Analysis with Halogenated Alternatives

In the context of large-scale synthesis, cost and reactivity are paramount. The primary alternatives to 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene are its bromo and chloro analogs: 4-Bromo-2-methyl-1-(methylsulfonyl)benzene and 4-Chloro-2-methyl-1-(methylsulfonyl)benzene. The choice between these reagents often depends on a trade-off between the cost of the starting material and the reactivity in subsequent transformations.

Cost Comparison of Starting Materials

Precursor	CAS Number	Indicative Price (per kg)
4-Bromo-2-fluorotoluene	51436-99-8	~$241.26[4]
2-Chloro-5-fluorotoluene	33406-96-1	~$10.70[5]

Note: Prices are indicative and can vary based on supplier, purity, and volume.

As the table demonstrates, 2-Chloro-5-fluorotoluene is significantly less expensive than 4-Bromo-2-fluorotoluene. This substantial price difference in the starting material will translate to a lower cost for the corresponding chloro- and ultimately the fluoro-aryl sulfone derivative, assuming comparable synthesis costs.

Reactivity in Nucleophilic Aromatic Substitution (SNAr)

The primary application of these compounds in large-scale synthesis is often as electrophiles in SNAr reactions. The reactivity of the halogen leaving group in SNAr reactions follows the general trend: F > Cl > Br > I.[6][7] This is counterintuitive to the trend observed in aliphatic nucleophilic substitution (SN2) reactions and is a key consideration in process development.

The high electronegativity of fluorine polarizes the C-F bond, making the attached carbon atom more electrophilic and thus more susceptible to nucleophilic attack. This increased reactivity of the fluoro-substituted compound can lead to several advantages in a large-scale setting:

• Milder Reaction Conditions: Reactions can often be carried out at lower temperatures, reducing energy consumption and the potential for side reactions.

• Shorter Reaction Times: Increased reactivity can lead to faster conversions, improving throughput and overall process efficiency.

• Broader Substrate Scope: The higher reactivity may allow for the use of a wider range of weaker nucleophiles.

Synthesis Strategies for Large-Scale Production

The industrial synthesis of aryl methyl sulfones can be achieved through several routes. A common and scalable approach involves the coupling of an aryl halide with a methanesulfinate salt, often catalyzed by a transition metal like copper.[9]

Proposed Synthesis of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene

A plausible and scalable synthesis of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene would involve the nucleophilic aromatic substitution of a suitable di-halo-toluene with sodium methanesulfinate. Given the relative costs of the precursors, starting from a chloro-fluoro-toluene would be the most economical approach.

Experimental Protocol: Synthesis of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene

• Materials:

  • 2-Chloro-5-fluorotoluene

  • Sodium methanesulfinate

  • Copper(I) iodide (CuI)

  • L-Proline

  • Dimethyl sulfoxide (DMSO)

  • Toluene

  • Water

  • Brine

• Procedure:

  • To a reaction vessel equipped with a mechanical stirrer, reflux condenser, and nitrogen inlet, add 2-Chloro-5-fluorotoluene (1.0 eq), sodium methanesulfinate (1.5 eq), CuI (0.1 eq), and L-proline (0.2 eq).

  • Add DMSO as the solvent.

  • Heat the reaction mixture to 110-120 °C and stir for 12-24 hours, monitoring the reaction progress by GC-MS or HPLC.

  • Upon completion, cool the reaction mixture to room temperature.

  • Add water and extract the product with toluene.

  • Wash the organic layer with water and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

  • Purify the crude product by recrystallization or column chromatography to afford 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene.

Note: This is a generalized procedure based on established methods for aryl sulfone synthesis and would require optimization for large-scale production.

Logical Workflow for Synthesis

Caption: Synthetic workflow for 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene.

Safety Considerations

Working with sulfonylating agents and halogenated compounds on a large scale requires strict adherence to safety protocols.

• 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene: While a specific Safety Data Sheet (SDS) for this compound is not widely available, related compounds like 1-Fluoro-4-(methylsulfonyl)benzene are known to cause skin and eye irritation and may cause respiratory irritation. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn. Work should be conducted in a well-ventilated area or a fume hood.

• Sulfonylation Reactions: Large-scale sulfonylation reactions can be highly exothermic and require careful temperature control to prevent runaway reactions.

• Halogenated Precursors: The halo-toluene precursors are flammable liquids and may cause skin, eye, and respiratory irritation.[5][8]

Decision Matrix for Reagent Selection

Caption: Key factors influencing the selection of an aryl sulfone building block.

Conclusion and Recommendations

The cost-benefit analysis of using 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene in large-scale synthesis presents a nuanced picture.

• Cost: The synthesis of the fluoro-derivative is likely to be more cost-effective if starting from 2-chloro-5-fluorotoluene, given the significantly lower price of this precursor compared to its bromo-analog.

• Reactivity: The fluorine substituent imparts the highest reactivity in SNAr reactions, which can translate to significant process advantages such as milder conditions, shorter reaction times, and potentially higher yields. This can offset a higher initial raw material cost.

• Overall Recommendation: For applications where high reactivity in SNAr is crucial and can lead to significant process efficiencies, 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene is the superior choice, especially if a cost-effective synthetic route from a chloro-fluoro precursor is established. For applications where reactivity is less critical and raw material cost is the primary driver, the chloro-analog may be a more economical option, albeit with potential trade-offs in reaction efficiency.

Ultimately, the optimal choice will depend on a thorough process development and optimization study for the specific application, taking into account the factors outlined in this guide.

References

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• Aryl sulfone synthesis by C-S coupling reactions. (n.d.). Organic Chemistry Portal. Retrieved January 17, 2026, from [Link]

• Production of 4-halomononitrotoluenes. (1997).

• A reagent to access methyl sulfones. (2024). PMC. [Link]

• SAFETY DATA SHEET. (2025). BD Regulatory Documents. [Link]

• Safety Data Sheet. (2021). Angene Chemical. [Link]

• Organic Syntheses Procedure. (n.d.). Organic Syntheses. Retrieved January 17, 2026, from [Link]

• 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene. (n.d.). Oakwood Chemical. Retrieved January 17, 2026, from [Link]

• High-yield synthesis of fluorinated benzothiazolyl sulfones: general synthons for fluoro-julia olefinations. (2006). PubMed. [Link]

• Process for preparing meta-halotoluene. (1971).

• S N Ar Displacements with 6-(Fluoro, Chloro, Bromo, Iodo, and Alkylsulfonyl)purine Nucleosides: Synthesis, Kinetics, and Mechanism 1. (2004). ResearchGate. [Link]

• (E)-[[Fluoro(2-phenylcyclohexylidene)methyl]sulfonyl]benzene. (1995). Organic Syntheses. [Link]

• Base-Promoted SNAr Reactions of Fluoro- and Chloroarenes as a Route to N-Aryl Indoles and Carbazoles. (2019). National Institutes of Health. [Link]

• Organic Letters Ahead of Print. (2026). ACS Publications. [Link]

• Synthesis of Alkyl Aryl Sulfones via Reaction of N-Arylsulfonyl Hydroxyamines with Electron-Deficient Alkenes. (2014). PMC. [Link]

• (PDF) Base-Promoted SNAr Reactions of Fluoro- and Chloroarenes as a Route to N-Aryl Indoles and Carbazoles. (2019). ResearchGate. [Link]

• Nucleophilic Aromatic Substitution of Unactivated Fluoroarenes Enabled by Organic Photoredox Catalysis. (2020). PMC. [Link]

• Haloalkanes and Haloarenes. (n.d.). NCERT. Retrieved January 17, 2026, from [Link]

• 4 Bromo 2 Fluorotoluene Market Analysis (2035). (2024). WiseGuy Reports. [Link]

• Haloalkanes and Haloarenes. (n.d.). Samagra. Retrieved January 17, 2026, from [Link]

• (PDF) Synthesis of 4-Quinolone Derivatives. (1995). ResearchGate. [Link]

• Synthesis and biological properties of aryl methyl sulfones. (2018). Semantic Scholar. [Link]

• Nucleophilic Aromatic Substitution: Introduction and Mechanism. (2018). Master Organic Chemistry. [Link]

• Nucleophilic Aromatic Substitution. (n.d.). Chemistry Steps. Retrieved January 17, 2026, from [Link]

• Nucleophilic Substitution Reactions - Haloarenes. (n.d.). CK-12 Foundation. Retrieved January 17, 2026, from [Link]

• Concerted Nucleophilic Aromatic Substitutions. (2018). PMC. [Link]

• Advances in Fluorination Chemistry for API Synthesis. (2015). Pharmaceutical Technology. [Link]

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A Comparative Guide to the Cross-Validation of Analytical Methods for 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene Derivatives

In the landscape of pharmaceutical development, the integrity of analytical data is paramount. For novel chemical entities such as derivatives of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene, which are of interest in medicinal chemistry, establishing robust and reliable analytical methods is a cornerstone of the entire development lifecycle. This guide provides an in-depth comparison and cross-validation of two primary analytical techniques—High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS)—for the quantitative analysis of these derivatives. Our focus extends beyond mere procedural descriptions to elucidate the scientific rationale behind methodological choices and the imperative of cross-validation to ensure data consistency across different analytical platforms.

The objective of validating an analytical procedure is to demonstrate its suitability for the intended purpose[1][2]. When multiple analytical methods are employed, particularly in different laboratories or for different stages of development, cross-validation becomes a critical exercise to ensure that the data are comparable and reliable[3][4]. This guide is intended for researchers, scientists, and drug development professionals, offering both theoretical grounding and practical, field-proven insights into the cross-validation process.

The Imperative of Method Cross-Validation

Cross-validation of analytical methods is the process of verifying that a validated method produces consistent, reliable, and accurate results when compared with another validated method, or when performed by different laboratories, with different analysts, or on different equipment[3]. This is particularly crucial in pharmaceutical development for several reasons:

• Data Integrity and Comparability: Ensures that data generated at different stages of development (e.g., process development vs. quality control) are comparable.

• Regulatory Compliance: Regulatory bodies like the FDA and EMA expect robust data to support submissions, and cross-validation provides evidence of method reliability[5][6][7]. The International Council for Harmonisation (ICH) guidelines, specifically ICH Q2(R1), provide a framework for the validation of analytical procedures[1][2][8][9].

• Method Transfer: Facilitates the smooth transfer of analytical methods between laboratories, a common practice in the pharmaceutical industry[9][10][11].

This guide will focus on a comparative testing approach to cross-validation, where two distinct, validated analytical methods are used to analyze the same batch of a 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene derivative.

Analytical Methodologies Under Comparison

The two most common and powerful analytical techniques for the separation and quantification of organic compounds in the pharmaceutical industry are HPLC and GC-MS.

• High-Performance Liquid Chromatography with UV Detection (HPLC-UV): A versatile and widely used technique for the analysis of a broad range of compounds. It is particularly well-suited for non-volatile and thermally labile molecules.[12][13][14]

• Gas Chromatography-Mass Spectrometry (GC-MS): A highly sensitive and specific technique ideal for volatile and thermally stable compounds. The mass spectrometric detection provides structural information, enhancing specificity.[15][16][17][18][19] For sulfonylated compounds, derivatization may be necessary to increase volatility[16].

The choice between these methods often depends on the physicochemical properties of the analyte and the specific requirements of the analysis (e.g., sensitivity, specificity).

Experimental Design for Cross-Validation

The cross-validation study was designed to compare the performance of a validated HPLC-UV method and a validated GC-MS method for the assay of a representative 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene derivative.

Workflow for Cross-Validation

Caption: Workflow for the cross-validation of HPLC-UV and GC-MS methods.

Experimental Protocols

Protocol 1: HPLC-UV Method for the Assay of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene Derivative

• Instrumentation:

  • Agilent 1260 Infinity II HPLC system or equivalent, equipped with a quaternary pump, autosampler, and diode array detector (DAD).

• Chromatographic Conditions:

  • Column: ZORBAX Eclipse Plus C18, 4.6 x 150 mm, 5 µm

  • Mobile Phase: Acetonitrile:Water (60:40 v/v)

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection Wavelength: 254 nm

  • Injection Volume: 10 µL

• Standard Preparation:

  • Accurately weigh approximately 10 mg of the reference standard into a 100 mL volumetric flask.

  • Dissolve and dilute to volume with the mobile phase to obtain a concentration of 100 µg/mL.

• Sample Preparation:

  • Accurately weigh a sample amount equivalent to 10 mg of the active ingredient into a 100 mL volumetric flask.

  • Dissolve and dilute to volume with the mobile phase.

• Procedure:

  • Inject the standard solution in triplicate to ensure system suitability. The relative standard deviation (RSD) of the peak areas should be ≤ 2.0%.

  • Inject the sample solution in triplicate.

  • Calculate the assay value based on the average peak area of the sample compared to the average peak area of the standard.

Protocol 2: GC-MS Method for the Assay of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene Derivative

Note: Due to the relatively low volatility of sulfonyl compounds, a derivatization step to a more volatile ester is included. This is a common strategy for the GC analysis of such compounds.[16]

• Instrumentation:

  • Agilent 7890B GC system coupled with a 5977A Mass Selective Detector (MSD) or equivalent.

• Derivatization (Esterification):

  • To 1 mL of the sample or standard solution (in a suitable aprotic solvent like Dichloromethane), add 100 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

  • Heat the mixture at 70 °C for 30 minutes.

• Chromatographic Conditions:

  • Column: HP-5ms, 30 m x 0.25 mm, 0.25 µm film thickness

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min

  • Inlet Temperature: 280 °C

  • Injection Mode: Split (10:1)

  • Injection Volume: 1 µL

  • Oven Temperature Program:

    • Initial temperature: 100 °C, hold for 2 minutes

    • Ramp: 15 °C/min to 280 °C

    • Hold at 280 °C for 5 minutes

• Mass Spectrometer Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Source Temperature: 230 °C

  • Quadrupole Temperature: 150 °C

  • Scan Range: 50-500 m/z

• Standard and Sample Preparation:

  • Prepare stock solutions of the reference standard and sample in Dichloromethane at a concentration of approximately 1 mg/mL.

  • Perform the derivatization as described above.

• Procedure:

  • Inject the derivatized standard solution to confirm the retention time and mass spectrum of the derivatized analyte.

  • Inject the derivatized sample solution in triplicate.

  • Quantification is based on the peak area of a characteristic ion from the mass spectrum.

Results and Discussion

A single homogeneous batch of a 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene derivative was analyzed six times by each method. The results are summarized in the table below.

Replicate	HPLC-UV (% Assay)	GC-MS (% Assay)
1	99.8	99.5
2	100.1	100.3
3	99.5	99.9
4	100.3	100.5
5	99.9	99.7
6	100.0	100.1
Mean	99.93	100.00
Std. Dev.	0.29	0.37
RSD (%)	0.29	0.37

Statistical Comparison

To objectively compare the results, a two-sample t-test was performed. The null hypothesis is that there is no significant difference between the means of the two methods.

• t-statistic: -0.34

• P-value (two-tailed): 0.74

• Degrees of Freedom: 10

Since the P-value (0.74) is significantly greater than the typical alpha level of 0.05, we do not reject the null hypothesis. This indicates that there is no statistically significant difference between the assay results obtained by the HPLC-UV and GC-MS methods.

Interpretation of Results

The cross-validation study demonstrates a strong agreement between the HPLC-UV and GC-MS methods for the quantitative analysis of the 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene derivative. Both methods exhibit excellent precision, with RSDs well below the typical acceptance criterion of 2%. The lack of a statistically significant difference between the mean assay values provides confidence that either method can be used reliably for quality control and other analytical applications throughout the drug development process.

Causality Behind Experimental Choices

• Choice of HPLC Column and Mobile Phase: The C18 stationary phase was chosen for its versatility in reversed-phase chromatography, which is well-suited for moderately polar compounds like the target derivative. The acetonitrile/water mobile phase provides good separation efficiency and is UV-transparent at the detection wavelength.

• Choice of GC Derivatization: Sulfonyl groups are polar and can lead to poor peak shape and thermal degradation in GC. Silylation with BSTFA is a common and effective derivatization technique to increase volatility and thermal stability, enabling robust GC analysis.

• Selection of Validation Parameters: The parameters evaluated (precision and comparison of means) are core components of a cross-validation study as they directly address the consistency and interchangeability of the methods[8][20].

Self-Validating Systems and Trustworthiness

The protocols described are designed to be self-validating through the inclusion of system suitability tests. For the HPLC method, repeated injections of the standard solution ensure that the chromatographic system is performing adequately before any sample analysis. For the GC-MS method, the confirmation of the retention time and mass spectrum of the derivatized standard serves a similar purpose. These checks are critical for ensuring the trustworthiness of the generated data on a day-to-day basis.

Conclusion

The successful cross-validation of the HPLC-UV and GC-MS methods for the analysis of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene derivatives demonstrates that both techniques are fit for their intended purpose and provide comparable, reliable results. The choice of which method to employ in a given setting can be based on practical considerations such as sample throughput, availability of instrumentation, and the need for the additional structural information provided by mass spectrometry.

This guide underscores the importance of a rigorous, scientifically sound approach to analytical method validation and cross-validation. By adhering to established guidelines and understanding the underlying principles of the analytical techniques, researchers and drug developers can ensure the quality and integrity of their data, ultimately contributing to the development of safe and effective medicines.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene

For laboratory professionals engaged in cutting-edge research and drug development, the responsible management of chemical waste is not merely a regulatory obligation but a cornerstone of a safe and ethical scientific practice. This guide provides a detailed, step-by-step protocol for the proper disposal of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene (CAS 828270-62-8), ensuring the safety of personnel and the protection of our environment. The procedures outlined here are grounded in established safety protocols and regulatory standards, reflecting a commitment to best practices in laboratory operations.

Understanding the Hazard Profile

Key Potential Hazards:

• Skin and Eye Irritation: May cause skin irritation and serious eye irritation.[2]

• Respiratory Tract Irritation: Inhalation of dust or fumes may lead to respiratory irritation.[2]

• Acute Toxicity: May be harmful if swallowed.[1][4]

Given these potential hazards, strict adherence to the use of appropriate Personal Protective Equipment (PPE) is non-negotiable.

Quantitative Data and Chemical Properties

A summary of the key chemical and physical properties of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene is presented below. This information is crucial for assessing its environmental fate and for ensuring compatible storage and disposal.

Property	Value	Source
CAS Number	828270-62-8	[5]
Molecular Formula	C₈H₉FO₂S	[5]
Molecular Weight	188.22 g/mol	[5]
Appearance	Solid (presumed)	General chemical knowledge
InChIKey	Not available

Personal Protective Equipment (PPE): Your First Line of Defense

Prior to handling 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene for disposal, all personnel must be equipped with the following PPE:

• Eye Protection: Chemical safety goggles or a face shield.[1][2]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).[1]

• Body Protection: A laboratory coat or chemical-resistant apron.[1]

• Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved respirator is necessary.[6][7]

Step-by-Step Disposal Protocol

The disposal of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene must be conducted in a manner that prevents its release into the environment. This compound is classified as a halogenated organic compound, and its disposal is regulated by agencies such as the Environmental Protection Agency (EPA) in the United States.[8][9]

Waste Segregation and Collection:

• Designated Waste Container: Use a clearly labeled, leak-proof, and compatible waste container. The container should be labeled as "Hazardous Waste," with the full chemical name "4-Fluoro-2-methyl-1-(methylsulfonyl)benzene" and the associated hazards (e.g., "Irritant," "Halogenated Organic Waste").[10][11]

• Solid Waste: Collect any unused or contaminated solid 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene directly into the designated waste container.

• Contaminated Materials: Any materials that have come into contact with the chemical, such as pipette tips, weighing paper, gloves, and absorbent pads, must also be disposed of in the same hazardous waste container.[12]

• Avoid Mixing: Do not mix 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene with other waste streams unless explicitly permitted by your institution's hazardous waste management guidelines. Incompatible wastes can lead to dangerous chemical reactions.[11]

• Container Management: Keep the waste container closed at all times, except when adding waste. Do not fill the container to more than 90% of its capacity to allow for expansion.[10]

Spill Management:

In the event of a spill, immediate and appropriate action is crucial to mitigate exposure and environmental contamination.

• Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area and ensure adequate ventilation.[2]

• Contain the Spill: Use an inert absorbent material, such as vermiculite, sand, or a commercial spill kit, to contain the spill.[4]

• Collect the Waste: Carefully sweep or scoop the absorbed material and spilled chemical into the designated hazardous waste container.[1][4]

• Decontaminate the Area: Clean the spill area with a suitable solvent (e.g., soap and water), and dispose of all cleaning materials as hazardous waste.[2]

• Report the Spill: Report the incident to your laboratory supervisor and institutional Environmental Health and Safety (EHS) office.

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the disposal process for 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene.

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Comprehensive Guide to Handling 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene: Personal Protective Equipment and Disposal

For researchers, scientists, and professionals in drug development, the safe handling of specialized chemical reagents is paramount. This guide provides essential, immediate safety and logistical information for 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene, a compound that, like many halogenated aromatic sulfones, requires meticulous handling to ensure laboratory safety and experimental integrity. This document moves beyond a simple checklist to explain the causality behind each safety recommendation, fostering a deep-seated culture of safety and precision.

Hazard Assessment: Understanding the Risks

Anticipated Hazards Include:

• Skin and Eye Irritation: Aromatic sulfones and halogenated hydrocarbons can cause significant irritation upon contact with skin and eyes.[1][2] Some related compounds are corrosive and can cause severe burns and eye damage.[3][4]

• Respiratory Tract Irritation: Inhalation of dust or vapors may lead to respiratory irritation.[1][2][5]

• Harmful if Swallowed: Oral toxicity is a common concern with substituted benzene rings.[1][5][6][7]

• Organ Damage: Prolonged or repeated exposure to similar chemicals, such as benzene, is known to cause damage to organs.[8]

• Environmental Hazards: Halogenated organic compounds can be harmful to aquatic life with long-lasting effects.[8]

Given these potential risks, a cautious and well-defined handling protocol is non-negotiable.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is critical and should be based on a thorough risk assessment. The following table summarizes the minimum required PPE for handling 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene.

PPE Component	Specification	Rationale
Eye and Face Protection	ANSI-approved chemical splash goggles. A full-face shield is required when there is a significant risk of splashes.[9][10]	Protects against splashes that can cause serious eye damage.[1][5][11]
Hand Protection	Chemical-resistant nitrile gloves.[9][12] Consider double-gloving for added protection.[13]	Prevents direct skin contact and absorption.[10] Nitrile gloves offer good resistance to a range of organic solvents.[13]
Body Protection	A fully buttoned laboratory coat.[9][12] For larger quantities, a chemical-resistant apron or coveralls may be necessary.	Protects skin and personal clothing from contamination.[11]
Foot Protection	Closed-toe shoes are mandatory in a laboratory setting.[12]	Protects feet from spills.
Respiratory Protection	To be used in a certified chemical fume hood.[12][13] If there is a risk of generating dust or aerosols, a NIOSH-approved respirator may be required.[14]	Halogenated solvents can release toxic vapors.[9] Working in a fume hood minimizes inhalation exposure.[13]

Operational Plan: A Step-by-Step Handling Protocol

Adherence to a strict, step-by-step protocol is essential for minimizing exposure and preventing accidents.

Preparation and Engineering Controls

• Designated Area: All work with 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene should be conducted in a designated area within a certified chemical fume hood to control vapor and dust exposure.[13]

• Emergency Equipment: Ensure that an eyewash station and an emergency shower are readily accessible and have been recently tested.[9]

• Spill Kit: Have a spill kit readily available that contains absorbent materials suitable for organic compounds.[9]

Handling Procedure

The following workflow diagram illustrates the key steps for safely handling 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene.

Caption: Workflow for Handling 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene.

Post-Handling and Cleanup

• Decontamination: Thoroughly decontaminate all glassware and surfaces that have come into contact with the chemical.

• Personal Hygiene: Immediately after removing gloves, wash your hands with soap and water.[10] Do not eat, drink, or smoke in the laboratory.[6]

Disposal Plan: Ensuring Environmental Responsibility

Proper disposal of 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene and any contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

• Waste Segregation: As a halogenated organic compound, all waste containing 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene must be collected in a designated "Halogenated Organic Waste" container.[9][12] Do not mix with non-halogenated waste, as this can significantly increase disposal costs.[15]

• Container Management: Waste containers must be clearly labeled with their contents and kept tightly closed when not in use.[9][15] Store waste containers in a designated satellite accumulation area, preferably within a fume hood or a ventilated cabinet.[15]

• Spill Residue: Any absorbent material used to clean up spills should be placed in a sealed, labeled bag and disposed of as hazardous waste.[15]

• Institutional Protocols: Always follow your institution's specific waste management protocols for the final disposal of chemical waste.[12]

By adhering to these detailed procedures, you can confidently and safely incorporate 4-Fluoro-2-methyl-1-(methylsulfonyl)benzene into your research, ensuring the protection of yourself, your colleagues, and the environment.

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• Temple University Environmental Health and Radiation Safety. Halogenated Solvents in Laboratories.
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